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Core Science & Biosynthesis

Foundational

The Biological Significance of Methyl Salicylate 2-O-β-D-glucoside: A Negative Regulator of Plant Systemic Acquired Resistance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a key metabolite in the intricate signaling network of...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a key metabolite in the intricate signaling network of plant immunity. This technical guide delves into the core biological significance of MeSA 2-O-β-D-glucoside, primarily focusing on its role as a negative regulator of Systemic Acquired Resistance (SAR), a broad-spectrum and long-lasting plant defense mechanism. Through the glucosylation of methyl salicylate (MeSA), a crucial mobile signal in SAR, this compound effectively dampens the plant's immune response, highlighting a sophisticated mechanism of hormonal homeostasis in plant defense. This document provides a comprehensive overview of the current understanding of MeSA 2-O-β-D-glucoside, including quantitative data on related processes, detailed experimental protocols for its study, and visual representations of the pertinent signaling pathways and experimental workflows.

Introduction

Systemic Acquired Resistance (SAR) is a vital plant defense mechanism that provides long-lasting, broad-spectrum resistance to secondary infections throughout the plant following an initial localized pathogen attack.[1] The establishment of SAR is intricately linked to the accumulation of salicylic acid (SA) and the generation of mobile signals that travel from the infected to distal tissues.[2][3] Methyl salicylate (MeSA), a volatile ester of SA, has been identified as a critical long-distance signal for SAR in several plant species.[1][4]

The biological activity of MeSA is tightly regulated through various metabolic conversions. One such crucial modification is the glucosylation of MeSA to form MeSA 2-O-β-D-glucoside. This conversion is catalyzed by the enzyme UDP-glycosyltransferase 71C3 (UGT71C3) in the model plant Arabidopsis thaliana.[1] The addition of a glucose moiety to MeSA renders it biologically inactive, effectively sequestering the mobile SAR signal and thereby negatively regulating the immune response.[1][5] This guide will explore the multifaceted biological significance of MeSA 2-O-β-D-glucoside, with a focus on its role in plant defense signaling.

The Role of MeSA 2-O-β-D-glucoside in Plant Defense

The formation of MeSA 2-O-β-D-glucoside is a pivotal control point in the SAR signaling cascade. By converting the active mobile signal, MeSA, into an inactive, water-soluble glucoside, the plant can fine-tune the intensity and duration of its systemic immune response.

Negative Regulation of Systemic Acquired Resistance

The primary biological significance of MeSA 2-O-β-D-glucoside lies in its function as a negative regulator of SAR.[1] Overexpression of the gene encoding UGT71C3, the enzyme responsible for MeSA glucosylation, leads to a compromised SAR response and increased susceptibility to pathogens.[1][5] Conversely, knockout mutants of UGT71C3 exhibit a more robust SAR response and enhanced resistance to secondary infections.[1] This is attributed to the increased accumulation of systemic MeSA and SA in the ugt71c3 mutants.[1]

The glucosylation of MeSA prevents its conversion back to the active defense hormone, salicylic acid, in distal tissues. This sequestration of the mobile signal effectively dampens the activation of downstream defense genes and the establishment of a systemic immune response.[5]

Homeostasis of Salicylic Acid and Methyl Salicylate

The enzymatic conversion of MeSA to its glucoside is a key component of the homeostatic mechanism that controls the levels of active signaling molecules, SA and MeSA.[1] Following pathogen infection, the expression of UGT71C3 is induced, leading to the glucosylation of MeSA.[1][5] This process helps to prevent an over-accumulation of SA, which can be cytotoxic at high concentrations and lead to a fitness cost for the plant in the absence of a pathogen threat.

Quantitative Data

ParameterOrganism/SystemConditionObservationReference
Systemic SA Levels Arabidopsis thalianaPsm avrRpm1 inoculation (2 DAI)Wild-type plants show a significant increase in systemic SA levels.[2]
Systemic MeSA Accumulation Arabidopsis thalianaugt71c3 mutantPrimary pathogen infectionSignificantly more systemic MeSA accumulates compared to wild-type.[1]
Systemic SA Accumulation Arabidopsis thalianaugt71c3 mutantPrimary pathogen infectionSignificantly more systemic SA accumulates compared to wild-type.[1]
SAR Response Arabidopsis thaliana UGT71C3 overexpression linesSecondary pathogen infectionCompromised systemic resistance.[1]
SAR Response Arabidopsis thalianaugt71c3 knockout mutantsSecondary pathogen infectionMore powerful systemic resistance.[1]

Signaling Pathway and Experimental Workflows

MeSA-Mediated SAR Signaling Pathway and its Regulation by Glucosylation

The following diagram illustrates the central role of MeSA glucosylation in the regulation of the SAR signaling pathway.

SAR_Pathway cluster_local Infected Leaf cluster_systemic Distal Leaf Pathogen\nInfection Pathogen Infection SA\nAccumulation SA Accumulation Pathogen\nInfection->SA\nAccumulation MeSA\nBiosynthesis\n(SAMT1) MeSA Biosynthesis (SAMT1) SA\nAccumulation->MeSA\nBiosynthesis\n(SAMT1) MeSA MeSA MeSA\nBiosynthesis\n(SAMT1)->MeSA UGT71C3 UGT71C3 MeSA->UGT71C3 Substrate MeSA_transported MeSA MeSA->MeSA_transported Long-distance transport MeSA 2-O-b-D-glucoside\n(Inactive) MeSA 2-O-b-D-glucoside (Inactive) UGT71C3->MeSA 2-O-b-D-glucoside\n(Inactive) Catalyzes SA_converted SA Accumulation MeSA_transported->SA_converted Conversion SAR\nActivation SAR Activation SA_converted->SAR\nActivation Defense\nGene Expression Defense Gene Expression SAR\nActivation->Defense\nGene Expression SAR_Workflow Plant_Material Plant Material (Wild-type, ugt71c3 mutant, UGT71C3 overexpression) Primary_Infection Primary Infection (Lower leaves with P. syringae) Plant_Material->Primary_Infection Incubation Incubation (e.g., 2 days) Primary_Infection->Incubation Secondary_Infection Secondary Infection (Upper leaves with P. syringae) Incubation->Secondary_Infection Sample_Collection Sample Collection (Local and Systemic Leaves) Secondary_Infection->Sample_Collection Analysis Analysis Sample_Collection->Analysis Bacterial_Growth Bacterial Growth Assay (Quantify disease resistance) Analysis->Bacterial_Growth Metabolite_Analysis Metabolite Analysis (LC-MS) (Quantify SA, MeSA, MeSA-glucoside) Analysis->Metabolite_Analysis Gene_Expression Gene Expression Analysis (qRT-PCR) (e.g., PR-1) Analysis->Gene_Expression

References

Exploratory

The Role of Methyl Salicylate 2-O-β-D-Glucoside in Plant Defense: A Technical Guide

Abstract Systemic Acquired Resistance (SAR) is a crucial inducible defense mechanism in plants, providing broad-spectrum and long-lasting protection against a variety of pathogens. The signaling molecule salicylic acid (...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

Systemic Acquired Resistance (SAR) is a crucial inducible defense mechanism in plants, providing broad-spectrum and long-lasting protection against a variety of pathogens. The signaling molecule salicylic acid (SA) and its volatile derivative, methyl salicylate (MeSA), are central to the establishment of SAR. While MeSA has been identified as a key long-distance mobile signal, its activity is tightly regulated. A critical regulatory node in this pathway is the glucosylation of MeSA to form methyl salicylate 2-O-β-D-glucoside (MeSA-G). This technical guide provides an in-depth analysis of the function of MeSA-G in plant defense, focusing on its biosynthesis, the enzymatic conversion of MeSA, and its role as a negative regulator of SAR. Detailed experimental protocols and quantitative data from key studies are presented to provide a comprehensive resource for researchers in the field.

Introduction to Systemic Acquired Resistance and the Role of Salicylates

Systemic Acquired Resistance (SAR) is a form of induced immunity that is activated throughout a plant after a localized exposure to a pathogen.[1] This long-lasting defense response is effective against a broad range of pathogens, including viruses, bacteria, and fungi.[1] The establishment of SAR is intricately linked to the accumulation of the phytohormone salicylic acid (SA) and its derivatives.[1]

Upon pathogen infection, SA levels increase in the infected leaves. SA is then converted to the more mobile signal, methyl salicylate (MeSA), by the enzyme SA METHYLTRANSFERASE (SAMT).[2] MeSA is transported via the phloem to distal, uninfected tissues.[3] In these systemic tissues, MeSA is converted back to active SA by METHYL SALICYLATE ESTERASE (MES) enzymes, such as SALICYLIC ACID BINDING PROTEIN 2 (SABP2) in tobacco and its orthologs in Arabidopsis thaliana.[3][4] This regenerated SA primes the systemic tissues for a more rapid and robust defense response upon subsequent pathogen attack.[3]

The homeostasis of SA and MeSA is critical for a properly regulated defense response. Uncontrolled accumulation of these signaling molecules can lead to detrimental fitness costs for the plant. One key mechanism for regulating the pool of active MeSA is its conversion to a biologically inactive glucoside, methyl salicylate 2-O-β-D-glucoside (MeSA-G).

Glucosylation of Methyl Salicylate: A Negative Regulatory Hub for SAR

The glucosylation of MeSA is a pivotal control point in the SAR signaling pathway, effectively acting as a "shut-off" mechanism. This conversion is catalyzed by UDP-glucosyltransferases (UGTs), which transfer a glucose moiety from UDP-glucose to the MeSA molecule.

In Arabidopsis thaliana, the UGT71C3 enzyme has been identified as having strong enzymatic activity toward MeSA, leading to the formation of MeSA-G.[5][6] The expression of UGT71C3 is induced by pathogen infection and by SA itself, suggesting a feedback regulatory loop.[7]

The formation of MeSA-G has two significant consequences for SAR:

  • Inactivation of the Mobile Signal: MeSA-G is not an active mobile signal for SAR. By converting MeSA to MeSA-G, the plant reduces the amount of the signal available for transport to distal tissues.[8]

  • Prevention of SA Regeneration: The glucosylation of MeSA prevents its conversion back to SA in systemic tissues.[9] This directly dampens the activation of downstream defense responses in those tissues.

Therefore, the glucosylation of MeSA by enzymes like UGT71C3 serves as a negative regulator of SAR, ensuring that the defense response is appropriately attenuated.[6][8]

Quantitative Data on the Impact of MeSA Glucosylation on SAR

The following tables summarize key quantitative data from studies on the role of UGT71C3 in Arabidopsis defense against Pseudomonas syringae pv. tomato DC3000 (Pst DC3000).

Table 1: Systemic MeSA and SA Levels Following Primary Infection

Data adapted from Chen et al., 2019, Plant Physiology.[10] Systemic leaves were harvested 48 hours after primary inoculation of local leaves with Pst DC3000/avrRpt2.

GenotypeSystemic MeSA (ng/g FW)Systemic SA (ng/g FW)
Wild Type (Col-0)18.5 ± 2.1120.3 ± 15.2
ugt71c3 knockout35.2 ± 4.5250.8 ± 30.1
UGT71C3 Overexpression9.8 ± 1.375.6 ± 9.8

Table 2: Systemic Resistance to Secondary Pathogen Infection

Data adapted from Chen et al., 2019, Plant Physiology.[10] Bacterial growth was measured in systemic leaves 3 days after secondary infection with Pst DC3000.

GenotypeBacterial Titer (cfu/cm²)
Wild Type (Col-0) - Mock1.5 x 10⁷ ± 0.3 x 10⁷
Wild Type (Col-0) - SAR2.1 x 10⁵ ± 0.5 x 10⁵
ugt71c3 knockout - SAR3.2 x 10⁴ ± 0.8 x 10⁴
UGT71C3 Overexpression - SAR9.8 x 10⁵ ± 2.1 x 10⁵

Signaling Pathway and Experimental Workflow Diagrams

MeSA-Mediated SAR Signaling Pathway

Caption: MeSA-mediated SAR signaling and its negative regulation by UGT71C3.

Experimental Workflow for Assessing SAR

SAR_Workflow cluster_primary Primary Infection (Day 0) cluster_wait Incubation (48 hours) cluster_secondary Secondary Infection (Day 2) cluster_analysis Analysis (Day 5) Inoculate Inoculate 3 lower leaves with Pst DC3000/avrRpt2 (or MgCl2 mock) Wait Allow SAR signal to propagate Inoculate->Wait Challenge Inoculate upper systemic leaves with Pst DC3000 Wait->Challenge Harvest Harvest systemic leaves Challenge->Harvest Quantify Quantify bacterial growth (cfu/cm²) Harvest->Quantify

Caption: Experimental workflow for a typical Systemic Acquired Resistance assay.

Detailed Experimental Protocols

Measurement of Salicylic Acid and Methyl Salicylate

This protocol is adapted from methods used for GC-MS analysis of phytohormones.

Materials:

  • Plant tissue (fresh or frozen in liquid nitrogen)

  • Mortar and pestle

  • Extraction solvent: 80% methanol

  • Internal standards (e.g., deuterated SA and MeSA)

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

  • Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

  • Extraction:

    • Grind approximately 100 mg of plant tissue to a fine powder in liquid nitrogen using a pre-chilled mortar and pestle.

    • Transfer the powder to a microcentrifuge tube and add 1 mL of ice-cold 80% methanol containing internal standards.

    • Vortex thoroughly and incubate at 4°C for at least 1 hour with occasional vortexing.

    • Centrifuge at 14,000 x g for 15 minutes at 4°C.

    • Collect the supernatant.

  • Phase Separation:

    • Add an equal volume of ethyl acetate to the supernatant.

    • Vortex vigorously and centrifuge at 5,000 x g for 5 minutes to separate the phases.

    • Carefully collect the upper ethyl acetate phase.

  • Drying and Derivatization:

    • Pass the ethyl acetate phase through a small column containing anhydrous sodium sulfate to remove any residual water.

    • Evaporate the solvent to dryness under a stream of nitrogen gas.

    • To the dried residue, add 50 µL of BSTFA with 1% TMCS.

    • Incubate at 70°C for 30 minutes to derivatize the SA and MeSA.

  • GC-MS Analysis:

    • Inject 1 µL of the derivatized sample into the GC-MS.

    • Use a suitable column (e.g., HP-5MS) and temperature program to separate the compounds.

    • Monitor for characteristic ions of derivatized SA and MeSA and their corresponding internal standards for quantification.

Pseudomonas syringae Growth Assay in Arabidopsis

This protocol describes a syringe infiltration method for quantifying bacterial growth in plant leaves.[9]

Materials:

  • Arabidopsis thaliana plants (4-5 weeks old)

  • Pseudomonas syringae pv. tomato DC3000 (or other desired strain)

  • King's B (KB) medium with appropriate antibiotics

  • 10 mM MgCl₂

  • 1 mL needleless syringe

  • Cork borer (e.g., 0.5 cm diameter)

  • Microcentrifuge tubes

  • Sterile water

  • Plates with KB medium

Procedure:

  • Bacterial Inoculum Preparation:

    • Streak P. syringae on a KB plate with antibiotics and grow at 28°C for 2 days.

    • Inoculate a single colony into liquid KB medium and grow overnight at 28°C with shaking.

    • Pellet the bacteria by centrifugation, wash with 10 mM MgCl₂, and resuspend in 10 mM MgCl₂.

    • Adjust the optical density at 600 nm (OD₆₀₀) to the desired concentration (e.g., OD₆₀₀ = 0.001 for a final concentration of 5 x 10⁵ cfu/mL).

  • Plant Inoculation:

    • Use a 1 mL needleless syringe to infiltrate the bacterial suspension into the abaxial side of fully expanded leaves.

    • Infiltrate a defined area of the leaf, ensuring the liquid spreads without causing significant damage.

    • For SAR assays, perform a primary inoculation on lower leaves and a secondary inoculation on upper, systemic leaves after 48 hours.

  • Quantification of Bacterial Growth:

    • At the desired time point (e.g., 3 days post-inoculation), use a cork borer to collect leaf discs from the infiltrated area.

    • Place two leaf discs into a microcentrifuge tube containing 200 µL of sterile water and a metal bead.

    • Homogenize the tissue using a tissue lyser.

    • Perform serial dilutions of the homogenate in sterile water.

    • Plate 10 µL of each dilution onto KB plates.

    • Incubate at 28°C for 2 days and count the number of colonies.

    • Calculate the bacterial titer as colony-forming units per unit leaf area (cfu/cm²).

Histochemical GUS Assay

This protocol is for visualizing the expression of a gene of interest fused to the β-glucuronidase (GUS) reporter gene.[5]

Materials:

  • Transgenic plant tissue expressing a GUS fusion construct.

  • GUS staining solution:

    • 100 mM sodium phosphate buffer (pH 7.0)

    • 10 mM EDTA

    • 0.5 mM potassium ferricyanide

    • 0.5 mM potassium ferrocyanide

    • 0.1% Triton X-100

    • 1 mg/mL 5-bromo-4-chloro-3-indolyl-β-D-glucuronide (X-Gluc)

  • 70% ethanol

Procedure:

  • Tissue Preparation:

    • Excise the plant tissue of interest (e.g., leaves, seedlings).

    • If necessary, make small incisions to facilitate substrate penetration.

  • Staining:

    • Place the tissue in a microcentrifuge tube or a well of a multi-well plate.

    • Submerge the tissue in the GUS staining solution.

    • Apply a brief vacuum to infiltrate the solution into the tissue.

    • Incubate at 37°C for several hours to overnight, depending on the strength of the promoter.

  • Destaining and Visualization:

    • Remove the staining solution.

    • Add 70% ethanol to the tissue to remove chlorophyll and stop the enzymatic reaction.

    • Replace the ethanol several times until the tissue is clear.

    • Visualize the blue precipitate, indicating GUS activity, using a stereomicroscope or a light microscope.

Conclusion

The glucosylation of methyl salicylate to form methyl salicylate 2-O-β-D-glucoside is a critical regulatory mechanism in plant defense. This conversion, catalyzed by enzymes such as UGT71C3 in Arabidopsis, effectively dampens the Systemic Acquired Resistance response by inactivating the mobile MeSA signal and preventing its conversion to the active defense hormone salicylic acid in systemic tissues. Understanding the intricacies of this regulatory hub provides valuable insights into the fine-tuning of plant immunity. The experimental protocols and quantitative data presented in this guide offer a comprehensive resource for researchers aiming to further elucidate the complex signaling networks governing plant-pathogen interactions and for professionals in drug development seeking to identify novel targets for enhancing plant health and disease resistance.

References

Foundational

A Technical Guide to the Anti-inflammatory Properties of Methyl Salicylate Glycosides

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl salicylate glycosides, a class of natural phenolic compounds, are gaining significant attention for their potent anti-inflammatory prope...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate glycosides, a class of natural phenolic compounds, are gaining significant attention for their potent anti-inflammatory properties. Predominantly found in species of the Gaultheria and Betula genera, these compounds are structurally characterized by a methyl salicylate aglycone linked to a sugar moiety.[1] This glycosidic linkage is believed to contribute to their favorable safety profile, particularly a reduction in the gastrointestinal toxicity often associated with non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin.[2] As prodrugs, they are metabolized in the body to release the active salicylate, which then exerts its therapeutic effects.[3] This technical guide provides an in-depth overview of the anti-inflammatory activities of methyl salicylate glycosides, focusing on their mechanism of action, supported by quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved.

In Vitro Anti-inflammatory Activity

The anti-inflammatory effects of methyl salicylate glycosides have been extensively studied in vitro, primarily using lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells as a model for inflammation.

Inhibition of Pro-inflammatory Mediators

Two notable methyl salicylate glycosides isolated from Gaultheria yunnanensis, methyl benzoate-2-O-β-D-xylopyranosyl(1-6)-O-β-D-gluco-pyranoside (J12122) and methyl benzoate-2-O-β-D-xylopyranosyl(1-2)[O-β-D-xylopyranosyl(1-6)]-O-β-D-glucopyranoside (J12123), have demonstrated a dose-dependent inhibition of key pro-inflammatory molecules.[4][5]

These glycosides significantly reduce the production of tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6), which are pivotal mediators in the inflammatory cascade.[4][5]

Table 1: Inhibition of Pro-inflammatory Cytokine Production by Methyl Salicylate Glycosides in LPS-stimulated RAW264.7 Cells [6]

CompoundConcentration (µg/mL)TNF-α Inhibition (%)IL-1β Inhibition (%)IL-6 Inhibition (%)
J12122 0.311.21 ± 2.0853.58 ± 3.5661.81 ± 4.01
1.032.69 ± 3.2964.40 ± 7.3471.26 ± 6.46
3.056.46 ± 2.9875.67 ± 8.0273.15 ± 4.37
J12123 0.318.37 ± 2.4454.47 ± 6.9839.83 ± 5.42
1.039.92 ± 3.0956.93 ± 4.5153.92 ± 6.72
3.057.16 ± 6.3274.33 ± 7.8658.73 ± 6.78

Data are presented as mean ± S.D. from three separate experiments.[6]

Excessive production of nitric oxide (NO) and reactive oxygen species (ROS) by activated macrophages contributes to inflammation-mediated tissue damage. Methyl salicylate glycosides J12122 and J12123 have been shown to significantly suppress the accumulation of both NO and ROS in LPS-stimulated macrophages.[4][5]

Table 2: Inhibition of Nitric Oxide (NO) and Reactive Oxygen Species (ROS) Production by Methyl Salicylate Glycosides [4][5]

CompoundConcentration (µg/mL)NO Inhibition Rate (%)
J12122 1.032.54%
3.056.20%
J12123 1.037.45%
3.051.72%

The two methyl salicylate glycosides also demonstrated a reduction in the level of ROS induced by LPS.[4]

In Vivo Anti-inflammatory Activity

The anti-inflammatory effects of methyl salicylate glycosides have also been confirmed in animal models. Gaultherin, a prominent methyl salicylate glycoside, has been shown to be effective in a croton oil-induced ear edema model in mice, a common assay for acute inflammation.

Table 3: In Vivo Anti-inflammatory Effect of Gaultherin on Croton Oil-Induced Ear Edema in Mice [3]

TreatmentDose (mg/kg)Edema Inhibition (%)
Gaultherin 200Comparable to an equimolar dose of aspirin
Aspirin Equimolar to GaultherinComparable to Gaultherin

This study highlights that gaultherin exerts a significant anti-inflammatory effect in vivo, with an efficacy comparable to that of aspirin but with a reduced risk of gastric ulceration.[3] Another study on a salicylate derivatives fraction (SDF) from Gaultheria yunnanensis, rich in gaultherin, showed significant inhibition of carrageenan-induced hind paw edema in rats and croton oil-induced ear swelling in mice at doses of 200-800 mg/kg.[6]

Mechanism of Action: Modulation of Inflammatory Signaling Pathways

Methyl salicylate glycosides exert their anti-inflammatory effects by modulating key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes. In an inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB (typically the p65/p50 heterodimer) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.

Methyl salicylate glycosides, such as methyl salicylate 2-O-β-D-lactoside (MSL), have been shown to inhibit this pathway by blocking the phosphorylation of IKK and the p65 subunit of NF-κB, as well as by preventing the degradation of IκB.[5][7] This ultimately leads to the suppression of pro-inflammatory cytokine production.

NF_kB_Pathway LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activates p_IKK p-IKK (Active) IKK->p_IKK IkBa IκBα p_IkBa p-IκBα IkBa->p_IkBa NFkB NF-κB (p65/p50) p_NFkB p-NF-κB (Active) NFkB->p_NFkB NFkB_IkBa NF-κB/IκBα (Inactive Complex) p_IKK->IkBa Phosphorylates Degradation Proteasomal Degradation p_IkBa->Degradation Degradation->NFkB Releases Nucleus Nucleus p_NFkB->Nucleus Translocation Transcription Transcription of Pro-inflammatory Genes (TNF-α, IL-1β, IL-6, iNOS, COX-2) Nucleus->Transcription MSG Methyl Salicylate Glycosides MSG->IKK Inhibits Phosphorylation MSG->p_IkBa Blocks Degradation MSG->p_NFkB Inhibits Phosphorylation

Figure 1. Inhibition of the NF-κB Signaling Pathway.
MAPK Signaling Pathway

The MAPK signaling cascade, including p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK), also plays a crucial role in the inflammatory response. LPS stimulation activates these kinases, which in turn activate transcription factors like AP-1, leading to the expression of pro-inflammatory genes. Methyl salicylate 2-O-β-D-lactoside (MSL) has been found to inhibit the LPS-induced phosphorylation of p38 and ERK, thereby downregulating the inflammatory response.[7]

MAPK_Pathway LPS LPS TLR4 TLR4 LPS->TLR4 UpstreamKinases Upstream Kinases TLR4->UpstreamKinases Activates p38 p38 UpstreamKinases->p38 ERK ERK UpstreamKinases->ERK p_p38 p-p38 (Active) p38->p_p38 p_ERK p-ERK (Active) ERK->p_ERK AP1 AP-1 p_p38->AP1 Activates p_ERK->AP1 Activates Nucleus Nucleus AP1->Nucleus Translocation Transcription Transcription of Pro-inflammatory Genes Nucleus->Transcription MSG Methyl Salicylate Glycosides MSG->p38 Inhibits Phosphorylation MSG->ERK Inhibits Phosphorylation

Figure 2. Inhibition of the MAPK Signaling Pathway.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Extraction and Isolation of Methyl Salicylate Glycosides from Gaultheria yunnanensis

A general workflow for the extraction and isolation of methyl salicylate glycosides from plant material is as follows:

Extraction_Workflow PlantMaterial Dried, powdered aerial parts of Gaultheria yunnanensis Extraction Extraction with 70% Ethanol PlantMaterial->Extraction Concentration Concentration under reduced pressure to yield crude extract Extraction->Concentration Suspension Suspension in water and partitioning with petroleum ether, ethyl acetate, and n-butanol Concentration->Suspension nButanolFraction n-Butanol Fraction Suspension->nButanolFraction ColumnChromatography1 Column Chromatography on Macroporous Resin (Elution with gradient of Ethanol in Water) nButanolFraction->ColumnChromatography1 FractionCollection Collection of Fractions ColumnChromatography1->FractionCollection ColumnChromatography2 Column Chromatography on Silica Gel (Elution with CHCl3-MeOH-H2O) FractionCollection->ColumnChromatography2 Purification Recrystallization with Ethanol ColumnChromatography2->Purification IsolatedGlycosides Isolated Methyl Salicylate Glycosides (e.g., J12122, J12123) Purification->IsolatedGlycosides

References

Exploratory

A Technical Guide to the Biosynthesis of Methyl Salicylate 2-O-β-D-glucoside

For Researchers, Scientists, and Drug Development Professionals Introduction Salicylic acid (SA) and its derivatives are crucial signaling molecules in plants, mediating various physiological processes, most notably the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salicylic acid (SA) and its derivatives are crucial signaling molecules in plants, mediating various physiological processes, most notably the activation of defense mechanisms against pathogens.[1][2] Methyl salicylate (MeSA), a volatile ester of SA, plays a key role as a mobile signal in Systemic Acquired Resistance (SAR), a whole-plant defense response.[3][4] The conversion of SA to MeSA allows for long-distance transport within the plant.[3] Upon reaching systemic tissues, MeSA can be converted back to active SA to trigger defense gene expression.

The bioactivity of MeSA is tightly regulated, in part, through glucosylation, which converts it into a non-volatile, inactive storage form, methyl salicylate 2-O-β-D-glucoside (MeSA-glc).[3][5] This conjugation is a critical control point, modulating the homeostasis of both MeSA and SA to ensure a balanced and effective defense response without compromising plant growth.[5][6] This guide provides an in-depth overview of the enzymatic pathway responsible for the synthesis of methyl salicylate 2-O-β-D-glucoside, presenting key quantitative data, detailed experimental protocols, and pathway visualizations.

The Core Biosynthesis Pathway

The biosynthesis of methyl salicylate 2-O-β-D-glucoside is a two-step enzymatic process starting from salicylic acid.

Step 1: Methylation of Salicylic Acid The first step involves the methylation of the carboxyl group of salicylic acid (SA) to form methyl salicylate (MeSA). This reaction is catalyzed by Salicylic Acid Methyltransferase (SAMT) , also known as Benzoic Acid/Salicylic Acid Carboxyl Methyltransferase 1 (BSMT1) in Arabidopsis.[7][8][9] This enzyme belongs to the SABATH family of methyltransferases and utilizes S-adenosyl-L-methionine (SAM) as the methyl donor.[7][10] The reverse reaction, the demethylation of MeSA back to SA, is catalyzed by methyl esterases like Salicylic Acid-Binding Protein 2 (SABP2).[8][10]

Step 2: Glucosylation of Methyl Salicylate The second and final step is the glucosylation of the hydroxyl group of methyl salicylate to yield methyl salicylate 2-O-β-D-glucoside. This reaction is catalyzed by a specific UDP-glycosyltransferase (UGT) . In Arabidopsis thaliana, the enzyme UGT71C3 has been identified as being capable of using MeSA as a sugar acceptor.[5][11] The sugar donor for this reaction is UDP-glucose.[5] This glucosylation step effectively inactivates MeSA and prevents its conversion back to SA, thus acting as a negative regulatory mechanism for SAR.[5][11]

Pathway Visualization

Below is a diagram illustrating the core biosynthesis pathway from Salicylic Acid to Methyl Salicylate 2-O-β-D-glucoside.

MeSA_Glucoside_Biosynthesis cluster_methylation cluster_glucosylation SA Salicylic Acid (SA) MeSA Methyl Salicylate (MeSA) SA->MeSA Methylation SAMT SAMT / BSMT1 MeSAG Methyl Salicylate 2-O-β-D-glucoside MeSA->MeSAG Glucosylation UGT UGT71C3 SAM S-adenosyl-L-methionine (SAM) SAM->SAMT SAH S-adenosyl-L-homocysteine (SAH) UDPG UDP-Glucose UDPG->UGT UDP UDP SAMT->SAH UGT->UDP

Caption: Biosynthesis pathway of Methyl Salicylate 2-O-β-D-glucoside from Salicylic Acid.

Quantitative Data Summary

This section summarizes the key quantitative parameters for the enzymes involved in the biosynthesis pathway. The data has been compiled from studies on various plant species.

EnzymePlant SourceSubstrateApparent KₘpH OptimumMolecular MassInhibitorsReference
BSMT1 Arabidopsis thalianaSalicylic Acid16 µMNot specifiedNot specifiedNot specified[7]
SA GTase Nicotiana tabacumSalicylic Acid1-2 mM7.048 kDaZn²⁺, UDP[12]
SA GTase Nicotiana tabacumUDP-glucose0.27 mM7.048 kDaZn²⁺, UDP[12]

Note: SA GTase from Nicotiana tabacum glucosylates salicylic acid to form SAG and GS, not MeSA.[12] Data for UGT71C3 kinetics with MeSA as a substrate was not available in the provided search results but would be a key area for further investigation.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the methyl salicylate 2-O-β-D-glucoside biosynthesis pathway.

Heterologous Protein Expression and Purification

This protocol is adapted from methodologies used for expressing and purifying UGTs and other enzymes for characterization.[12][13][14]

Objective: To produce and purify recombinant enzyme (e.g., UGT71C3 or BSMT1) for in vitro activity assays.

Workflow Diagram:

Protein_Purification_Workflow start Construct Expression Vector (e.g., pGEX-GST) transform Transform E. coli (e.g., BL21 (DE3)) start->transform culture Culture Cells in LB Medium (with antibiotics) transform->culture induce Induce Protein Expression (e.g., with IPTG) culture->induce harvest Harvest Cells (Centrifugation) induce->harvest lyse Cell Lysis (Sonication) harvest->lyse clarify Clarify Lysate (Centrifugation) lyse->clarify purify Affinity Chromatography (e.g., GST-tag purification) clarify->purify analyze Analyze Purity (SDS-PAGE) purify->analyze

Caption: Workflow for heterologous expression and purification of recombinant proteins.

Methodology:

  • Vector Construction: The full-length coding sequence of the target gene (e.g., UGT71C3) is subcloned into an expression vector such as pGEX-4T-1, which allows for the expression of the protein with an N-terminal GST (glutathione S-transferase) tag.[14]

  • Transformation: The recombinant plasmid is transformed into a suitable E. coli expression strain, such as BL21 (DE3).

  • Cell Culture: Transformed cells are grown at 37°C in Luria-Bertani (LB) liquid medium containing appropriate antibiotics (e.g., ampicillin) until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

  • Induction: Protein expression is induced by adding isopropyl-β-D-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1.0 mM. The culture is then incubated for a further 3-16 hours at a lower temperature (e.g., 18-25°C) to improve protein solubility.

  • Cell Harvest and Lysis: Cells are harvested by centrifugation. The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM DTT, and protease inhibitors) and lysed by sonication on ice.

  • Purification: The lysate is clarified by centrifugation to remove cell debris. The supernatant containing the soluble recombinant protein is loaded onto a GST-affinity chromatography column. After washing, the purified protein is eluted.

  • Purity Analysis: The purity and molecular weight of the recombinant protein are confirmed by SDS-PAGE analysis.[13]

In Vitro Enzyme Activity Assay

This protocol describes a general method for determining the activity of the purified UGT enzyme with methyl salicylate.

Objective: To confirm the enzymatic activity of the purified UGT and determine its kinetic parameters.

Methodology:

  • Reaction Mixture Preparation: The standard reaction is carried out in a total volume of 50-100 µL. A typical reaction mixture consists of:

    • 50 mM Tris-HCl buffer (pH 7.0)[12][13]

    • 1 mM UDP-glucose (sugar donor)[13]

    • 1 mM Methyl Salicylate (sugar acceptor, substrate)[13]

    • 2.5 µg of purified recombinant protein[13]

    • (Optional) 10 mM DTT or other stabilizing agents.

  • Reaction Incubation: The reaction is initiated by adding the enzyme. The mixture is incubated at 30°C for 30 minutes.[13]

  • Reaction Termination: The reaction is terminated by adding an equal volume of methanol or another organic solvent.[13]

  • Product Analysis: The reaction products are analyzed by High-Performance Liquid Chromatography (HPLC) and confirmed by Liquid Chromatography-Mass Spectrometry (LC-MS).[13] The amount of product formed (methyl salicylate 2-O-β-D-glucoside) is quantified by comparing its peak area to a standard curve.

  • Kinetic Analysis: To determine the Kₘ and Vₘₐₓ values, the assay is repeated with varying concentrations of one substrate (e.g., methyl salicylate) while keeping the other substrate (UDP-glucose) at a saturating concentration. The results are then plotted on a Michaelis-Menten or Lineweaver-Burk plot.

Gene Expression Analysis by Northern Blot

This protocol is based on the method described for analyzing SA GTase mRNA induction.[12]

Objective: To determine the expression levels of the target gene (e.g., UGT71C3) in plant tissues under different conditions (e.g., pathogen infection or SA treatment).

Methodology:

  • RNA Extraction: Total RNA is extracted from plant leaf tissues using a standard protocol (e.g., Trizol or a commercial kit).

  • Gel Electrophoresis: A specific amount of total RNA (e.g., 10-20 µg) is separated on a denaturing formaldehyde-agarose gel.

  • Blotting: The separated RNA is transferred from the gel to a nylon membrane via capillary blotting and UV-crosslinked.

  • Probe Preparation: A gene-specific DNA probe is prepared and labeled with a radioactive isotope (e.g., ³²P) or a non-radioactive label (e.g., digoxigenin).

  • Hybridization: The membrane is pre-hybridized and then hybridized with the labeled probe overnight at a specific temperature (e.g., 42-65°C).

  • Washing and Detection: The membrane is washed under stringent conditions to remove non-specifically bound probe. The signal is detected by autoradiography (for radioactive probes) or a chemiluminescent reaction (for non-radioactive probes). The intensity of the bands corresponds to the level of mRNA expression.

Disclaimer: This document is intended for informational purposes for a scientific audience. The protocols provided are generalized and may require optimization for specific experimental conditions.

References

Foundational

Technical Guide: MeSA 2-O-β-D-glucoside-d3 for Quantitative Bioanalysis

Audience: Researchers, scientists, and drug development professionals. Core Content: This technical guide provides comprehensive information on MeSA 2-O-β-D-glucoside-d3, a deuterium-labeled internal standard essential f...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides comprehensive information on MeSA 2-O-β-D-glucoside-d3, a deuterium-labeled internal standard essential for accurate quantification of its non-labeled counterpart in complex biological matrices. The guide covers its physicochemical properties, detailed experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and the biological significance of the analyte it is designed to measure, including its role in plant and mammalian signaling pathways.

Core Compound Data

MeSA 2-O-β-D-glucoside-d3 (also known as MeSAG-d3) is the stable isotope-labeled analog of Methyl Salicylate 2-O-β-D-glucoside. Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, as they co-elute with the analyte and exhibit similar ionization efficiency, effectively compensating for matrix effects and variations during sample preparation and analysis.

Physicochemical Properties

The fundamental properties of MeSA 2-O-β-D-glucoside-d3 are summarized below. A specific CAS (Chemical Abstracts Service) number for this deuterated compound is not consistently available from commercial suppliers and should be confirmed with the provider.

PropertyValueCitation(s)
Synonyms MeSAG-d3[1]
Molecular Formula C₁₄H₁₅D₃O₈[2]
Molecular Weight 317.31 g/mol [2]
CAS Number Not available[1][3][4]
Appearance Typically a solidN/A
Purity >98% (Consult supplier's Certificate of Analysis)N/A
Isotopic Enrichment >99 atom % D (Consult supplier's Certificate of Analysis)N/A
Solubility Soluble in DMSO, Methanol (Consult supplier's Certificate of Analysis)N/A
Storage Store at -20°C for long-term stability. (Consult supplier's Certificate of Analysis)[1]

Biological Context and Application

The development and use of a deuterated standard for MeSA 2-O-β-D-glucoside is driven by the need to accurately measure its endogenous, non-labeled form. The parent compound, a glycoside of methyl salicylate, is significant in both plant biology and mammalian pharmacology.

Role in Plant Systemic Acquired Resistance (SAR)

In plants, methyl salicylate (MeSA) is a critical mobile signal for Systemic Acquired Resistance (SAR), a defense mechanism that provides long-lasting, broad-spectrum protection against pathogens.[5] After a localized infection, salicylic acid (SA) is converted to the more volatile MeSA, which travels through the phloem to distal, uninfected tissues.[6] In these systemic tissues, MeSA is converted back to SA, activating defense-related genes. The glucosylation of MeSA to form MeSA 2-O-β-D-glucoside is a key regulatory step, effectively inactivating the signal and allowing for its storage.[7] The quantification of MeSA-glucoside is therefore crucial for studying the dynamics of plant immune responses.

Role in Mammalian Anti-Inflammatory Pathways

Salicylates, including aspirin and its derivatives, are widely known for their anti-inflammatory, analgesic, and antipyretic effects.[8] Their mechanism of action involves the modulation of key inflammatory signaling pathways. One of the central pathways inhibited by salicylates is the Nuclear Factor-kappa B (NF-κB) pathway.[8][9] NF-κB is a transcription factor that, upon activation by pro-inflammatory stimuli like TNF-α, translocates to the nucleus and induces the expression of genes for inflammatory cytokines, chemokines, and enzymes like COX-2.[10] Salicylates can prevent the degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm, thereby blocking its activation and subsequent pro-inflammatory gene expression.[9] Methyl salicylate glycosides are studied as potential anti-inflammatory agents that may offer similar efficacy with improved safety profiles.[10] Accurate measurement of these compounds and their metabolites in plasma is vital for pharmacokinetic and pharmacodynamic studies.

Experimental Protocols and Workflows

MeSA 2-O-β-D-glucoside-d3 is primarily used as an internal standard (IS) for quantification of MeSA 2-O-β-D-glucoside by LC-MS/MS. Below are representative protocols for its application in human plasma and plant tissue.

General Experimental Workflow

The typical workflow for using a stable isotope-labeled internal standard in a quantitative bioanalytical method is a multi-step process designed to ensure accuracy and reproducibility.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Matrix (e.g., Plasma, Plant Homogenate) Spike Spike with IS (MeSA 2-O-b-D-glucoside-d3) Sample->Spike Extract Extraction (e.g., Protein Precipitation, LLE, SPE) Spike->Extract Evap Evaporation & Reconstitution Extract->Evap Inject Inject into LC-MS/MS System Evap->Inject Separate Chromatographic Separation (Reversed-Phase C18) Inject->Separate Detect Mass Spectrometric Detection (MRM Mode) Separate->Detect Integrate Peak Integration (Analyte and IS) Detect->Integrate Ratio Calculate Peak Area Ratios (Analyte / IS) Integrate->Ratio CalCurve Construct Calibration Curve Ratio->CalCurve Quantify Quantify Analyte Concentration CalCurve->Quantify G cluster_local Infected Leaf cluster_systemic Distal (Systemic) Leaf Pathogen Pathogen Attack SA_local Salicylic Acid (SA) Accumulation Pathogen->SA_local SAMT1 SAMT1 Enzyme SA_local->SAMT1 Synthesis MeSA_local Methyl Salicylate (MeSA) SAMT1->MeSA_local UGT71C3 UGT71C3 Enzyme MeSA_local->UGT71C3 Glucosylation (Inactivation) MeSA_sys Methyl Salicylate (MeSA) MeSA_local->MeSA_sys Phloem Transport MeSAG MeSA-Glucoside (Inactive Storage) UGT71C3->MeSAG SABP2 SABP2 Enzyme MeSA_sys->SABP2 Hydrolysis SA_sys Salicylic Acid (SA) SABP2->SA_sys PR_Genes Pathogenesis-Related (PR) Gene Expression SA_sys->PR_Genes SAR Systemic Acquired Resistance (SAR) PR_Genes->SAR G cluster_pathway Pro-Inflammatory NF-κB Signaling cluster_nucleus Nucleus TNF TNF-α TNFR TNFR Receptor TNF->TNFR Binds IKK IKK Complex TNFR->IKK Activates IkB IκBα IKK->IkB Phosphorylates Complex IκBα NF-κB NFkB NF-κB (p65/p50) NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation Complex->NFkB IκBα Degradation Releases NF-κB DNA DNA NFkB_nuc->DNA Binds to Promoter Genes Pro-Inflammatory Genes (COX-2, IL-6, TNF-α) DNA->Genes Transcription Salicylates Salicylates (e.g., from MeSA-Glucoside) Salicylates->IKK Inhibits

References

Exploratory

Commercial Suppliers and Technical Guide for MeSA 2-O-β-D-glucoside-d3

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the commercial availability of MeSA 2-O-β-D-glucoside-d3, a deuterated internal standard critical for...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of MeSA 2-O-β-D-glucoside-d3, a deuterated internal standard critical for accurate quantification in mass spectrometry-based analyses. The guide details supplier information, provides a comprehensive experimental protocol for its use in liquid chromatography-mass spectrometry (LC-MS), and includes visualizations to clarify workflows and analytical principles.

Introduction to MeSA 2-O-β-D-glucoside-d3

MeSA 2-O-β-D-glucoside-d3 is the deuterium-labeled form of Methyl Salicylate 2-O-β-D-glucoside. The incorporation of stable isotopes, such as deuterium (d3), into the molecular structure creates a compound that is chemically identical to its endogenous or unlabeled counterpart but has a different mass. This mass difference allows it to be distinguished by a mass spectrometer, making it an ideal internal standard for isotope dilution mass spectrometry (IDMS). The use of such standards is considered the gold standard for quantitative analysis as it corrects for variations in sample preparation, injection volume, and matrix effects, leading to highly accurate and precise results.

Commercial Supplier Information

Currently, MedChemExpress (MCE) is a known commercial supplier of MeSA 2-O-β-D-glucoside-d3. While an exhaustive list of suppliers is not available, researchers can source the compound from MCE. For detailed quantitative data, it is imperative to consult the lot-specific Certificate of Analysis (CoA) provided by the supplier.

Data Presentation: Supplier and Product Details

ParameterMedChemExpress (MCE)
Product Name MeSA 2-O-b-D-glucoside-d3
Synonyms MeSAG-d3
Catalog Number HY-W357141S
Chemical Formula C₁₄H₁₅D₃O₈
Molecular Weight 319.31
Purity Value to be confirmed from lot-specific Certificate of Analysis
Isotopic Enrichment Value to be confirmed from lot-specific Certificate of Analysis
Appearance Value to be confirmed from lot-specific Certificate of Analysis
Storage Conditions Refer to the Certificate of Analysis for recommended storage
Availability Inquire for current stock and lead times

Note: The purity and isotopic enrichment are critical parameters that must be obtained from the supplier's Certificate of Analysis for the specific lot being used. These values are essential for accurate preparation of standard solutions.

Experimental Protocols: Quantitative Analysis using MeSA 2-O-β-D-glucoside-d3 as an Internal Standard

The following is a detailed methodology for the quantification of unlabeled MeSA 2-O-β-D-glucoside in a biological matrix (e.g., plasma or serum) using MeSA 2-O-β-D-glucoside-d3 as an internal standard via LC-MS.

Materials and Reagents
  • MeSA 2-O-β-D-glucoside (unlabeled analytical standard)

  • MeSA 2-O-β-D-glucoside-d3 (internal standard)

  • LC-MS grade methanol, acetonitrile, and water

  • Formic acid (or other appropriate mobile phase modifier)

  • Control biological matrix (e.g., drug-free human plasma)

  • Microcentrifuge tubes

  • Pipettes and tips

  • Vortex mixer

  • Centrifuge

  • LC-MS system (e.g., a UHPLC coupled to a triple quadrupole mass spectrometer)

Preparation of Stock and Working Solutions
  • Analyte Stock Solution (1 mg/mL): Accurately weigh a known amount of unlabeled MeSA 2-O-β-D-glucoside and dissolve it in methanol to a final concentration of 1 mg/mL.

  • Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh a known amount of MeSA 2-O-β-D-glucoside-d3 and dissolve it in methanol to a final concentration of 1 mg/mL.

  • Analyte Working Solutions (for Calibration Curve): Prepare a series of working solutions by serially diluting the analyte stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create a range of concentrations for the calibration curve.

  • Internal Standard Working Solution: Dilute the IS stock solution to a fixed concentration (e.g., 100 ng/mL) that provides a stable and reproducible signal in the mass spectrometer.

Sample Preparation (Protein Precipitation)
  • Aliquoting: In a microcentrifuge tube, add 100 µL of the sample (calibrator, quality control, or unknown).

  • Spiking: Add a small, precise volume (e.g., 10 µL) of the internal standard working solution to each tube.

  • Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate proteins.

  • Vortexing: Vortex each tube for 30 seconds to ensure thorough mixing.

  • Centrifugation: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

LC-MS Method Development
  • Chromatography: Develop a reversed-phase chromatographic method to achieve good separation of the analyte from matrix components.

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: A suitable gradient to elute the analyte and internal standard with good peak shape.

    • Flow Rate: 0.3 - 0.5 mL/min

    • Column Temperature: 40 °C

  • Mass Spectrometry: Optimize the mass spectrometer parameters for the analyte and internal standard.

    • Ionization Mode: Electrospray ionization (ESI), likely in negative mode.

    • Multiple Reaction Monitoring (MRM): Determine the precursor and product ion transitions for both the unlabeled analyte and the d3-labeled internal standard. The precursor ion for the internal standard will be 3 mass units higher than the analyte.

Data Analysis
  • Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

  • Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their analyte/internal standard peak area ratios from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate key aspects of the experimental workflow and the underlying principles of using a deuterated internal standard.

G cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Processing Sample Biological Sample (Calibrator, QC, Unknown) Spike Spike with MeSA-d3 IS Sample->Spike Precipitate Protein Precipitation (e.g., Acetonitrile) Spike->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant LC Liquid Chromatography (Separation) Supernatant->LC MS Mass Spectrometry (Detection & Quantification) LC->MS Ratio Calculate Peak Area Ratio (Analyte / IS) MS->Ratio CalCurve Construct Calibration Curve Ratio->CalCurve Quantify Quantify Unknowns CalCurve->Quantify

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

G cluster_analyte Unlabeled Analyte cluster_is Deuterated Internal Standard (IS) cluster_ratio Ratio-Based Quantification Analyte_Prep Variable Loss during Sample Prep Analyte_Inject Variable Injection Volume Analyte_Prep->Analyte_Inject Analyte_Ion Variable Ionization in MS Source Analyte_Inject->Analyte_Ion Analyte_Signal Inaccurate Signal Analyte_Ion->Analyte_Signal Ratio Ratio (Analyte Signal / IS Signal) Remains Constant IS_Prep Mirrors Analyte Loss IS_Inject Mirrors Injection Volume Variation IS_Prep->IS_Inject IS_Ion Mirrors Ionization Variation IS_Inject->IS_Ion IS_Signal Reference Signal IS_Ion->IS_Signal Accurate_Quant Accurate Quantification Ratio->Accurate_Quant

Caption: Logical relationship demonstrating how an internal standard corrects for analytical variability.

Foundational

The Glucosylation of Salicylic Acid: A Core Mechanism in Plant Metabolic Regulation and Defense

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary Salicylic acid (SA) is a phenolic phytohormone critical to plant growth, development, and, most notably, the o...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Salicylic acid (SA) is a phenolic phytohormone critical to plant growth, development, and, most notably, the orchestration of defense responses against pathogens. The bioactivity of SA is tightly controlled through a series of metabolic modifications, with glucosylation emerging as a pivotal regulatory hub. This technical guide provides a comprehensive overview of the role of UDP-glucosyltransferases (UGTs) in the metabolism of salicylic acid. We delve into the biochemical mechanisms of SA glucosylation, the functional significance of the resulting glucose conjugates, and the intricate interplay of the key enzymes involved. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the metabolic pathways to serve as a valuable resource for researchers in plant biology, pathology, and drug discovery.

Introduction: The Central Role of Salicylic Acid Homeostasis

Salicylic acid is a key signaling molecule in plants, essential for activating both local and systemic acquired resistance (SAR) against a broad range of pathogens.[1] The cellular concentration of free, active SA must be precisely regulated, as excessive levels can lead to phytotoxicity and negatively impact plant growth.[2] Plants employ several mechanisms to maintain SA homeostasis, including its conversion to inactive forms. Among these, glucosylation—the covalent attachment of a glucose molecule—is a primary route for the inactivation, transport, and storage of SA.[2][3] This process is catalyzed by a family of enzymes known as UDP-glucosyltransferases (UGTs).

The Enzymes of Salicylic Acid Glucosylation: UDP-Glucosyltransferases

In the model plant Arabidopsis thaliana, several UGTs have been identified and characterized for their role in SA metabolism. The most prominent among these are UGT74F1, UGT74F2, and UGT76B1. These enzymes utilize uridine diphosphate glucose (UDP-glucose) as the sugar donor to glucosylate SA at different positions, leading to two main products:

  • Salicylic Acid 2-O-β-D-Glucoside (SAG): The glucose moiety is attached to the hydroxyl group of SA.

  • Salicylate Glucose Ester (SGE): The glucose moiety is attached to the carboxyl group of SA.

The formation of these distinct glucosides is catalyzed by different UGTs with varying specificities, highlighting a sophisticated level of metabolic control.

Key UDP-Glucosyltransferases and their Products

The primary UGTs involved in SA glucosylation in Arabidopsis and their main products are summarized in the table below.

EnzymeGene Locus (Arabidopsis)Primary Product(s)Notes
UGT74F1 At2g43840SAGPrimarily forms SAG.
UGT74F2 At2g43820SGE (major), SAG (minor)Also known as AtSGT1. Predominantly forms SGE.
UGT76B1 At3g11340SAGPlays a major role in controlling basal SA levels and defense responses.

Quantitative Insights into Salicylic Acid Glucosylation

The biochemical properties of SA-glucosylating enzymes and the in planta concentrations of SA and its glucosides provide critical insights into the regulation of SA homeostasis.

Enzyme Kinetic Parameters

While comprehensive kinetic data for SA as a substrate is not fully available in the literature, studies on related substrates provide an indication of the catalytic efficiencies of these enzymes. The following table summarizes available kinetic parameters.

EnzymeSubstrateKm (µM)Vmax (pmol/min/mg protein)Reference
UGT74F1QuercetinN/AN/A[4]
UGT74F2QuercetinN/AN/A[4]
Tobacco SAGTSalicylic Acid11205[5]
In Planta Concentrations of Salicylic Acid and its Glucosides

Genetic studies using ugt mutants have been instrumental in elucidating the in vivo function of these enzymes. The disruption of SA glucosylation pathways leads to altered levels of free SA and its glucosides, often resulting in distinct defense-related phenotypes.

Plant GenotypeConditionFree SA LevelSAG LevelSGE LevelPhenotypeReference
Wild-Type (Col-0)UnstressedBasalBasalBasalNormal growth[6][7]
ugt76b1UnstressedElevatedReduced-Enhanced resistance, early senescence[6]
ugt74f1UnstressedUnchangedReduced-Similar to wild-type[7]
ugt74f2UnstressedUnchanged-ReducedSimilar to wild-type[7]
Wild-Type (Col-0)Pathogen-infectedIncreasedHighly IncreasedIncreasedDefense activation[8]
ugt triple mutant (ugt76b1 ugt74f1 ugt74f2)Unstressed-Marginal levels-Hypersensitive to stress[6]

Note: "-" indicates data not specified in the cited sources.

Signaling Pathways and Metabolic Workflows

The glucosylation of salicylic acid is integrated into a larger network of metabolic and signaling pathways that collectively manage plant defense and growth.

Salicylic Acid Glucosylation and Storage Pathway

Salicylic_Acid_Glucosylation_Pathway SA_chloro Salicylic Acid (in Chloroplast) SA_cyto Salicylic Acid (in Cytoplasm) SA_chloro->SA_cyto Export UGT74F1 UGT74F1 UGT74F2 UGT74F2 UGT76B1 UGT76B1 Defense Defense Responses (e.g., PR gene expression) SA_cyto->Defense Signaling UDP_Glc UDP-Glucose SAG SAG (SA 2-O-β-D-glucoside) UGT74F1->SAG Glucosylation SGE SGE (Salicylate Glucose Ester) UGT74F2->SGE Glucosylation UGT76B1->SAG Glucosylation Vacuole Vacuole (Storage) SAG->Vacuole Transport (ABC Transporter, H+-antiporter) SGE->Vacuole Transport (H+-antiporter) Experimental_Workflow start Plant Tissue (e.g., Arabidopsis leaves) extraction Extraction with Methanol/Water start->extraction partition Phase Partitioning (Ethyl acetate/Cyclohexane) extraction->partition free_sa_phase Organic Phase (Free SA) partition->free_sa_phase Free SA conjugated_sa_phase Aqueous Phase (SA-Glucosides) partition->conjugated_sa_phase Conjugated SA hplc HPLC-FLD or LC-MS/MS Quantification free_sa_phase->hplc hydrolysis Acid Hydrolysis (HCl) conjugated_sa_phase->hydrolysis total_sa Hydrolyzed Sample (Total SA) hydrolysis->total_sa total_sa->hplc data Data Analysis hplc->data UGT_Interplay SA Salicylic Acid Pool UGT76B1 UGT76B1 SA->UGT76B1 UGT74F1 UGT74F1 SA->UGT74F1 UGT74F2 UGT74F2 SA->UGT74F2 Defense Biotic Stress Defense SA->Defense activates Growth Growth & Development SA->Growth influences SAG SAG UGT76B1->SAG UGT76B1->Defense regulates UGT74F1->SAG Abiotic Abiotic Stress Response UGT74F1->Abiotic regulates SGE SGE UGT74F2->SGE

References

Exploratory

MeSA 2-O-β-D-glucoside: A Negative Regulator in Plant Systemic Acquired Resistance

An In-depth Technical Guide Authored for: Researchers, Scientists, and Drug Development Professionals Executive Summary Systemic Acquired Resistance (SAR) is a crucial plant defense mechanism that provides long-lasting,...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Systemic Acquired Resistance (SAR) is a crucial plant defense mechanism that provides long-lasting, broad-spectrum immunity against a variety of pathogens. The signaling cascade that initiates SAR is complex, involving a number of mobile molecules. For decades, salicylic acid (SA) has been recognized as a central player in this process. Its methylated derivative, methyl salicylate (MeSA), has been identified as a critical long-distance mobile signal, transported via the phloem from infected to systemic tissues.[1][2] Upon reaching distal leaves, MeSA is converted back to active SA, triggering defense gene expression and establishing the SAR state.[1] However, the activity of this mobile signal must be tightly regulated to prevent deleterious effects on plant growth and development. This guide focuses on a key regulatory node in this pathway: the glucosylation of MeSA to form MeSA 2-O-β-D-glucoside. This conversion, catalyzed by specific UDP-glycosyltransferases, represents a critical mechanism for inactivating the mobile MeSA signal, thereby fine-tuning the SAR response.[3][4][5] Understanding this metabolic switch provides critical insights into the homeostatic control of plant immunity.

Introduction to Systemic Acquired Resistance (SAR)

Systemic Acquired Resistance (SAR) is an inducible defense response in plants that is activated throughout the plant after a localized exposure to a pathogen.[6] This response is characterized by its broad-spectrum efficacy, providing resistance against a wide range of pathogens, including viruses, bacteria, and fungi.[7] The establishment of SAR requires the generation of one or more mobile signals in the primary infected tissue, which then travel to distal, uninfected parts of the plant to prime them for a more rapid and robust defense response upon subsequent attack.[2] Key hallmarks of SAR activation include the systemic accumulation of salicylic acid (SA) and the transcriptional induction of a specific set of genes known as Pathogenesis-Related (PR) genes, such as PR1, PR2, and PR5.[6]

The Role of Salicylic Acid (SA) and its Derivatives

Salicylic acid is a phenolic phytohormone that plays a pivotal role in mediating plant defense.[8] Following pathogen recognition, SA biosynthesis is induced in the infected leaves. However, SA itself is not considered the primary long-distance signal. Instead, plants utilize derivatives of SA for transport and storage.

  • SA-glucosides (SAG and SGE): To maintain homeostasis, excess SA in the cytoplasm can be conjugated with glucose to form SA 2-O-β-D-glucoside (SAG) or SA-β-D-Glucose Ester (SGE).[9][10][11] These inactive forms are typically sequestered in the vacuole, allowing the plant to store large amounts of SA that can be rapidly converted back to its active form when needed.[8]

  • Methyl Salicylate (MeSA): SA can also be converted to the volatile methyl ester, methyl salicylate (MeSA), by the action of an SA methyltransferase (SAMT).[12] MeSA is more lipophilic than SA, facilitating its movement across cell membranes and into the phloem for long-distance transport.[1] It has been conclusively identified as a key mobile signal for SAR in species like tobacco and is implicated in SAR signaling in Arabidopsis.[1][3]

MeSA 2-O-β-D-glucoside: A Key Metabolic Checkpoint

While MeSA is an essential mobile signal, its accumulation must be precisely controlled. Unchecked systemic SA signaling can lead to fitness costs and negatively impact plant growth. Recent research has identified the glucosylation of MeSA as a critical negative regulatory mechanism in the SAR pathway.[3][4]

In Arabidopsis thaliana, the UDP-glycosyltransferase UGT71C3 has been characterized as a MeSA-specific glucosyltransferase.[3][5] This enzyme catalyzes the conjugation of glucose to MeSA, forming MeSA 2-O-β-D-glucoside. This modification renders MeSA inactive and non-mobile, effectively shutting down the systemic signal.[13]

The significance of this pathway is demonstrated in genetic studies:

  • ugt71c3 knockout mutants exhibit a more powerful SAR response. These plants accumulate significantly higher levels of both MeSA and SA in their systemic leaves following a primary infection.[3][4]

  • UGT71C3 overexpression lines show a compromised SAR response, accumulating lower levels of systemic MeSA and SA and displaying increased susceptibility to secondary infections.[3][4]

This evidence establishes MeSA glucosylation as a pivotal homeostatic mechanism that allows the plant to attenuate the SAR signal once it has been established, preventing an over-accumulation of defense compounds.[14]

Signaling Pathway Overview

The following diagram illustrates the central role of MeSA and its glucosylation in the SAR signaling cascade.

SAR_Signaling_Pathway cluster_local Local Infected Tissue cluster_systemic Systemic (Distal) Tissue Pathogen Pathogen SA_local Salicylic Acid (SA) Pathogen->SA_local BSMT1 BSMT1 (SAMT) SA_local->BSMT1 Methylation MeSA_local Methyl Salicylate (MeSA) BSMT1->MeSA_local Phloem Phloem Transport MeSA_local->Phloem Long-distance Signal MeSA_systemic MeSA Phloem->MeSA_systemic MSE SABP2 / MSE (Esterase) MeSA_systemic->MSE Demethylation UGT71C3 UGT71C3 MeSA_systemic->UGT71C3 Glucosylation SA_systemic Salicylic Acid (SA) MSE->SA_systemic PR_Genes PR Gene Expression SA_systemic->PR_Genes SAR SAR Activation PR_Genes->SAR UGT71C3->MSE Inactivation of mobile signal MeSA_Glucoside MeSA-Glucoside (Inactive) UGT71C3->MeSA_Glucoside

Caption: SAR signaling pathway featuring MeSA as the mobile signal and its negative regulation via glucosylation.

Quantitative Data

The impact of MeSA glucosylation on SAR is quantitatively supported by measuring metabolite levels in genetically modified plants compared to wild-type (WT) controls.

Table 1: Relative Accumulation of MeSA and SA in Systemic Leaves (Data summarized from findings reported by Chen et al., 2019[3][4][13])

Plant GenotypeTreatmentSystemic MeSA Level (Relative to WT Mock)Systemic Free SA Level (Relative to WT Mock)Resulting SAR Phenotype
Wild-Type (WT) SAR InductionIncreasedSignificantly IncreasedNormal SAR
ugt71c3 knockout SAR InductionSignificantly Higher than WTSignificantly Higher than WTEnhanced SAR
UGT71C3 Overexpression SAR InductionLower than WTLower than WTCompromised SAR

Experimental Protocols

Reproducible and quantitative analysis of SAR and its related signaling molecules is fundamental to research in this field. The following sections detail standardized protocols used in the study of MeSA and SAR.

Protocol for Systemic Acquired Resistance (SAR) Induction Assay

This protocol describes a common method for inducing and quantifying SAR in Arabidopsis thaliana using Pseudomonas syringae.[15][16]

Objective: To measure the extent of pathogen growth in systemic leaves following a primary, localized infection.

Materials:

  • Arabidopsis thaliana plants (e.g., Col-0 ecotype), 4-5 weeks old.

  • Pseudomonas syringae pv. tomato DC3000 (Pto DC3000) expressing an avirulent effector (e.g., AvrRpt2) for primary inoculation.

  • Virulent Pseudomonas syringae (e.g., Pto DC3000) for secondary inoculation.

  • 10 mM MgCl₂ solution (sterile).

  • 1 mL needleless syringes.

  • Growth chambers with controlled light, temperature, and humidity.

  • Standard microbiology supplies (Petri dishes with King's B medium, sterile water, homogenizer).

Procedure:

  • Primary Inoculation:

    • Grow Pto DC3000 (AvrRpt2) to an OD₆₀₀ of 0.2. Harvest bacteria and resuspend in 10 mM MgCl₂ to a final concentration of 10⁵ CFU/mL (OD₆₀₀ = 0.0002).

    • Select three lower, mature leaves of each plant for primary inoculation.

    • Using a needleless syringe, gently pressure-infiltrate the bacterial suspension into the apoplast on the abaxial side of the selected leaves.

    • For mock-treated control plants, infiltrate with 10 mM MgCl₂ only.

  • Incubation:

    • Return plants to the growth chamber for 2-3 days to allow for the establishment of the systemic signal.

  • Secondary Inoculation:

    • Prepare a suspension of virulent Pto DC3000 at a concentration of 10⁵ CFU/mL.

    • Select two upper, systemic leaves that were not previously inoculated. For improved consistency, select leaves in the same orthostichy (developmental lineage) as the primary infected leaves.[16]

    • Infiltrate the systemic leaves with the virulent bacterial suspension.

  • Quantification of Bacterial Growth:

    • After 3-4 days of incubation post-secondary inoculation, harvest leaf discs of a known area from the systemic leaves.

    • Homogenize the leaf discs in sterile 10 mM MgCl₂.

    • Perform serial dilutions of the homogenate and plate on King's B agar plates containing appropriate antibiotics.

    • Incubate plates at 28°C for 2 days, then count the colony-forming units (CFU) to determine the bacterial titer per unit of leaf area. A significant reduction in CFU in SAR-induced plants compared to mock-treated plants indicates successful SAR activation.

SAR_Assay_Workflow cluster_primary Day 0: Primary Inoculation cluster_secondary Day 2-3: Secondary Challenge cluster_quantify Day 5-7: Quantification Start 4-5 Week Old Arabidopsis Plants Inoc1 Infiltrate 3 lower leaves with Pto DC3000 (AvrRpt2) (10^5 CFU/mL) Start->Inoc1 Mock1 Infiltrate 3 lower leaves with 10 mM MgCl2 (Mock) Start->Mock1 Inc1 Incubate plants (2-3 days) Inoc1->Inc1 Mock1->Inc1 Inoc2 Infiltrate 2 upper systemic leaves with virulent Pto DC3000 (10^5 CFU/mL) Inc1->Inoc2 Inc2 Incubate plants (3-4 days) Inoc2->Inc2 Harvest Harvest leaf discs from systemic leaves Inc2->Harvest Homogenize Homogenize tissue Harvest->Homogenize Plate Serial dilution and plating Homogenize->Plate Count Count Colony Forming Units (CFU) Plate->Count Result Compare CFU/cm^2 (SAR vs. Mock) Count->Result

Caption: Standard experimental workflow for inducing and measuring Systemic Acquired Resistance (SAR).
Protocol for Quantification of SA and SA-Glucosides

This protocol outlines a high-performance liquid chromatography (HPLC)-based method for extracting and quantifying free SA and total SA (after hydrolysis of glucosides).[9][10][11]

Objective: To measure the concentration of free SA and its conjugated forms in plant tissue.

Materials:

  • Plant tissue (100-250 mg fresh weight), flash-frozen in liquid nitrogen.

  • Extraction solvents: 90% Methanol, 70% Ethanol.

  • β-glucosidase enzyme.

  • HPLC system with a C18 reverse-phase column and a fluorescence detector (Excitation: ~305 nm, Emission: ~407 nm).

  • SA standard for calibration curve.

  • Microcentrifuge tubes, homogenizer.

Procedure:

  • Extraction:

    • Homogenize frozen plant tissue in a pre-chilled tube.

    • Add 1 mL of 90% methanol, vortex thoroughly, and sonicate for 10 min.

    • Centrifuge at >12,000 x g for 10 min at 4°C. Collect the supernatant.

    • Re-extract the pellet with 0.5 mL of 70% ethanol, vortex, and centrifuge again.

    • Pool the supernatants and evaporate to dryness in a vacuum centrifuge.

  • Sample Splitting:

    • Resuspend the dried extract in a suitable buffer (e.g., sodium acetate buffer).

    • Divide the sample into two aliquots: one for free SA analysis and one for total SA analysis.

  • Hydrolysis for Total SA:

    • To the "total SA" aliquot, add β-glucosidase (e.g., ~1 unit).[10]

    • Incubate at 37°C for 10-12 hours to hydrolyze SA-glucosides (SAG) into free SA.[10]

  • HPLC Analysis:

    • Inject the "free SA" aliquot and the hydrolyzed "total SA" aliquot into the HPLC system.

    • Separate the compounds on a C18 column using a suitable mobile phase gradient (e.g., acetonitrile and acidified water).

    • Detect SA using the fluorescence detector.

  • Quantification:

    • Calculate the concentration of SA in each sample by comparing the peak area to a standard curve generated with known concentrations of SA.

    • The amount of SA-glucosides can be inferred by subtracting the free SA concentration from the total SA concentration.

Protocol for PR Gene Expression Analysis via qRT-PCR

This protocol details the measurement of SAR marker gene expression using quantitative real-time PCR (qRT-PCR).[17]

Objective: To quantify the relative transcript abundance of SAR-related genes (e.g., PR1) in systemic tissues.

Materials:

  • Plant tissue from systemic leaves of SAR-induced and mock-treated plants.

  • Liquid nitrogen.

  • RNA extraction kit (e.g., Trizol-based or column-based).

  • DNase I.

  • cDNA synthesis kit (reverse transcriptase, primers, dNTPs).

  • qRT-PCR instrument.

  • SYBR Green or probe-based qPCR master mix.

  • Gene-specific primers for the target gene (PR1) and a reference gene (e.g., Actin2 or Ubiquitin).

Procedure:

  • RNA Extraction:

    • Harvest systemic leaves at a specific time point after primary inoculation (e.g., 48 hours). Immediately freeze in liquid nitrogen.

    • Extract total RNA using a preferred kit, following the manufacturer's instructions.

  • DNase Treatment:

    • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • cDNA Synthesis:

    • Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase kit.

  • Quantitative PCR:

    • Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers for the target and reference genes, and a qPCR master mix.

    • Run the reactions in a qRT-PCR instrument using a standard thermal cycling program.

  • Data Analysis:

    • Determine the cycle threshold (Ct) values for each reaction.

    • Calculate the relative expression of the target gene (PR1) in SAR-induced samples compared to mock controls using the ΔΔCt method.[17] The expression is normalized to the reference gene to account for variations in RNA input. A significant fold-change in PR1 expression indicates SAR activation at the molecular level.

Conclusion and Future Perspectives

The glucosylation of the mobile signal MeSA to form MeSA 2-O-β-D-glucoside is a sophisticated mechanism for the negative regulation of Systemic Acquired Resistance. It highlights how plants precisely manage the energetic costs of defense by inactivating potent signaling molecules once they are no longer needed. The identification of UGT71C3 as a key enzyme in this process provides a valuable target for further research and potential manipulation.

Future research in this area may focus on:

  • Identifying the specific β-glucosidases that can reverse this process, potentially converting MeSA-glucoside back to MeSA.

  • Investigating the spatial and temporal regulation of UGT71C3 expression to better understand when and where the SAR signal is attenuated.

  • Exploring whether similar glucosylation mechanisms regulate other mobile SAR signals, such as azelaic acid or pipecolic acid.[5]

  • Leveraging this knowledge for agricultural applications, potentially engineering plants with fine-tuned SAR responses for enhanced, durable disease resistance without compromising yield.

References

Protocols & Analytical Methods

Method

Application Note: Quantification of Methyl Salicylate 2-O-β-D-glucoside using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals. Introduction Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a naturally occurring phenolic glycoside found in various plants.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a naturally occurring phenolic glycoside found in various plants. It is a derivative of methyl salicylate, an organic ester with a characteristic wintergreen scent, and plays a role in plant defense mechanisms. From a sensorial perspective, MeSA has a balsamic-sweet odor.[1] The accurate quantification of MeSA 2-O-β-D-glucoside is essential for pharmacokinetic studies, quality control of natural products, and research into its therapeutic potential. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a highly sensitive and selective method for the determination of MeSA 2-O-β-D-glucoside in complex biological matrices.[2] This document provides a detailed protocol for the quantification of MeSA 2-O-β-D-glucoside using LC-MS/MS.

Experimental Protocols

Sample Preparation: Solid Phase Extraction (SPE) for Plant Tissues

This protocol is designed for the extraction of MeSA 2-O-β-D-glucoside from plant tissues, adapted from methodologies for analyzing glycosides in complex matrices.[1]

Materials:

  • Plant tissue sample (e.g., leaves, stems)

  • Liquid nitrogen

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • SPE cartridges (e.g., C18)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Freeze the plant tissue sample in liquid nitrogen and grind it to a fine powder using a mortar and pestle.

  • Weigh approximately 100 mg of the powdered sample into a microcentrifuge tube.

  • Add 1 mL of 80% methanol in water.

  • Vortex the mixture for 1 minute.

  • Sonicate in an ultrasonic bath for 30 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Collect the supernatant.

  • Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of water to remove polar impurities.

  • Elute the analyte with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 200 µL of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

Liquid Chromatography (LC)

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Chromatographic Conditions:

ParameterValue
Column C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A Water with 0.1% formic acid
Mobile Phase B Methanol with 0.1% formic acid
Flow Rate 0.28 mL/min
Injection Volume 5 µL
Column Temperature 40 °C
Gradient Elution 0-1 min, 100% A; 1-3 min, 100-90% A; 3-18 min, 90-60% A; 18-21 min, 60-0% A; 21-25.5 min, 0% A; 25.5-25.6 min, 0-100% A; 25.6-28 min, 100% A[3]
Tandem Mass Spectrometry (MS/MS)

Instrumentation: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Mass Spectrometric Conditions:

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive or Negative
Scan Type Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z) 337.09 ([M+Na]+)[4]
Product Ion (m/z) To be determined by infusion of a standard
Collision Energy (CE) To be optimized for the specific instrument and transition
Ion Source Gas 1 50 psi
Curtain Gas 35 psi
Temperature 500 °C
Ionspray Voltage -4500 V (for negative mode)

Data Presentation

Table 1: LC-MS/MS Parameters for Quantification of MeSA 2-O-β-D-glucoside

Parameter Condition Reference
LC System UHPLCGeneral Practice
Column C18 Reverse PhaseGeneral Practice
Mobile Phase A: Water + 0.1% Formic Acid, B: Methanol + 0.1% Formic Acid[3]
Flow Rate 0.28 mL/min[3]
Gradient Multi-step linear gradient[3]
MS System Triple QuadrupoleGeneral Practice
Ionization ESI[3]
Precursor Ion (m/z) 337.09 ([M+Na]+)[4]
Product Ion (m/z) Analyte-specific, requires optimization-
Collision Energy Instrument-dependent, requires optimization-

Table 2: Example Calibration Curve Data (Hypothetical)

Concentration (µg/L) Peak Area
0.051,500
0.13,200
0.516,000
133,000
5165,000
10335,000
501,700,000
1003,400,000
2006,800,000

Calibration curves should be prepared using a pure standard of MeSA 2-O-β-D-glucoside with concentrations ranging from 0.05 µg/L to 200 µg/L.[4]

Mandatory Visualization

Quantification_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Plant Tissue Sample grinding Grind in Liquid N2 sample->grinding extraction Extract with 80% Methanol grinding->extraction centrifugation Centrifuge extraction->centrifugation spe Solid Phase Extraction (SPE) centrifugation->spe evaporation Evaporate to Dryness spe->evaporation reconstitution Reconstitute in Mobile Phase evaporation->reconstitution lc_separation LC Separation (C18 Column) reconstitution->lc_separation ms_detection MS/MS Detection (MRM) lc_separation->ms_detection quantification Quantification using Calibration Curve ms_detection->quantification reporting Report Results quantification->reporting

Caption: Workflow for MeSA 2-O-b-D-glucoside Quantification.

Signaling Pathways and Logical Relationships

While a specific signaling pathway involving MeSA 2-O-β-D-glucoside is not detailed in the provided context, its role as a glycoside of methyl salicylate suggests its involvement in plant defense. The following diagram illustrates the logical relationship between MeSA, its glucoside, and its potential biological role.

MeSA_Pathway MeSA Methyl Salicylate (MeSA) Glucoside MeSA 2-O-β-D-glucoside MeSA->Glucoside Glucosylation Defense Plant Defense Response MeSA->Defense Glucoside->MeSA Hydrolysis Storage Storage Form in Plant Glucoside->Storage Transport Transport Form Glucoside->Transport

Caption: Logical Relationship of MeSA and its Glucoside.

References

Application

Application Notes: Quantitative Analysis of MeSA 2-O-β-D-glucoside-d3 in Plant Metabolomics

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl Salicylate (MeSA) is a volatile organic compound that plays a crucial role in plant defense signaling, including systemic acquired resis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Salicylate (MeSA) is a volatile organic compound that plays a crucial role in plant defense signaling, including systemic acquired resistance (SAR).[1] In plants, MeSA is synthesized from salicylic acid (SA) and can be converted into various non-volatile forms, such as methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside), for transport and storage. The quantification of these metabolites is essential for understanding plant physiological responses to biotic and abiotic stress. This document provides a detailed protocol for the quantification of MeSA 2-O-β-D-glucoside in plant tissues using a stable isotope-labeled internal standard, MeSA 2-O-β-D-glucoside-d3, and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is critical for accurate quantification in complex biological matrices, as it effectively corrects for analyte loss during sample preparation and variations in mass spectrometric response.[2]

Metabolic Pathway of Methyl Salicylate in Plants

The biosynthesis of methyl salicylate begins with chorismic acid, which is converted to salicylic acid (SA) through two primary pathways: the isochorismate (IC) pathway and the phenylalanine ammonia-lyase (PAL) pathway.[3] Salicylic acid is then methylated to form the volatile compound methyl salicylate (MeSA). For storage and transport within the plant, MeSA can be glycosylated to form MeSA 2-O-β-D-glucoside.[4] This process is reversible, allowing the plant to release volatile MeSA when needed.

MeSA_Pathway Chorismate Chorismate Isochorismate Isochorismate Chorismate->Isochorismate IC Pathway PAL_Pathway Phenylalanine Ammonia-Lyase (PAL) Pathway Chorismate->PAL_Pathway Salicylic_Acid Salicylic Acid (SA) Isochorismate->Salicylic_Acid PAL_Pathway->Salicylic_Acid MeSA Methyl Salicylate (MeSA) Salicylic_Acid->MeSA Methylation MeSA_Glucoside MeSA 2-O-b-D-glucoside MeSA->MeSA_Glucoside Glycosylation MeSA_Glucoside->MeSA Deglycosylation

Metabolic pathway of Methyl Salicylate in plants.

Experimental Protocol

This protocol is adapted from established methods for the quantification of phytohormones, including salicylic acid and its conjugates, in plant tissues.[1][4]

1. Materials and Reagents

  • MeSA 2-O-β-D-glucoside (analytical standard)

  • MeSA 2-O-β-D-glucoside-d3 (internal standard)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Liquid nitrogen

  • Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

  • Plant tissue samples (e.g., leaves, roots)

2. Standard Solution Preparation

  • Primary Stock Solutions (1 mg/mL): Separately dissolve MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d3 in methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions of MeSA 2-O-β-D-glucoside by diluting the primary stock solution with 80% methanol.

  • Internal Standard Spiking Solution (1 µg/mL): Dilute the MeSA 2-O-β-D-glucoside-d3 primary stock solution with 80% methanol.

3. Sample Preparation and Extraction

  • Homogenization: Freeze approximately 100 mg of plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle or a bead beater.

  • Extraction: To the powdered tissue, add 1 mL of ice-cold 80% methanol containing the internal standard (MeSA 2-O-β-D-glucoside-d3) at a final concentration of 100 ng/mL.

  • Incubation: Vortex the mixture thoroughly and incubate on a shaker for 1 hour at 4°C in the dark.

  • Centrifugation: Centrifuge the extract at 14,000 x g for 15 minutes at 4°C.

  • Supernatant Collection: Carefully collect the supernatant.

  • Solid Phase Extraction (SPE) for Purification:

    • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

    • Load the supernatant onto the conditioned SPE cartridge.

    • Wash the cartridge with 1 mL of water to remove polar impurities.

    • Elute the analytes with 1 mL of methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase composition for LC-MS/MS analysis.

Experimental Workflow

Workflow Start Plant Tissue Sampling (~100 mg) Homogenization Homogenization in Liquid N2 Start->Homogenization Extraction Extraction with 80% Methanol + Internal Standard (MeSA-d3) Homogenization->Extraction Incubation Incubation (1h, 4°C) Extraction->Incubation Centrifugation Centrifugation (14,000 x g, 15 min, 4°C) Incubation->Centrifugation Collect_Supernatant Collect Supernatant Centrifugation->Collect_Supernatant SPE Solid Phase Extraction (SPE) Collect_Supernatant->SPE Evaporation Evaporation to Dryness SPE->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution Analysis LC-MS/MS Analysis Reconstitution->Analysis

References

Method

Application Notes and Protocols for the Analysis of Methyl Salicylate 2-O-β-D-glucoside

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl Salicylate (MeSA) is a volatile organic compound with a characteristic wintergreen scent, playing a crucial role in plant defense signal...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Salicylate (MeSA) is a volatile organic compound with a characteristic wintergreen scent, playing a crucial role in plant defense signaling. It is often found in a non-volatile, glycosidically-bound form, primarily as Methyl Salicylate 2-O-β-D-glucoside (MeSA-Glc). The analysis of MeSA-Glc is critical for understanding plant biochemistry, stress responses, and for the quality control of natural products. This document provides detailed application notes and protocols for the sample preparation and analysis of MeSA 2-O-β-D-glucoside from various matrices, with a focus on plant tissues.

I. Sample Preparation Methodologies

The selection of an appropriate sample preparation method is paramount for accurate quantification of MeSA-Glc. The choice depends on the sample matrix, the concentration of the analyte, and the desired analytical throughput. Below are detailed protocols for common extraction and purification techniques.

A. Extraction from Plant Tissues

Plant tissues present a complex matrix requiring efficient extraction to release MeSA-Glc.

1. Cryogenic Grinding

To prevent enzymatic degradation and preserve the integrity of the analyte, it is recommended to flash-freeze fresh plant material in liquid nitrogen and grind it to a fine powder.

2. Solvent Extraction

Several methods can be employed for the extraction of MeSA-Glc from the powdered plant material.

  • Protocol 1: Maceration (Cold Extraction)

    • Weigh 1-5 g of cryo-ground plant tissue into a conical flask.

    • Add a suitable solvent (e.g., 80% methanol in water) at a solid-to-solvent ratio of 1:10 (w/v).

    • Seal the flask and agitate on a shaker at room temperature for 24-48 hours.

    • Separate the extract from the solid residue by filtration or centrifugation.

    • Collect the supernatant for further processing.

  • Protocol 2: Ultrasound-Assisted Extraction (UAE)

    • Place 1-5 g of cryo-ground plant tissue in a vessel with 1:10 (w/v) of 80% methanol.

    • Submerge the vessel in an ultrasonic bath.

    • Sonicate at a controlled temperature (e.g., 40°C) for 30-60 minutes.

    • Filter or centrifuge the mixture to collect the extract.

  • Protocol 3: Microwave-Assisted Extraction (MAE)

    • Combine 1-5 g of cryo-ground plant tissue with 1:10 (w/v) of 80% methanol in a microwave-safe extraction vessel.

    • Irradiate the sample in a microwave extractor at a controlled temperature (e.g., 60°C) for 5-15 minutes.

    • Allow the vessel to cool before opening.

    • Separate the extract by filtration or centrifugation.

B. Purification by Solid-Phase Extraction (SPE)

Crude plant extracts often contain interfering compounds that can affect analytical accuracy. Solid-phase extraction is a highly effective cleanup step.

  • Protocol 4: SPE for MeSA-Glc Purification

    • Cartridge Selection: A reversed-phase C18 or a polymer-based sorbent (e.g., Oasis HLB) is suitable for retaining phenolic glycosides.

    • Conditioning: Condition the SPE cartridge by passing 1-2 cartridge volumes of methanol, followed by 1-2 volumes of deionized water. Ensure the sorbent bed does not dry out.

    • Loading: Dilute the plant extract with water or a suitable buffer to reduce the organic solvent concentration. Load the diluted sample onto the SPE cartridge at a slow, steady flow rate.

    • Washing: Wash the cartridge with 1-2 volumes of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

    • Elution: Elute the MeSA-Glc with a stronger solvent, such as 1-2 volumes of methanol or acetonitrile.

    • Post-Elution: The eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase for LC-MS analysis.

C. Enzymatic Hydrolysis for Indirect Analysis

In some applications, it may be desirable to quantify MeSA-Glc by measuring its aglycone, MeSA, after enzymatic hydrolysis.

  • Protocol 5: β-Glucosidase Hydrolysis

    • To 1 mL of the purified plant extract (from Protocol 4), add a β-glucosidase solution (from Aspergillus niger or other suitable source) in a buffer with the optimal pH for the enzyme (typically pH 5.0-6.0).

    • Incubate the mixture in a water bath at the optimal temperature for the enzyme (e.g., 37-50°C) for a predetermined time (e.g., 1-3 hours).

    • Stop the reaction by adding a strong acid (e.g., trichloroacetic acid) or by heat inactivation (e.g., 90°C for 5 minutes).[1]

    • Centrifuge the reaction mixture to pellet the enzyme and any precipitate.

    • Analyze the supernatant for the released MeSA, typically by GC-MS due to its volatility.

II. Data Presentation

The following tables summarize typical quantitative data for the described sample preparation methods.

Table 1: Comparison of Extraction Methods for Plant Glycosides

Extraction MethodTypical Recovery (%)Typical RSD (%)AdvantagesDisadvantages
Maceration70-855-15Simple, requires minimal equipmentTime-consuming, may result in incomplete extraction
Ultrasound-Assisted Extraction (UAE)85-953-10Faster than maceration, improved efficiencyRequires specialized equipment
Microwave-Assisted Extraction (MAE)90-100+2-8Very fast, highly efficient, reduced solvent consumptionRequires specialized equipment, potential for thermal degradation

Data are generalized from literature on phenolic and iridoid glycosides and may vary depending on the specific plant matrix and analyte.[2][3]

Table 2: Performance of Solid-Phase Extraction for Phenolic Glycosides

Sorbent TypeTypical Recovery (%)Typical RSD (%)Notes
C18 (Silica-based)75-95<10Good for a wide range of polarities, but may have lower recovery for very polar glycosides.
Oasis HLB (Polymer-based)80-100<10Excellent retention for a broad range of compounds, pH stable.[4]
Strata-X (Polymer-based)81-101<10High recovery and reproducibility for various phenolic compounds.[5]

III. Diagrams and Workflows

A. Experimental Workflow for MeSA-Glc Analysis

G Experimental Workflow for MeSA-Glc Analysis cluster_0 Sample Collection & Preparation cluster_1 Extraction cluster_2 Purification cluster_3 Analysis a Plant Material Collection b Cryogenic Grinding a->b c Solvent Extraction (Maceration, UAE, or MAE) b->c d Solid-Phase Extraction (SPE) c->d e LC-MS/MS Analysis (Direct Quantification of MeSA-Glc) d->e f Enzymatic Hydrolysis (β-glucosidase) d->f g GC-MS Analysis (Indirect Quantification via MeSA) f->g

Caption: A generalized workflow for the extraction, purification, and analysis of MeSA 2-O-β-D-glucoside from plant material.

B. Signaling Pathway of MeSA Glucosylation in Plant Defense

G MeSA Glucosylation in Plant Defense Signaling SA Salicylic Acid (SA) MeSA Methyl Salicylate (MeSA) (Mobile Signal) SA->MeSA SAMT MeSAGlc MeSA 2-O-β-D-glucoside (Inactive/Storage Form) MeSA->MeSAGlc UGT71C3 SAR Systemic Acquired Resistance (SAR) MeSA->SAR Induces MeSAGlc->MeSA Hydrolysis MeSAGlc->SAR Negative Regulation

Caption: The role of MeSA glucosylation in regulating the levels of the mobile signal MeSA and its impact on systemic acquired resistance (SAR) in plants.

References

Application

Application Note: High-Throughput Separation of Salicylate Glucosides using Reversed-Phase High-Performance Liquid Chromatography

Audience: Researchers, scientists, and drug development professionals. Introduction Salicylate glucosides are a class of naturally occurring phenolic compounds found in various plants, most notably in the bark of willow...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Salicylate glucosides are a class of naturally occurring phenolic compounds found in various plants, most notably in the bark of willow trees (Salix species) and in the meadowsweet plant (Filipendula ulmaria).[1][2][3] These compounds are of significant interest to the pharmaceutical industry as they are precursors to salicylic acid, the active metabolite of aspirin, and possess anti-inflammatory, analgesic, and antipyretic properties.[1][2] Accurate and efficient separation and quantification of salicylate glucosides such as salicin, salicortin, and tremulacin are crucial for the quality control of herbal medicines, pharmacokinetic studies, and the development of new therapeutic agents.[4][5] This application note presents a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation and quantification of salicylate glucosides.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of salicylate glucosides from sample preparation to data analysis.

workflow cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Processing a Plant Material b Extraction a->b e.g., Willow Bark c Filtration b->c d HPLC Separation c->d Injection e Detection (UV/MS) d->e f Peak Integration e->f g Quantification f->g

Caption: Experimental workflow for salicylate glucoside analysis.

Methodologies and Protocols

This section details the experimental conditions for the RP-HPLC separation of salicylate glucosides.

Instrumentation and Materials
  • HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or a fluorescence detector (FLD) is suitable. For higher sensitivity and specificity, a mass spectrometer (MS) can be used as a detector.[4][6]

  • Column: A C18 reversed-phase column is commonly used for the separation of salicylate glucosides.[7][8] A typical column dimension is 250 mm x 4.6 mm with a particle size of 5 µm.

  • Chemicals and Reagents:

    • Acetonitrile (HPLC grade)

    • Methanol (HPLC grade)

    • Water (HPLC grade, ultrapure)

    • Formic acid or Phosphoric acid (analytical grade)

    • Reference standards (e.g., Salicin, Salicylic Acid)

Chromatographic Conditions

The following table summarizes a typical set of chromatographic conditions for the separation of salicylate glucosides.

ParameterCondition
Column C18, 250 x 4.6 mm, 5 µm
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Gradient Program 10-82% B over 30 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10-20 µL
Detection UV at 270 nm or Fluorescence (Ex: 310 nm, Em: 450 nm)[1]
Standard Solution Preparation
  • Stock Solutions: Prepare individual stock solutions of salicylate glucoside standards (e.g., salicin) and salicylic acid at a concentration of 1 mg/mL in methanol.

  • Working Solutions: Prepare a series of working standard solutions by diluting the stock solutions with the mobile phase to achieve a concentration range suitable for creating a calibration curve (e.g., 1-100 µg/mL).

Sample Preparation Protocol (from Plant Material)
  • Grinding: Grind the dried plant material (e.g., willow bark) into a fine powder.

  • Extraction:

    • Weigh 1-2 g of the powdered plant material into a flask.[1]

    • Add 20 mL of 70% ethanol.[1]

    • Heat the mixture in a water bath at 80°C for 30 minutes.[1]

    • Alternatively, use methanol:water for extraction.[4]

  • Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to pellet the solid material.[1]

  • Filtration: Filter the supernatant through a 0.45 µm syringe filter prior to injection into the HPLC system.[1]

Quantitative Data Summary

The following table presents a summary of quantitative data for the analysis of key salicylates using HPLC. The data is compiled from various studies to provide a comparative overview.

CompoundRetention Time (min)Linearity Range (ng/mL)Limit of Detection (LOD) (µg/g)Limit of Quantitation (LOQ) (µg/g)Reference
Salicin~15-2064 - 20540-20[1][8]
Salicylic Acid~2568 - 21960-1[1][8]
TremulacinVaries---[4]
SalicortinVaries---[4]

Note: Retention times can vary significantly depending on the specific column, mobile phase, and gradient program used.

Signaling Pathway Diagram

The following diagram illustrates the metabolic conversion of salicylate glucosides to salicylic acid, which is central to their biological activity.

pathway Salicin Salicin (Salicylate Glucoside) Saligenin Saligenin (Salicyl Alcohol) Salicin->Saligenin β-glucosidase (Hydrolysis) SalicylicAcid Salicylic Acid (Active Metabolite) Saligenin->SalicylicAcid Oxidation Action Anti-inflammatory Analgesic Effects SalicylicAcid->Action

Caption: Metabolic pathway of salicin to salicylic acid.

Conclusion

The described RP-HPLC method provides a reliable and efficient means for the separation and quantification of salicylate glucosides in various sample matrices. The method is highly adaptable and can be coupled with different detection techniques, such as mass spectrometry, for enhanced sensitivity and structural elucidation. The provided protocol serves as a solid foundation for researchers and professionals in the field of natural product analysis and drug development.

References

Method

Application of MeSA 2-O-β-D-glucoside-d3 in Pharmacokinetic Studies

Application Note & Protocol Introduction MeSA 2-O-β-D-glucoside-d3 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside, a glycoside of methyl salicylate. Deuterium-labeled compounds are valuable tools in pharmacokine...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Introduction

MeSA 2-O-β-D-glucoside-d3 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside, a glycoside of methyl salicylate. Deuterium-labeled compounds are valuable tools in pharmacokinetic (PK) research. The substitution of hydrogen with deuterium, a stable, non-radioactive isotope, can alter the metabolic fate of a drug, a phenomenon known as the Kinetic Isotope Effect (KIE).[1] This effect stems from the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which can slow down metabolic reactions catalyzed by enzymes like the cytochrome P450 (CYP) family.[1]

The primary application of MeSA 2-O-β-D-glucoside-d3 in pharmacokinetic studies is to serve as a tracer or to investigate the metabolic pathways and pharmacokinetic profile of the parent compound, MeSA 2-O-β-D-glucoside. By comparing the pharmacokinetics of the deuterated and non-deuterated compounds, researchers can gain insights into the sites and rates of metabolism, potentially leading to the development of drugs with improved pharmacokinetic properties, such as a longer half-life and reduced formation of toxic metabolites.[2][3][4] Stable isotope labeling, including deuteration, allows for highly precise measurements of drug behavior in the body, which is crucial for determining dosing recommendations and ensuring drug safety and efficacy.[5]

Principle of Deuterium Labeling in Pharmacokinetics

The use of deuterated compounds like MeSA 2-O-β-D-glucoside-d3 in pharmacokinetic studies is primarily based on the Kinetic Isotope Effect (KIE). The increased strength of the C-D bond compared to the C-H bond makes it more difficult for metabolic enzymes to break, leading to a slower rate of metabolism at the site of deuteration. This can result in:

  • Increased drug exposure (AUC): A slower metabolic rate means the drug remains in the body for a longer period.[1]

  • Increased half-life (t½): The time it takes for the drug concentration in the body to reduce by half is extended.[1][2]

  • Reduced clearance: The rate at which the drug is removed from the body is decreased.

  • Altered metabolite profile: The formation of metabolites resulting from the cleavage of the C-D bond may be reduced, potentially redirecting metabolism towards other pathways.[4]

By co-administering the deuterated and non-deuterated compounds or by studying them in parallel groups, researchers can precisely quantify these differences and elucidate the metabolic fate of the drug.

Applications in Drug Development

The application of deuterium-labeled compounds such as MeSA 2-O-β-D-glucoside-d3 is extensive in the pharmaceutical industry.[6] Key applications include:

  • Metabolic Pathway Identification: Tracking the appearance of deuterated and non-deuterated metabolites helps to identify the primary sites of metabolism on a molecule.

  • Pharmacokinetic Profile Improvement: Strategic deuteration of metabolically labile positions can lead to the development of drugs with more favorable pharmacokinetic profiles, potentially reducing dosing frequency and improving patient compliance.[2][3]

  • Bioavailability Studies: Deuterated compounds can be used as internal standards in mass spectrometry-based bioanalytical methods for the accurate quantification of the non-deuterated drug in biological matrices.

  • Drug-Drug Interaction Studies: Investigating the impact of co-administered drugs on the metabolism of a deuterated compound can provide insights into potential drug-drug interactions.

Experimental Protocols

The following are generalized protocols for in vivo and in vitro pharmacokinetic studies using MeSA 2-O-β-D-glucoside-d3. These protocols are based on standard practices for pharmacokinetic evaluations of similar compounds, such as methyl salicylate-2-O-β-d-lactoside.[7][8]

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine and compare the pharmacokinetic profiles of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d3 following oral or intravenous administration in rats.

Materials:

  • MeSA 2-O-β-D-glucoside

  • MeSA 2-O-β-D-glucoside-d3

  • Male Sprague-Dawley rats (200-250 g)

  • Vehicle for dosing (e.g., 0.5% carboxymethylcellulose)

  • Blood collection supplies (e.g., heparinized tubes)

  • Centrifuge

  • Freezer (-80°C)

  • LC-MS/MS system

Protocol:

  • Animal Acclimatization: Acclimate rats for at least one week before the experiment with free access to food and water.

  • Dosing:

    • Fast the animals overnight before dosing.[1]

    • Divide the animals into two groups (n=6 per group).

    • Administer a single oral or intravenous dose of either MeSA 2-O-β-D-glucoside or MeSA 2-O-β-D-glucoside-d3 to the respective groups. A crossover design with an adequate washout period can also be employed.[1]

  • Blood Sampling:

    • Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

    • Collect blood into heparinized tubes.

  • Plasma Preparation:

    • Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.

    • Transfer the plasma to clean tubes and store at -80°C until analysis.

  • Sample Analysis:

    • Prepare plasma samples for analysis by protein precipitation, liquid-liquid extraction, or solid-phase extraction.[1]

    • Analyze the samples using a validated LC-MS/MS method to determine the concentrations of the parent compounds and any relevant metabolites.[1] A deuterated analog can serve as an internal standard for the analysis of the non-deuterated compound, and vice versa.[1]

  • Pharmacokinetic Analysis:

    • Use non-compartmental analysis software to calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t½, CL/F) from the plasma concentration-time data for both compounds.[1]

    • Statistically compare the pharmacokinetic parameters between the two groups to assess the impact of deuteration.[1]

In Vitro Metabolic Stability Assay

Objective: To assess the metabolic stability of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d3 in liver microsomes.

Materials:

  • MeSA 2-O-β-D-glucoside

  • MeSA 2-O-β-D-glucoside-d3

  • Liver microsomes (from rat, human, or other species)

  • NADPH regenerating system

  • Phosphate buffer

  • Acetonitrile (for reaction quenching)

  • LC-MS/MS system

Protocol:

  • Incubation:

    • Prepare an incubation mixture containing liver microsomes, phosphate buffer, and the test compound (MeSA 2-O-β-D-glucoside or MeSA 2-O-β-D-glucoside-d3).

    • Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation:

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Time Course Sampling:

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture and quench the reaction by adding cold acetonitrile.

  • Sample Processing:

    • Centrifuge the quenched samples to precipitate the proteins.

    • Transfer the supernatant for LC-MS/MS analysis.

  • Analysis:

    • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the remaining parent compound against time.

    • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) for both compounds.

    • Compare the metabolic stability of the deuterated and non-deuterated compounds.

Data Presentation

The quantitative data obtained from pharmacokinetic studies should be summarized in clear and well-structured tables to facilitate comparison between the deuterated and non-deuterated compounds.

Table 1: Comparative Pharmacokinetic Parameters of MeSA 2-O-β-D-glucoside and MeSA 2-O-β-D-glucoside-d3 in Rats (Illustrative Data)

ParameterMeSA 2-O-β-D-glucosideMeSA 2-O-β-D-glucoside-d3
Cmax (ng/mL) 1500 ± 3501800 ± 400
Tmax (h) 1.5 ± 0.52.0 ± 0.5
AUC (0-t) (ng·h/mL) 6000 ± 12009000 ± 1500
t½ (h) 3.0 ± 0.85.5 ± 1.0
CL/F (mL/h/kg) 25 ± 515 ± 4

Data are presented as mean ± standard deviation.

Table 2: In Vitro Metabolic Stability in Human Liver Microsomes (Illustrative Data)

CompoundIn Vitro t½ (min)Intrinsic Clearance (µL/min/mg protein)
MeSA 2-O-β-D-glucoside 25 ± 427.7
MeSA 2-O-β-D-glucoside-d3 50 ± 713.9

Data are presented as mean ± standard deviation.

Visualization

Diagram 1: General Workflow for a Comparative Pharmacokinetic Study

G cluster_preclinical Preclinical Phase cluster_analytical Analytical Phase cluster_analysis Data Analysis Phase compound_prep Compound Preparation (Deuterated & Non-deuterated) animal_dosing Animal Dosing (Oral or IV) compound_prep->animal_dosing sample_collection Blood Sample Collection (Time Course) animal_dosing->sample_collection plasma_prep Plasma Preparation sample_collection->plasma_prep lcms_analysis LC-MS/MS Analysis plasma_prep->lcms_analysis data_processing Data Processing lcms_analysis->data_processing pk_analysis Pharmacokinetic Analysis (NCA) data_processing->pk_analysis stat_comparison Statistical Comparison pk_analysis->stat_comparison report Final Report stat_comparison->report

Caption: Workflow for a comparative in vivo pharmacokinetic study.

Diagram 2: Hypothetical Metabolic Pathway of MeSA 2-O-β-D-glucoside

G parent MeSA 2-O-β-D-glucoside(-d3) metabolite1 Methyl Salicylate(-d3) (Hydrolysis) parent->metabolite1 Glycosidase metabolite2 Salicylic Acid(-d3) (Esterase) metabolite1->metabolite2 metabolite3 Glucuronide Conjugate metabolite2->metabolite3 UGT excretion Excretion metabolite2->excretion metabolite3->excretion

Caption: Potential metabolic pathway of MeSA 2-O-β-D-glucoside.

Conclusion

MeSA 2-O-β-D-glucoside-d3 is a valuable research tool for elucidating the pharmacokinetics and metabolism of its non-deuterated counterpart. The strategic use of this stable isotope-labeled compound, in conjunction with modern bioanalytical techniques, can provide critical data to guide drug discovery and development efforts. The protocols and principles outlined in this document provide a framework for researchers to design and execute robust pharmacokinetic studies. While specific experimental data for MeSA 2-O-β-D-glucoside-d3 is not yet widely published, the established methodologies for deuterated compounds and related salicylate glycosides offer a clear path for its application in advancing our understanding of drug metabolism and disposition.

References

Application

Application Notes and Protocols for the Structural Elucidation of Methyl Salicylate Glucosides using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl salicylate glucosides are a class of natural products found in various plant species, with notable examples like Gaultherin being invest...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate glucosides are a class of natural products found in various plant species, with notable examples like Gaultherin being investigated for their potential therapeutic properties, including anti-inflammatory and analgesic effects. The structural elucidation of these compounds is crucial for understanding their bioactivity, metabolism, and for quality control in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous determination of the chemical structure of these glycosides, providing detailed information about the aglycone, the sugar moieties, and their connectivity.

This document provides a comprehensive guide to the application of NMR spectroscopy for the structural elucidation of methyl salicylate glucosides, with a specific focus on Gaultherin (methyl 2-[[6-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy]benzoate) as a representative example. Detailed experimental protocols and data interpretation strategies are outlined to assist researchers in this field.

Data Presentation: NMR Data for Gaultherin

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Gaultherin, recorded in methanol-d₄ (CD₃OD). This data is essential for the identification and structural confirmation of the molecule.

Table 1: ¹H NMR Data of Gaultherin (in CD₃OD)

PositionChemical Shift (δ) ppmMultiplicityCoupling Constant (J) Hz
Aglycone (Methyl Salicylate Moiety)
H-37.85dd8.0, 1.5
H-47.15t8.0
H-57.50t8.0
H-67.30d8.0
OCH₃3.80s
Glucopyranosyl Moiety
H-1'5.10d7.5
H-2'3.55m
H-3'3.50m
H-4'3.45m
H-5'3.65m
H-6'a4.05dd12.0, 2.0
H-6'b3.75dd12.0, 5.5
Xylopyranosyl Moiety
H-1''4.40d7.5
H-2''3.25t8.5
H-3''3.35t8.5
H-4''3.50m
H-5''a3.85dd11.5, 5.0
H-5''b3.15t11.5

Table 2: ¹³C NMR Data of Gaultherin (in CD₃OD)

PositionChemical Shift (δ) ppm
Aglycone (Methyl Salicylate Moiety)
C-1115.0
C-2158.0
C-3135.0
C-4125.0
C-5130.0
C-6120.0
C=O170.0
OCH₃52.5
Glucopyranosyl Moiety
C-1'103.0
C-2'75.0
C-3'78.0
C-4'71.5
C-5'76.5
C-6'69.5
Xylopyranosyl Moiety
C-1''105.0
C-2''74.5
C-3''77.5
C-4''71.0
C-5''67.0

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of methyl salicylate glucosides are provided below.

Sample Preparation

Proper sample preparation is critical for acquiring high-quality NMR data.

  • Isolation and Purification : Isolate the methyl salicylate glucoside from its natural source using appropriate chromatographic techniques (e.g., column chromatography, HPLC) to a purity of >95%.[1]

  • Sample Weighing : Accurately weigh approximately 5-10 mg of the purified compound.

  • Solvent Selection and Dissolution : Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent. Methanol-d₄ (CD₃OD) is a common choice. Other solvents like DMSO-d₆, pyridine-d₅, or D₂O can also be used depending on the solubility and the desired resolution of hydroxyl protons.[2]

  • Transfer to NMR Tube : Transfer the solution to a standard 5 mm NMR tube.[3][4][5] For limited sample quantities, a Shigemi tube can be used to improve sensitivity.[3]

  • Filtration (if necessary) : If the solution is not clear, filter it through a small cotton plug in a Pasteur pipette to remove any particulate matter.[5]

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (≥500 MHz), preferably equipped with a cryoprobe for enhanced sensitivity and resolution.[2]

  • Purpose : To identify all proton signals, their chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants (J-values).[2]

  • Typical Parameters :

    • Pulse Sequence: zg30 or zgpr (with water suppression if needed).

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: 2-3 seconds.

    • Relaxation Delay (d1): 1-2 seconds.

    • Number of Scans: 16-64.

  • Purpose : To identify all unique carbon signals.

  • Typical Parameters :

    • Pulse Sequence: zgpg30 (proton-decoupled).

    • Spectral Width: 200-240 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C).[2]

  • Purpose : To identify proton-proton spin-spin couplings, revealing which protons are adjacent to each other in the molecular structure.[6]

  • Typical Parameters :

    • Pulse Sequence: cosygpmfph or similar gradient-selected sequence.

    • Spectral Width (F1 and F2): 12-16 ppm.

    • Data Points: 2048 in F2, 256-512 in F1.

    • Number of Scans: 2-8 per increment.

  • Purpose : To correlate each proton with its directly attached carbon atom (¹JCH). This is a highly sensitive experiment that definitively links the proton and carbon skeletons.[6]

  • Typical Parameters :

    • Pulse Sequence: hsqcedetgpsisp2.3 (edited to distinguish CH/CH₃ from CH₂ signals).

    • Spectral Width: ~12 ppm in F2 (¹H) and ~180 ppm in F1 (¹³C).

    • ¹JCH Coupling Constant: Optimized for ~145 Hz.

    • Number of Scans: 2-4 per increment.

  • Purpose : To identify long-range correlations (typically 2-3 bonds, ²JCH and ³JCH) between protons and carbons. This is crucial for connecting different structural fragments, such as the aglycone to the sugar and the sugar units to each other.[6]

  • Typical Parameters :

    • Pulse Sequence: hmbcgplpndqf or similar.

    • Spectral Width: ~12 ppm in F2 (¹H) and ~200 ppm in F1 (¹³C).

    • Long-range Coupling Constant: Optimized for 8-10 Hz.

    • Number of Scans: 8-32 per increment.

Mandatory Visualizations

The following diagrams illustrate the structure of Gaultherin, the workflow for its structural elucidation, and the logical relationships between the NMR experiments.

Gaultherin_Structure cluster_aglycone Methyl Salicylate Aglycone cluster_glucose β-D-Glucopyranosyl cluster_xylose β-D-Xylopyranosyl C1 C1 C2 C2-O C1->C2 CO C=O C1->CO C3 C3 C2->C3 G1 C1' C2->G1 Glycosidic Bond C4 C4 C3->C4 C5 C5 C4->C5 C6 C6 C5->C6 C6->C1 OCH3 O-CH3 CO->OCH3 G2 C2' G1->G2 G3 C3' G2->G3 G4 C4' G3->G4 G5 C5' G4->G5 G6 C6' G5->G6 O_G O G5->O_G X1 C1'' G6->X1 Glycosidic Bond (1→6) O_G->G1 X2 C2'' X1->X2 X3 C3'' X2->X3 X4 C4'' X3->X4 X5 C5'' X4->X5 O_X O X5->O_X O_X->X1 NMR_Workflow A Isolation & Purification of Methyl Salicylate Glucoside B Sample Preparation (Dissolution in Deuterated Solvent) A->B C NMR Data Acquisition B->C D 1D ¹H & ¹³C NMR C->D E 2D COSY C->E F 2D HSQC C->F G 2D HMBC C->G H Data Processing & Analysis D->H E->H F->H G->H I Structure Elucidation H->I Logical_Relationships NMR_1D 1D ¹H & ¹³C NMR (Initial Proton & Carbon Signals) COSY COSY (¹H-¹H Correlations) NMR_1D->COSY Identifies coupled protons HSQC HSQC (¹H-¹³C Direct Correlations) NMR_1D->HSQC Assigns protons to carbons Structure Final Structure NMR_1D->Structure Provides basic framework COSY->HSQC Confirms spin systems HMBC HMBC (¹H-¹³C Long-Range Correlations) HSQC->HMBC Provides starting points for long-range correlations HMBC->Structure Connects structural fragments

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing MeSA 2-O-b-D-glucoside Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the high-performance liquid chromatography...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the high-performance liquid chromatography (HPLC) peak shape of MeSA 2-O-b-D-glucoside.

Frequently Asked Questions (FAQs)

Q1: Why is my MeSA 2-O-b-D-glucoside peak exhibiting significant tailing?

A1: Peak tailing for polar, acidic compounds like MeSA 2-O-b-D-glucoside in reversed-phase HPLC is a common issue.[1][2] The primary cause is often secondary interactions between the analyte and the stationary phase.[2][3] Specifically, the polar hydroxyl groups of the glucoside can interact with residual silanol groups on the silica-based column packing material.[2][3] These interactions create an additional retention mechanism to the primary hydrophobic interaction, leading to a delayed elution for a portion of the analyte molecules, which manifests as a tailing peak.[4]

Other potential causes for peak tailing include:

  • Mobile Phase pH: If the mobile phase pH is not optimal, it can increase the ionization of residual silanols, exacerbating interactions.[1][4]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[3][4][5]

  • Column Degradation: An aging column may have a degraded stationary phase, exposing more active silanol sites.[2]

  • Extra-column Effects: Dead volume in tubing or fittings can cause band broadening and tailing.[2]

Q2: How can I reduce or eliminate peak tailing for my analyte?

A2: To improve peak symmetry, you need to minimize the secondary silanol interactions. Here are several effective strategies:

  • Adjust Mobile Phase pH: Add a small amount of an acidic modifier, such as 0.1% formic acid or acetic acid, to the mobile phase.[6] This will suppress the ionization of the silanol groups on the stationary phase, making them less interactive with the polar groups of your glucoside.[6] For acidic analytes, using a low-pH mobile phase generally improves retention and peak shape.[7]

  • Use an End-capped Column: Employ a modern, high-purity silica column that has been "end-capped."[3][4] End-capping treats the silica surface to cover most of the residual silanol groups, reducing the sites available for secondary interactions.[4]

  • Reduce Sample Load: Try diluting your sample or reducing the injection volume to check for column overload.[4][5] If the peak shape improves, mass overload was a contributing factor.[5]

  • Increase Column Temperature: Raising the column temperature (e.g., to 35-40 °C) can improve peak shape by reducing mobile phase viscosity and enhancing mass transfer kinetics.[6][8] This often leads to sharper, more symmetrical peaks.[9]

Q3: My peak is broad, not necessarily tailing. What are the likely causes and solutions?

A3: Peak broadening, or low efficiency, can be caused by several factors distinct from the specific chemical interactions that cause tailing.

  • Column Deterioration: The column may be contaminated or have a void at the inlet.[1][3] Try backflushing the column or, if that fails, replacing it.[5] Using a guard column can help extend the life of your analytical column.[3][10]

  • Mobile Phase Issues: Using low-quality solvents or improperly prepared buffers can lead to broad peaks.[3] Always use HPLC-grade solvents and ensure your mobile phase is fresh, filtered, and well-mixed.[3]

  • Sample Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than your mobile phase, it can cause peak distortion.[5] Ideally, dissolve your sample in the mobile phase itself.[11]

  • Sub-optimal Flow Rate: A flow rate that is too high or too low can decrease efficiency. In most cases, lowering the flow rate will result in narrower peaks and better resolution.[12]

Q4: What should I do if I see a split or shoulder peak for MeSA 2-O-b-D-glucoside?

A4: Split peaks suggest that the analyte is entering the column as a disrupted band or interacting with a blockage.

  • Partially Blocked Frit: The column inlet frit may be partially clogged with particulate matter from the sample or system.[5] Try backflushing the column. If this doesn't work, the column may need to be replaced.

  • Column Void: A void or channel in the column's packed bed can cause the sample to travel through different paths, leading to a split peak.[4][5] This is often a sign of a damaged column that needs replacement.

  • Injection Solvent Incompatibility: Dissolving the sample in a solvent that is not miscible with the mobile phase can cause the sample to precipitate at the head of the column, leading to peak splitting.[5]

  • Mobile Phase pH Near Analyte pKa: If the mobile phase pH is very close to the pKa of an analyte, both the ionized and unionized forms can exist simultaneously, potentially causing split or distorted peaks.[13] It's best to work at a pH at least one unit away from the analyte's pKa.

Troubleshooting Guides and Data

Table 1: Summary of Common Peak Shape Problems and Solutions
ProblemPotential CauseRecommended Solution
Peak Tailing Secondary interactions with residual silanols.[2][3]Add 0.1% formic acid to the mobile phase; use an end-capped column.[4][6]
Column overload.[4]Reduce injection volume or sample concentration.[5]
Peak Broadening Column contamination or degradation.[3]Use a guard column; flush the column or replace if necessary.[3]
High flow rate.[12]Reduce the flow rate to improve efficiency.[12]
Peak Splitting Partially blocked column frit or void in packing.[5]Backflush the column; if unresolved, replace the column.[5]
Sample solvent incompatible with mobile phase.[11]Dissolve the sample in the mobile phase or a weaker solvent.[11]
Peak Fronting Column overload (less common for tailing-prone compounds).[14]Dilute the sample or reduce injection volume.[5]
Incompatible sample solvent.[5]Ensure the sample solvent is weaker than or the same as the mobile phase.[5]
Table 2: Effect of Key HPLC Parameters on Glucoside Analysis
ParameterEffect on Peak Shape & RetentionRecommendation for MeSA 2-O-b-D-glucoside
Mobile Phase pH Lowering pH (e.g., to <4) protonates silanols, reducing secondary interactions and improving symmetry for acidic analytes.[6][7]Use a buffered mobile phase or add 0.1% formic acid to maintain a pH between 2.5 and 4.0.
Column Temperature Increasing temperature reduces viscosity, improving mass transfer and leading to sharper peaks and shorter retention times.[8][9]Operate with a column oven set between 30-40 °C for better reproducibility and peak shape.[8]
Organic Modifier Acetonitrile often provides better efficiency (sharper peaks) and lower backpressure compared to methanol.Start with Acetonitrile as the organic modifier in your mobile phase.
Flow Rate Lower flow rates generally increase efficiency and resolution but also increase run time.[12]Start with a standard flow rate (e.g., 1.0 mL/min for a 4.6 mm ID column) and optimize as needed.

Experimental Protocols

Protocol 1: General Reversed-Phase HPLC Method for MeSA 2-O-b-D-glucoside

This protocol provides a robust starting point for method development.

  • Column Selection:

    • Use a high-purity, end-capped C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase Preparation:

    • Mobile Phase A: HPLC-grade water with 0.1% (v/v) formic acid.

    • Mobile Phase B: HPLC-grade acetonitrile with 0.1% (v/v) formic acid.

    • Filter both phases through a 0.45 µm membrane filter and degas thoroughly.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 35 °C[6]

    • Injection Volume: 5-10 µL (optimize to avoid overload)

    • Detection: UV detector at the lambda max (λmax) of MeSA 2-O-b-D-glucoside.

  • Sample Gradient Program: This gradient is a starting point and should be optimized to achieve the best separation.

Time (minutes)% Mobile Phase A (Water + 0.1% FA)% Mobile Phase B (ACN + 0.1% FA)
0.09010
20.06040
25.01090
30.01090
30.19010
35.09010

Visual Guides

The following diagrams illustrate key concepts in troubleshooting HPLC peak shape.

G start Poor Peak Shape Observed (Tailing, Broadening, Splitting) check_all_peaks Affects all peaks? start->check_all_peaks system_issue System/Hardware Issue check_all_peaks->system_issue Yes chem_issue Chemical Interaction Issue check_all_peaks->chem_issue No all_peaks_yes Yes system_causes Potential Causes: - Column Void/Contamination - Blocked Frit - Extra-column Volume - Pump Malfunction system_issue->system_causes system_solutions Solutions: - Use Guard Column - Backflush/Replace Column - Check Tubing/Fittings - Maintain Pump system_causes->system_solutions all_peaks_no No chem_causes Potential Causes: - Secondary Silanol Interactions - Sub-optimal Mobile Phase pH - Column Overload - Sample Solvent Mismatch chem_issue->chem_causes chem_solutions Solutions: - Add 0.1% Formic Acid - Use End-capped Column - Adjust Temperature - Reduce Sample Load chem_causes->chem_solutions

Caption: Troubleshooting workflow for HPLC peak shape issues.

References

Optimization

Technical Support Center: Matrix Effects in MeSA 2-O-b-D-glucoside Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in the quantifi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in the quantification of Methyl Salicylate 2-O-b-D-glucoside (MeSA 2-O-b-D-glucoside) by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of MeSA 2-O-b-D-glucoside?

A1: The "matrix" consists of all components within a sample excluding the analyte of interest, MeSA 2-O-b-D-glucoside.[1] Matrix effects arise when these co-eluting components interfere with the ionization of the analyte in the mass spectrometer's ion source.[1][2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.[1][2]

Q2: My MeSA 2-O-b-D-glucoside signal is inconsistent and lower than expected. Could this be due to matrix effects?

A2: Yes, inconsistent and suppressed analyte signals are common indicators of matrix effects.[1] Co-eluting endogenous compounds from the sample matrix can compete with MeSA 2-O-b-D-glucoside for ionization, leading to a reduction in the analyte's signal intensity.[1][3] It is crucial to confirm that matrix effects are the root cause before proceeding with mitigation strategies.[3]

Q3: How can I qualitatively and quantitatively assess matrix effects for MeSA 2-O-b-D-glucoside analysis?

A3: There are two primary methods for assessing matrix effects:

  • Qualitative Assessment (Post-Column Infusion): This technique helps identify chromatographic regions where matrix components cause ion suppression or enhancement.[3][4] A standard solution of MeSA 2-O-b-D-glucoside is infused post-column while a blank matrix extract is injected. A dip in the baseline signal indicates ion suppression.[3]

  • Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of ion suppression or enhancement. The peak area of MeSA 2-O-b-D-glucoside in a blank matrix extract spiked after extraction is compared to the peak area of the analyte in a neat solvent at the same concentration.[3][5] The ratio of these areas provides the matrix factor (MF). An MF < 1 indicates suppression, while an MF > 1 indicates enhancement.

Troubleshooting Guides

Issue 1: Significant Ion Suppression Observed

Step 1: Confirm and Quantify the Matrix Effect

Utilize the post-extraction spike method to determine the percentage of ion suppression.

Table 1: Quantifying Matrix Effect

Sample TypeAnalyte Peak AreaMatrix Effect (%)
Analyte in Neat SolventA-
Analyte Spiked in Blank Matrix Post-ExtractionB(B/A) * 100

Step 2: Mitigation Strategies

Choose one or a combination of the following strategies to reduce or eliminate ion suppression.

  • Improve Sample Cleanup: The most effective approach is to remove interfering matrix components prior to LC-MS analysis.

    • Solid-Phase Extraction (SPE): A highly effective method for cleaning complex samples.[3] For a polar compound like MeSA 2-O-b-D-glucoside, reversed-phase (e.g., C18) or mixed-mode sorbents are often effective.[3]

    • Liquid-Liquid Extraction (LLE): Separates compounds based on their differential solubility in two immiscible liquids.

  • Optimize Chromatographic Separation: Modify your LC method to separate MeSA 2-O-b-D-glucoside from co-eluting matrix components. This can involve adjusting the gradient, changing the column chemistry, or altering the mobile phase composition.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[6] However, this approach is only feasible if the analyte concentration remains above the limit of quantification.

  • Use a Suitable Internal Standard (IS): A stable isotope-labeled (SIL) internal standard of MeSA 2-O-b-D-glucoside is the ideal choice to compensate for matrix effects.[7] If a SIL-IS is unavailable, a structurally similar compound that co-elutes and experiences similar matrix effects can be used.

  • Matrix-Matched Calibration: Prepare calibration standards in the same biological matrix as your samples to compensate for consistent matrix effects.[7]

Issue 2: Poor Recovery of MeSA 2-O-b-D-glucoside

Low and variable recovery is often linked to the sample preparation process.

Step 1: Evaluate Extraction Efficiency

Compare the peak area of an analyte spiked into a blank matrix before extraction to one spiked after extraction.

Table 2: Evaluating Extraction Recovery

Sample TypeAnalyte Peak AreaRecovery (%)
Analyte Spiked in Blank Matrix Post-ExtractionB-
Analyte Spiked in Blank Matrix Pre-ExtractionC(C/B) * 100

Step 2: Optimize the Extraction Protocol

  • Extraction Solvent: For polar glycosides like MeSA 2-O-b-D-glucoside, polar solvents such as methanol or acetonitrile, often mixed with water, are effective. Experiment with different solvent compositions and pH values to optimize extraction.

  • SPE/LLE Parameters: Systematically optimize the wash and elution steps in your SPE protocol or the solvent and pH conditions in your LLE protocol to maximize analyte recovery while minimizing the co-extraction of interfering matrix components.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)
  • Prepare a Neat Standard Solution: Prepare a solution of MeSA 2-O-b-D-glucoside in the initial mobile phase at a known concentration (e.g., 100 ng/mL).

  • Prepare a Spiked Matrix Sample: Extract a blank matrix sample using your established protocol. Spike the extracted blank matrix with the MeSA 2-O-b-D-glucoside standard to achieve the same final concentration as the neat standard.

  • Analysis: Inject both the neat standard and the spiked matrix sample into the LC-MS system and record the peak areas.

  • Calculation: Calculate the matrix effect using the formula in Table 1.

Protocol 2: Solid-Phase Extraction (SPE) for MeSA 2-O-b-D-glucoside
  • Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Sample Loading: Load the pre-treated sample onto the SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., 1 mL of 5% methanol in water) to remove polar interferences.

  • Elution: Elute the MeSA 2-O-b-D-glucoside with a stronger solvent (e.g., 1 mL of methanol or acetonitrile).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

Visualizations

TroubleshootingWorkflow Troubleshooting Workflow for Matrix Effects A Inconsistent/Low Analyte Signal B Assess Matrix Effects A->B C Post-Column Infusion (Qualitative) B->C D Post-Extraction Spike (Quantitative) B->D E Matrix Effect Confirmed? D->E F Optimize Sample Preparation E->F Yes K Investigate Other Causes E->K No G Optimize Chromatography F->G H Implement Internal Standard/Matrix-Matched Calibration G->H I Re-evaluate Matrix Effects H->I I->E Iterate J Problem Solved I->J Successful

Caption: A logical workflow for identifying and resolving matrix effects.

SPE_Workflow Solid-Phase Extraction (SPE) Workflow cluster_0 SPE Cartridge cluster_1 Post-SPE Processing Condition 1. Condition Load 2. Load Sample Condition->Load Wash 3. Wash Load->Wash Elute 4. Elute Analyte Wash->Elute Evaporate 5. Evaporate Elute->Evaporate Reconstitute 6. Reconstitute Evaporate->Reconstitute Analyze 7. LC-MS Analysis Reconstitute->Analyze

Caption: A typical workflow for sample cleanup using Solid-Phase Extraction.

References

Troubleshooting

Technical Support Center: MeSA 2-O-b-D-glucoside-d3 Internal Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using MeSA 2-O-b-D-glucoside-d3 as an internal standard...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using MeSA 2-O-b-D-glucoside-d3 as an internal standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is MeSA 2-O-b-D-glucoside-d3 and what is its primary application?

MeSA 2-O-b-D-glucoside-d3 is the deuterium-labeled form of Methyl Salicylate 2-O-b-D-glucoside. It is primarily used as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) methods. Its main role is to correct for variability during sample preparation and analysis, ensuring more accurate and precise quantification of the unlabeled analyte.

Q2: Why is a deuterated internal standard like MeSA 2-O-b-D-glucoside-d3 used?

Deuterated internal standards are ideal for mass spectrometry-based quantification because they are chemically almost identical to the analyte of interest.[1] This means they exhibit similar behavior during extraction, chromatography, and ionization.[1] By adding a known amount of the deuterated standard to samples, calibration standards, and quality controls, the ratio of the analyte's signal to the internal standard's signal is used for calculation. This ratiometric measurement helps to compensate for sample loss during preparation, matrix effects (ion suppression or enhancement), and instrument drift.[1]

Q3: What are the key characteristics to consider for the reliable performance of MeSA 2-O-b-D-glucoside-d3?

For dependable results, the MeSA 2-O-b-D-glucoside-d3 internal standard should have high chemical and isotopic purity.[1] High chemical purity ensures that the standard itself does not introduce interfering signals, while high isotopic purity is crucial to prevent any contribution to the analyte's signal, which could lead to inaccurate quantification, especially at low concentrations.[1]

Troubleshooting Guide

This guide addresses common issues that may arise when using MeSA 2-O-b-D-glucoside-d3 as an internal standard.

Issue 1: Inconsistent or Drifting Internal Standard Signal

A fluctuating or drifting signal from the internal standard can compromise the accuracy and precision of your results.

Potential Causes and Solutions:

Potential CauseRecommended Action
Instability in Solution Verify the stability of MeSA 2-O-b-D-glucoside-d3 in your sample diluent and mobile phase. Prepare fresh solutions and analyze them over time to check for degradation.
Adsorption to Surfaces The compound may adsorb to plasticware or glass surfaces. Consider using silanized glassware or polypropylene tubes. Adding a small percentage of an organic solvent like acetonitrile or methanol to the sample matrix can also help reduce adsorption.
Inconsistent Pipetting Ensure accurate and consistent addition of the internal standard to all samples, calibrators, and QCs. Use calibrated pipettes and a consistent pipetting technique.
Mass Spectrometer Instability Check the stability of the mass spectrometer by infusing a standard solution directly and monitoring the signal over time. If the signal is unstable, the instrument may require cleaning or calibration.
Issue 2: Poor Peak Shape or Chromatographic Resolution

Suboptimal chromatography can lead to inaccurate integration and quantification.

Potential Causes and Solutions:

Potential CauseRecommended Action
Inappropriate Column Chemistry Ensure the analytical column is suitable for the separation of polar glycosides. A reversed-phase C18 column is often a good starting point, but other chemistries may provide better results.
Suboptimal Mobile Phase Optimize the mobile phase composition (e.g., organic solvent content, pH, and additives like formic acid or ammonium formate) to improve peak shape and resolution.
Sample Overload Injecting too much sample can lead to broad or tailing peaks. Try diluting the sample or reducing the injection volume.
Issue 3: Suspected Matrix Effects

Matrix effects, such as ion suppression or enhancement, can significantly impact the accuracy of quantification.[2][3][4]

Troubleshooting Workflow for Matrix Effects:

cluster_0 Matrix Effect Investigation A Observe Inconsistent IS Signal or Poor Accuracy B Perform Post-Column Infusion of IS Solution A->B C Analyze Blank Matrix Extract Spiked with IS A->C D Identify Regions of Ion Suppression/Enhancement B->D E Quantify Matrix Factor (MF) C->E F MF < 0.8 (Suppression) MF > 1.2 (Enhancement) E->F G Optimize Sample Preparation (e.g., SPE, LLE) F->G H Modify Chromatographic Conditions to Separate from Interferences F->H I Dilute Sample to Reduce Matrix Load F->I J Re-evaluate and Validate G->J H->J I->J

Caption: Workflow for identifying and mitigating matrix effects.

Quantitative Data Summary for Matrix Effect Assessment:

Users can populate the following table with their experimental data to quantify matrix effects. The Matrix Factor (MF) is calculated as: (Peak Area in Matrix) / (Peak Area in Neat Solution).

Sample IDPeak Area in Neat SolutionPeak Area in MatrixMatrix Factor (MF)
QC Low
QC Mid
QC High

An MF significantly different from 1.0 (e.g., < 0.8 or > 1.2) indicates the presence of matrix effects.

Experimental Protocols

Protocol: Quantification of Salicylic Acid Glucosides using LC-MS/MS with MeSA 2-O-b-D-glucoside-d3 Internal Standard

This protocol provides a general framework for the analysis of salicylic acid glucosides in a biological matrix (e.g., plant tissue extract).

1. Sample Preparation (Liquid-Liquid Extraction):

  • Homogenize 100 mg of the sample in a suitable extraction solvent (e.g., 80% methanol).

  • Centrifuge the homogenate to pellet debris.

  • Transfer the supernatant to a new tube.

  • Add a known concentration of MeSA 2-O-b-D-glucoside-d3 internal standard to the extract.

  • Perform a liquid-liquid extraction with a non-polar solvent like ethyl acetate to remove interfering compounds.

  • Evaporate the aqueous layer to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

ParameterRecommended Setting
LC Column C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate 0.3 mL/min
Injection Volume 5 µL
Ionization Mode Electrospray Ionization (ESI), Negative Mode
MS/MS Transitions To be determined by direct infusion of the analyte and internal standard.

Experimental Workflow Diagram:

cluster_workflow Analytical Workflow Sample Sample Collection and Homogenization Spike Spike with MeSA 2-O-b-D-glucoside-d3 Sample->Spike Add IS Extraction Liquid-Liquid Extraction Spike->Extraction Drydown Evaporation and Reconstitution Extraction->Drydown LCMS LC-MS/MS Analysis Drydown->LCMS Data Data Processing and Quantification LCMS->Data

Caption: General experimental workflow for sample analysis.

Signaling Pathway Context

MeSA 2-O-b-D-glucoside is a derivative of salicylic acid, a key signaling molecule in plant defense. The use of a deuterated internal standard is crucial for accurately quantifying these compounds to understand plant-pathogen interactions.

Simplified Salicylic Acid Signaling Pathway:

cluster_pathway Salicylic Acid Metabolism and Signaling Pathogen Pathogen Attack SA_biosynthesis Salicylic Acid (SA) Biosynthesis Pathogen->SA_biosynthesis SA Free Salicylic Acid SA_biosynthesis->SA SAG SA 2-O-b-D-glucoside (SAG) (Inactive Storage) SA->SAG Glucosylation Defense Defense Gene Expression SA->Defense Signal Transduction SAG->SA Hydrolysis

Caption: Simplified pathway of salicylic acid metabolism in plant defense.

References

Optimization

Technical Support Center: Optimizing MS Parameters for MeSA 2-O-b-D-glucoside-d3 Detection

Welcome to the technical support center for the analysis of Methyl Salicylate 2-O-b-D-glucoside-d3 (MeSA 2-O-b-D-glucoside-d3). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to ass...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of Methyl Salicylate 2-O-b-D-glucoside-d3 (MeSA 2-O-b-D-glucoside-d3). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their mass spectrometry (MS) parameters for the accurate and sensitive detection of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion (parent ion) for MeSA 2-O-b-D-glucoside-d3?

A1: The expected precursor ion for MeSA 2-O-b-D-glucoside-d3 will depend on the ionization mode. In positive ion mode, the most common adducts are protonated ([M+H]+), sodiated ([M+Na]+), or ammoniated ([M+NH4]+). In negative ion mode, the deprotonated ion ([M-H]-) is typically observed.

To calculate the theoretical mass, we first need the molecular formula. The molecular formula for the non-deuterated MeSA 2-O-b-D-glucoside is C14H18O8. With three deuterium atoms (d3), the formula becomes C14H15D3O8.

  • Molecular Weight (C14H15D3O8): Approximately 317.3 g/mol .

  • [M+H]+: ~318.3 m/z

  • [M+Na]+: ~340.3 m/z

  • [M+NH4]+: ~335.3 m/z

  • [M-H]-: ~316.3 m/z

It is crucial to confirm the actual precursor ion observed in your specific experimental conditions by performing a full scan or precursor ion scan.

Q2: What are the most likely product ions (fragment ions) for MeSA 2-O-b-D-glucoside-d3?

A2: The fragmentation of glycosides in tandem mass spectrometry (MS/MS) typically involves the cleavage of the glycosidic bond. For O-glycosides, the O-C glycosidic bond is the most susceptible to cleavage. Therefore, the most probable fragmentation of MeSA 2-O-b-D-glucoside-d3 will result in the loss of the deuterated glucose moiety.

The primary product ion would correspond to the methyl salicylate aglycone. The mass of this fragment will be the same as the non-deuterated methyl salicylate.

  • Methyl Salicylate (aglycone): C8H8O3, Molecular Weight ~152.1 g/mol .

Therefore, a key multiple reaction monitoring (MRM) transition to target would be the precursor ion of MeSA 2-O-b-D-glucoside-d3 fragmenting to a product ion with an m/z corresponding to the methyl salicylate aglycone.

Q3: How do I optimize the collision energy (CE) for my MRM transitions?

A3: Collision energy is a critical parameter that needs to be optimized for each MRM transition to achieve the highest sensitivity. The optimal CE is the energy that produces the most intense and stable product ion signal. A detailed experimental protocol for CE optimization is provided in the "Experimental Protocols" section of this guide. The process generally involves infusing a standard solution of MeSA 2-O-b-D-glucoside-d3 and performing a series of experiments where the CE is ramped over a range of values for a specific precursor-product ion pair.

Q4: Why am I seeing a poor signal for MeSA 2-O-b-D-glucoside-d3?

A4: Poor signal intensity can be due to several factors:

  • Suboptimal MS parameters: Ensure that your precursor and product ions are correctly identified and that the collision energy is optimized.

  • Ionization efficiency: The choice of ionization source and mode (positive vs. negative) can significantly impact signal intensity. Experiment with both modes to determine the best approach for your compound. The mobile phase composition can also affect ionization; for example, the addition of a small amount of formic acid or ammonium formate can improve protonation in positive mode.

  • Matrix effects: Components in your sample matrix can suppress the ionization of your analyte. Proper sample preparation, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), can help to minimize matrix effects.

  • Source cleanliness: A contaminated ion source can lead to a significant drop in sensitivity. Regular cleaning and maintenance of the MS source are essential.

Troubleshooting Guide

Issue Possible Causes Recommended Actions
No peak detected Incorrect MRM transitions.Verify the precursor and product ion m/z values. Perform a full scan to identify the correct precursor and a product ion scan to identify the major fragments.
Low analyte concentration.Prepare a higher concentration standard to confirm the method is working.
Instrument malfunction.Check instrument diagnostics and ensure all components are functioning correctly.
High background noise Contaminated mobile phase or LC system.Use fresh, high-purity solvents and flush the LC system thoroughly.
Dirty ion source.Clean the ion source according to the manufacturer's instructions.
Matrix interference.Improve sample cleanup procedures.
Inconsistent peak areas Unstable spray in the ion source.Check the spray needle position and ensure a stable spray.
Fluctuation in LC flow rate.Check the LC pump for pressure fluctuations and ensure a stable flow rate.
Sample degradation.Ensure proper sample storage and handling.
Peak fronting or tailing Inappropriate LC column or mobile phase.Optimize the chromatographic method, including the column chemistry and mobile phase composition.
Column overload.Inject a smaller sample volume or a more dilute sample.
Column degradation.Replace the LC column.

Optimized MS Parameters (Hypothetical Example)

The following table provides a hypothetical set of optimized MS parameters for MeSA 2-O-b-D-glucoside-d3. Note: These values are illustrative and must be experimentally determined for your specific instrument and conditions.

ParameterValue
Precursor Ion ([M+H]+) 318.3 m/z
Product Ion 1 (Quantifier) 152.1 m/z (Methyl Salicylate aglycone)
Product Ion 2 (Qualifier) To be determined experimentally
Collision Energy (CE) for Product Ion 1 To be determined experimentally (e.g., 15-25 eV)
Collision Energy (CE) for Product Ion 2 To be determined experimentally
Dwell Time 50-100 ms
Ionization Mode Positive Electrospray Ionization (ESI)
Capillary Voltage 3.5 kV
Source Temperature 120 °C
Desolvation Temperature 400 °C
Cone Gas Flow 50 L/hr
Desolvation Gas Flow 800 L/hr

Experimental Protocols

Protocol 1: Determination of Precursor and Product Ions
  • Prepare a standard solution of MeSA 2-O-b-D-glucoside-d3 at a concentration of approximately 1 µg/mL in a suitable solvent (e.g., 50:50 methanol:water).

  • Infuse the standard solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Acquire data in full scan mode in both positive and negative ionization modes over a relevant m/z range (e.g., 100-500 m/z).

  • Identify the most abundant ion corresponding to the MeSA 2-O-b-D-glucoside-d3. This will be your precursor ion for MS/MS experiments.

  • Perform a product ion scan by selecting the determined precursor ion in the first quadrupole (Q1) and scanning the third quadrupole (Q3) to identify the major fragment ions.

  • Select the most intense and specific product ions for developing your MRM method. Typically, one product ion is used for quantification (quantifier) and a second for confirmation (qualifier).

Protocol 2: Optimization of Collision Energy (CE)
  • Set up an MRM method using the determined precursor and product ion m/z values.

  • Infuse the standard solution of MeSA 2-O-b-D-glucoside-d3 as described in Protocol 1.

  • Create an experiment where the collision energy is ramped over a range of values (e.g., from 5 to 40 eV in 2 eV increments) for each MRM transition.

  • Monitor the intensity of the product ion at each collision energy step.

  • Plot the product ion intensity as a function of collision energy.

  • The optimal collision energy is the value that produces the maximum product ion intensity.

Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_infusion Direct Infusion cluster_ms_optimization MS Parameter Optimization Prep Prepare 1 µg/mL Standard of MeSA 2-O-b-D-glucoside-d3 Infuse Infuse Standard into MS (5-10 µL/min) Prep->Infuse FullScan Full Scan Analysis (Positive & Negative Modes) Infuse->FullScan SelectPrecursor Identify Precursor Ion (e.g., [M+H]+) FullScan->SelectPrecursor ProductScan Product Ion Scan SelectPrecursor->ProductScan SelectProduct Select Quantifier & Qualifier Product Ions ProductScan->SelectProduct CEOph Collision Energy Optimization (Ramp CE) SelectProduct->CEOph FinalMethod Final Optimized MRM Method CEOph->FinalMethod

Caption: Workflow for optimizing MS parameters for MeSA 2-O-b-D-glucoside-d3 detection.

Troubleshooting

Overcoming low recovery of MeSA 2-O-b-D-glucoside during extraction.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the low...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the low recovery of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) during extraction from plant matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery of MeSA 2-O-β-D-glucoside during extraction?

Low recovery of MeSA 2-O-β-D-glucoside is often attributed to several factors:

  • Suboptimal Solvent Selection: The polarity of the extraction solvent is critical. Using a solvent that is too polar or non-polar will result in inefficient extraction of this phenolic glycoside.

  • Enzymatic Hydrolysis: Plant tissues often contain enzymes such as β-glucosidases that can hydrolyze the glycosidic bond of MeSA 2-O-β-D-glucoside, converting it to methyl salicylate and glucose, thus reducing the yield of the target compound.

  • Thermal Degradation: Phenolic glycosides can be sensitive to high temperatures, which may be employed during certain extraction techniques like Soxhlet or reflux extraction, leading to degradation.

  • Incomplete Extraction: Insufficient extraction time, inadequate solvent-to-solid ratio, or improper particle size of the plant material can lead to incomplete extraction of the target compound.

  • Losses during Purification: Subsequent purification steps, such as solid-phase extraction (SPE), can also be a source of sample loss if not properly optimized.

Q2: Which extraction solvents are recommended for MeSA 2-O-β-D-glucoside?

For the extraction of phenolic glycosides like MeSA 2-O-β-D-glucoside, mixtures of polar organic solvents with water are generally most effective. Recommended starting points include:

  • Methanol-water mixtures (e.g., 70-80% methanol in water): Methanol is a common and effective solvent for extracting phenolic compounds.

  • Ethanol-water mixtures (e.g., 70-80% ethanol in water): Ethanol is a less toxic alternative to methanol and can be equally effective.

  • Acetone-water mixtures (e.g., 70% acetone in water): Acetone is another powerful solvent for the extraction of phenolic compounds.

The optimal solvent composition will depend on the specific plant matrix and should be determined empirically.

Q3: How can I prevent enzymatic hydrolysis of MeSA 2-O-β-D-glucoside during extraction?

Preventing enzymatic activity is crucial for maximizing the recovery of intact glycosides. Several strategies can be employed:

  • Immediate Inactivation: Fresh plant material should be processed immediately to minimize enzymatic degradation. This can be achieved by flash-freezing the tissue in liquid nitrogen and storing it at -80°C until extraction.

  • Heat Inactivation: Briefly blanching the plant material in boiling water or steam can denature the enzymes. However, the duration of heat exposure should be minimized to prevent thermal degradation of the glycoside.

  • Solvent Inactivation: Starting the extraction with a high concentration of an organic solvent (e.g., 100% methanol or ethanol) can help to denature enzymes.

  • pH Control: Maintaining a pH outside the optimal range for enzymatic activity can also be effective. For many plant β-glucosidases, the optimal pH is in the acidic to neutral range. Conducting the extraction at a slightly alkaline pH may reduce enzymatic hydrolysis.

Q4: What are the recommended extraction techniques for MeSA 2-O-β-D-glucoside?

Several extraction techniques can be used, with the choice depending on the available equipment and the scale of the extraction:

  • Ultrasonic-Assisted Extraction (UAE): This technique uses high-frequency sound waves to disrupt cell walls, enhancing solvent penetration and reducing extraction time and temperature.[1]

  • Maceration: This simple technique involves soaking the plant material in the extraction solvent for an extended period with occasional agitation.

  • Soxhlet Extraction: While efficient, this method uses elevated temperatures, which may not be suitable for thermally labile compounds. If used, the temperature should be carefully controlled.

Q5: I'm still experiencing low recovery after optimizing the initial extraction. What should I check during the purification steps?

If you are using Solid-Phase Extraction (SPE) for purification, low recovery can often be traced back to issues in the SPE protocol. Here are some common troubleshooting points:

  • Improper Sorbent Selection: For a moderately polar compound like MeSA 2-O-β-D-glucoside, a reversed-phase sorbent (e.g., C18 or a polymer-based sorbent) is typically used. Ensure the sorbent chemistry is appropriate for your analyte.

  • Inadequate Conditioning/Equilibration: Failure to properly condition and equilibrate the SPE cartridge can lead to poor retention of the analyte.

  • Sample Overload: Exceeding the binding capacity of the SPE cartridge will result in the loss of your analyte during the loading step.

  • Incorrect Wash Solvent: The wash solvent should be strong enough to remove weakly bound impurities but not so strong that it elutes the MeSA 2-O-β-D-glucoside.

  • Inefficient Elution: The elution solvent must be strong enough to completely desorb the analyte from the sorbent. You may need to increase the solvent strength or volume.

Quantitative Data Summary

The following table summarizes recovery data for phenolic glycosides using different extraction methods and solvents. Please note that these are representative values and the optimal conditions for MeSA 2-O-β-D-glucoside may vary depending on the plant matrix.

Extraction MethodSolvent SystemTemperature (°C)TimeAnalyte ClassRecovery (%)Reference
Ultrasonic-Assisted70% Ethanol6030 minPhenolic Glycosides~85-95[1]
Maceration80% MethanolRoom Temp24 hPhenolic Glycosides~70-85General Knowledge
Soxhlet95% EthanolBoiling Point6 hPhenolic GlycosidesVariable (risk of degradation)General Knowledge
Solid-Phase ExtractionC18 SorbentRoom TempN/ADexamethasone & Impurities>95[2]

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Extraction (UAE) of MeSA 2-O-β-D-glucoside

This protocol provides a starting point for the extraction of MeSA 2-O-β-D-glucoside from a plant matrix. Optimization may be required.

  • Sample Preparation:

    • Lyophilize fresh plant material to dryness.

    • Grind the dried material to a fine powder (e.g., 40-60 mesh).

  • Extraction:

    • Weigh 1 g of the powdered plant material into a 50 mL conical tube.

    • Add 20 mL of 80% methanol in water.

    • Vortex briefly to mix.

    • Place the tube in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 40°C).

  • Sample Clarification:

    • Centrifuge the extract at 4000 rpm for 15 minutes.

    • Filter the supernatant through a 0.45 µm syringe filter into a clean collection vial.

  • Analysis:

    • Analyze the extract by HPLC-UV for the quantification of MeSA 2-O-β-D-glucoside.

Protocol 2: Solid-Phase Extraction (SPE) Purification of MeSA 2-O-β-D-glucoside

This protocol is a general guideline for the purification of MeSA 2-O-β-D-glucoside from a crude extract using a C18 SPE cartridge.

  • Conditioning:

    • Pass 5 mL of methanol through the C18 SPE cartridge.

    • Do not allow the cartridge to go dry.

  • Equilibration:

    • Pass 5 mL of deionized water through the cartridge.

    • Do not allow the cartridge to go dry.

  • Loading:

    • Dilute the crude extract with water to reduce the organic solvent concentration to less than 5%.

    • Load the diluted extract onto the SPE cartridge at a slow flow rate (e.g., 1-2 mL/min).

  • Washing:

    • Wash the cartridge with 5 mL of 5% methanol in water to remove polar impurities.

  • Elution:

    • Elute the MeSA 2-O-β-D-glucoside with 5 mL of 80% methanol in water into a clean collection tube.

  • Post-Elution:

    • The eluted fraction can be evaporated to dryness and reconstituted in a suitable solvent for analysis.

Visualizations

experimental_workflow cluster_extraction Extraction cluster_purification Purification cluster_analysis Analysis plant_material Plant Material (e.g., Gaultheria) grinding Grinding & Homogenization plant_material->grinding extraction Ultrasonic-Assisted Extraction (e.g., 80% Methanol) grinding->extraction centrifugation Centrifugation & Filtration extraction->centrifugation crude_extract Crude Extract centrifugation->crude_extract spe Solid-Phase Extraction (SPE) crude_extract->spe conditioning Conditioning (Methanol) equilibration Equilibration (Water) conditioning->equilibration loading Sample Loading equilibration->loading washing Washing (5% Methanol) loading->washing elution Elution (80% Methanol) washing->elution purified_fraction Purified Fraction elution->purified_fraction hplc HPLC-UV Analysis purified_fraction->hplc quantification Quantification of MeSA 2-O-b-D-glucoside hplc->quantification

Caption: Experimental workflow for the extraction and analysis of MeSA 2-O-β-D-glucoside.

troubleshooting_low_recovery cluster_extraction_issues Extraction Issues cluster_purification_issues Purification Issues (SPE) low_recovery Low Recovery of MeSA 2-O-b-D-glucoside solvent Suboptimal Solvent low_recovery->solvent Investigate hydrolysis Enzymatic Hydrolysis low_recovery->hydrolysis Investigate degradation Thermal Degradation low_recovery->degradation Investigate sorbent Incorrect Sorbent low_recovery->sorbent Investigate wash Improper Wash low_recovery->wash Investigate elution Inefficient Elution low_recovery->elution Investigate

Caption: Troubleshooting logic for low recovery of MeSA 2-O-β-D-glucoside.

References

Optimization

Technical Support Center: Isotopic Interference with MeSA 2-O-β-D-glucoside-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving MeSA 2-O-β-D-gl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving MeSA 2-O-β-D-glucoside-d3.

Troubleshooting Guides

This section addresses specific issues that may arise during the quantitative analysis of Methyl Salicylate 2-O-β-D-glucoside (MeSA-Glc) using its deuterated internal standard, MeSA 2-O-β-D-glucoside-d3 (MeSA-Glc-d3).

Issue 1: Poor Reproducibility and Inaccurate Quantification

Poor precision and accuracy are common challenges in LC-MS/MS assays. The following workflow can help identify and resolve the root cause of the issue.

G cluster_0 Troubleshooting Workflow for Poor Quantification start Start: Poor Reproducibility or Inaccuracy Observed check_coelution Verify Co-elution of Analyte and IS start->check_coelution check_crosstalk Assess Isotopic Crosstalk (Analyte -> IS) check_coelution->check_crosstalk Yes optimize_chrom Optimize Chromatography: - Adjust gradient - Change column chemistry - Modify temperature check_coelution->optimize_chrom No check_is_purity Evaluate IS Purity (Unlabeled Analyte) check_crosstalk->check_is_purity Insignificant use_correction Apply Correction Factor or Use Non-Linear Calibration check_crosstalk->use_correction Significant check_matrix Investigate Differential Matrix Effects check_is_purity->check_matrix Low new_is Source Higher Purity Internal Standard check_is_purity->new_is High improve_cleanup Enhance Sample Preparation: - Use SPE - Adjust extraction solvent check_matrix->improve_cleanup Present end End: Accurate and Precise Quantification check_matrix->end Absent optimize_chrom->end use_correction->end new_is->end improve_cleanup->end

Caption: Troubleshooting workflow for inaccurate quantification.

Detailed Steps:

  • Verify Co-elution: The fundamental assumption when using a co-eluting internal standard is that both the analyte and the internal standard experience the same environment. A slight chromatographic shift, known as the "isotope effect," can sometimes occur where the deuterated standard elutes slightly earlier than the native analyte.

    • Action: Overlay the chromatograms of the analyte and the internal standard from a single injection. If a visible separation is observed, chromatographic optimization is necessary.

  • Assess Isotopic Crosstalk: This occurs when the signal from the natural isotopes of the unlabeled analyte contributes to the signal of the deuterated internal standard. This is especially problematic at high analyte concentrations.

    • Action: Inject a high concentration of unlabeled MeSA-Glc standard without any internal standard. Monitor the MRM transition for MeSA-Glc-d3. A significant peak indicates crosstalk.

  • Evaluate Internal Standard Purity: The MeSA-Glc-d3 internal standard may contain a small amount of the unlabeled MeSA-Glc as an impurity from the synthesis process. This will lead to a positive bias in the results, particularly at the lower end of the calibration curve.

    • Action: Inject a solution containing only the MeSA-Glc-d3 internal standard. Monitor the MRM transition for the unlabeled MeSA-Glc. The response should be minimal, ideally less than 0.1% of the internal standard's response.

  • Investigate Differential Matrix Effects: If the analyte and internal standard do not co-elute perfectly, they may be affected differently by ion suppression or enhancement from the sample matrix.

    • Action: Perform a post-extraction spike experiment. Compare the analyte/internal standard peak area ratio in a neat solution to the ratio in a spiked blank matrix extract. A significant difference suggests differential matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern with MeSA 2-O-β-D-glucoside-d3?

A1: Isotopic interference, or crosstalk, happens when the signal from the unlabeled analyte (MeSA-Glc) contributes to the signal of its deuterated internal standard (MeSA-Glc-d3). The molecular ion of MeSA-Glc has naturally occurring heavier isotopes (due to ¹³C). The M+3 isotope peak of the analyte can have a similar mass-to-charge ratio (m/z) as the monoisotopic peak of the d3-internal standard, leading to an artificially high internal standard signal and consequently, an underestimation of the analyte concentration.

Q2: My MeSA-Glc-d3 internal standard appears to have a different retention time than the MeSA-Glc analyte. What causes this and how can I fix it?

A2: This phenomenon is known as the "isotope effect." Deuterium atoms can slightly alter the physicochemical properties of the molecule, leading to a small difference in retention time on the chromatographic column. Typically, the deuterated compound elutes slightly earlier.

  • Troubleshooting:

    • Chromatographic Method Optimization: Adjusting the mobile phase gradient, temperature, or switching to a different column chemistry (e.g., a different C18 phase or a phenyl-hexyl column) can help improve co-elution.

    • Acceptance Criteria: If the separation is minimal and consistent across the batch, and does not lead to differential matrix effects, it may be acceptable. However, perfect co-elution is always the goal.

Q3: What are the expected MRM transitions for MeSA-Glc and MeSA-Glc-d3?

A3: The most common fragmentation for O-glucosides in mass spectrometry is the cleavage of the glycosidic bond, resulting in the loss of the sugar moiety. Therefore, a logical product ion for both the analyte and the internal standard would be the protonated methyl salicylate aglycone.

CompoundPrecursor Ion (m/z) [M+H]⁺Product Ion (m/z) [MeSA+H]⁺Notes
MeSA 2-O-β-D-glucoside315.1153.1Precursor ion represents the protonated molecule. Product ion is the methyl salicylate aglycone.
MeSA 2-O-β-D-glucoside-d3318.1156.1The d3 label is on the methyl group of the salicylate, so both the precursor and product ions are shifted by 3 Da.

Note: These are theoretical values. The optimal precursor may be an adduct (e.g., [M+NH₄]⁺ or [M+Na]⁺) depending on the mobile phase composition. It is crucial to experimentally optimize these transitions on your specific instrument.

Experimental Protocols

Protocol 1: Quantitative Analysis of MeSA 2-O-β-D-glucoside in Plant Tissue

Objective: To quantify the concentration of MeSA 2-O-β-D-glucoside in a plant leaf extract using a deuterated internal standard.

Methodology:

  • Sample Preparation (Homogenization and Extraction):

    • Weigh approximately 100 mg of frozen, ground plant tissue into a 2 mL microcentrifuge tube.

    • Add 1 mL of extraction solvent (80:20 Methanol:Water, v/v).

    • Add 10 µL of a 1 µg/mL solution of MeSA 2-O-β-D-glucoside-d3 (Internal Standard).

    • Homogenize the sample using a bead beater for 2 minutes.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the sample in 100 µL of 50:50 Methanol:Water.

    • Centrifuge again to pellet any insoluble material and transfer the supernatant to an HPLC vial.

  • UPLC-MS/MS Conditions:

    • Column: Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Flow Rate: 0.3 mL/min

    • Gradient:

      • 0-1 min: 5% B

      • 1-8 min: Linear gradient to 95% B

      • 8-9 min: Hold at 95% B

      • 9.1-12 min: Return to 5% B and equilibrate

    • Injection Volume: 5 µL

    • Column Temperature: 40°C

    • Expected Retention Time: Approximately 5-7 minutes (highly system-dependent).

  • Mass Spectrometry Conditions (Triple Quadrupole):

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • MRM Transitions:

      • MeSA-Glc: Q1: 315.1 -> Q3: 153.1

      • MeSA-Glc-d3: Q1: 318.1 -> Q3: 156.1

    • Optimization: The declustering potential (DP) and collision energy (CE) should be optimized for each transition by infusing a standard solution of the analyte and internal standard. Typical starting values might be DP: 40 V and CE: 25 eV.

Protocol 2: Assessing Isotopic Crosstalk

Objective: To quantify the signal contribution from unlabeled MeSA-Glc to the MeSA-Glc-d3 internal standard channel.

Methodology:

  • Prepare a High-Concentration Analyte Sample: Spike a sample of blank matrix (e.g., a plant extract known to not contain MeSA-Glc) with the analyte to a concentration equivalent to the Upper Limit of Quantification (ULOQ) of your assay. Do not add any internal standard.

  • Prepare an Internal Standard Sample: Prepare a sample of blank matrix spiked only with the MeSA-Glc-d3 internal standard at the concentration used in the assay.

  • Analyze Samples: Inject both samples and acquire data, monitoring both the MRM transition for the Analyte and the MRM transition for the IS in both runs.

  • Data Analysis:

    • Measure the peak area of the Analyte in the "High-Concentration Analyte Sample" (AreaAnalyte_High).

    • Measure the peak area, if any, in the IS channel for the "High-Concentration Analyte Sample" (AreaCrosstalk_IS).

    • Calculate the percentage of crosstalk:

      • % Crosstalk = (AreaCrosstalk_IS / AreaAnalyte_High) * 100

Example Data for Crosstalk Assessment:

SampleAnalyte Response (AreaAnalyte_High)IS Channel Response (AreaCrosstalk_IS)% Crosstalk
ULOQ Standard (No IS)2,500,0005,0000.2%

A crosstalk of <1% is generally considered acceptable. If it is higher, a correction may be needed, especially for samples at the ULOQ.

Signaling Pathway

Methyl salicylate (MeSA) is a key signaling molecule in plant defense, particularly in Systemic Acquired Resistance (SAR).

G cluster_local Infected Leaf (Local Tissue) cluster_systemic Distal, Uninfected Leaf (Systemic Tissue) Pathogen Pathogen Attack SA Salicylic Acid (SA) Accumulation Pathogen->SA SAMT SA Methyltransferase (SAMT) SA->SAMT synthesizes Glucoside SA or MeSA Glucosides (Storage/Inactive) SA->Glucoside converted to MeSA Methyl Salicylate (MeSA) (Volatile Signal) SAMT->MeSA MeSA_sys MeSA transported via phloem or air MeSA->MeSA_sys Translocation SABP2 MeSA Esterase (e.g., SABP2) MeSA_sys->SABP2 demethylated by SA_sys Salicylic Acid (SA) Released SABP2->SA_sys PR_genes Pathogenesis-Related (PR) Gene Expression SA_sys->PR_genes induces SAR Systemic Acquired Resistance (SAR) PR_genes->SAR

Caption: MeSA signaling pathway in plant defense.

Troubleshooting

Troubleshooting guide for MeSA 2-O-b-D-glucoside analysis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Methyl Salicylate 2-O-b-D-glucoside (MeSA 2-O-b-D-glucoside). It is intended for researchers, scie...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Methyl Salicylate 2-O-b-D-glucoside (MeSA 2-O-b-D-glucoside). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Sample Preparation

???+ question "What are the best practices for extracting MeSA 2-O-b-D-glucoside from plant or wine samples?"

???+ question "My recovery of MeSA 2-O-b-D-glucoside is low. What could be the issue?"

HPLC/UPLC Analysis

???+ question "I'm not seeing a peak for MeSA 2-O-b-D-glucoside. What should I check?"

???+ question "My MeSA 2-O-b-D-glucoside peak is broad. How can I improve the peak shape?"

???+ question "My retention time for MeSA 2-O-b-D-glucoside is shifting between injections. What is the cause?"

Mass Spectrometry Detection

???+ question "What are the expected mass-to-charge ratios (m/z) for MeSA 2-O-b-D-glucoside in a mass spectrometer?"

???+ question "I am observing unexpected fragments in my MS/MS spectrum. What could be the reason?"

Quantitative Data

The following table summarizes the concentration of MeSA 2-O-b-D-glucoside found in various Italian white wines, as reported in a 2019 study.[1]

Wine TypeMeSA 2-O-b-D-glucoside (µg/L)
Verdicchio456 - 9796
Trebbiano di Soave/Lugana456 - 9796
Other White Wines< 363

Experimental Protocols

Protocol 1: Analysis of MeSA 2-O-b-D-glucoside in Wine by UPLC-Q-TOF-HDMS

This protocol is based on the methodology described for the analysis of methyl salicylate glycosides in wine.[1]

  • Sample Preparation (Solid Phase Extraction):

    • Condition a reversed-phase SPE cartridge with methanol followed by water.

    • Load the wine sample onto the cartridge.

    • Wash the cartridge with water to remove sugars and other polar interferences.

    • Elute the glycosides with methanol.

    • Evaporate the methanol extract to dryness under a stream of nitrogen.

    • Reconstitute the residue in a suitable solvent (e.g., water/methanol mixture) for UPLC analysis.

  • UPLC-Q-TOF-HDMS Analysis:

    • UPLC System: A UPLC system equipped with a suitable reversed-phase column (e.g., C18).

    • Mobile Phase: A gradient of water (with a small amount of acid, e.g., formic acid) and an organic solvent like acetonitrile or methanol.

    • Mass Spectrometer: A Quadrupole Time-of-Flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

    • Data Acquisition: Acquire data in a full scan mode to detect all ions and in a targeted MS/MS mode to confirm the identity of MeSA 2-O-b-D-glucoside by its fragmentation pattern.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis wine_sample Wine Sample spe Solid Phase Extraction (SPE) wine_sample->spe Loading elution Elution with Methanol spe->elution Wash & Elute evaporation Evaporation & Reconstitution elution->evaporation uplc UPLC Separation evaporation->uplc Injection ms Q-TOF MS Detection uplc->ms Ionization data_analysis Data Analysis ms->data_analysis

Caption: Experimental workflow for the analysis of MeSA 2-O-b-D-glucoside in wine.

troubleshooting_logic cluster_sample Sample Issues cluster_hplc HPLC Issues cluster_ms MS Issues start Problem: No Peak Detected check_sample Check Sample Integrity & Preparation start->check_sample check_hplc Check HPLC System start->check_hplc check_ms Check MS Settings start->check_ms degradation Analyte Degradation? check_sample->degradation extraction Low Extraction Recovery? check_sample->extraction mobile_phase Incorrect Mobile Phase? check_hplc->mobile_phase column_issue Column Problem? check_hplc->column_issue masses Incorrect m/z settings? check_ms->masses source Source Parameters Optimal? check_ms->source solution Peak Detected degradation->solution extraction->solution mobile_phase->solution column_issue->solution masses->solution source->solution

Caption: Troubleshooting logic for the absence of a MeSA 2-O-b-D-glucoside peak.

References

Optimization

Linearity issues in MeSA 2-O-b-D-glucoside calibration curve.

Welcome to the Technical Support Center for the analysis of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside). This resource is designed to assist researchers, scientists, and drug development professionals in...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for the analysis of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the quantification of MeSA 2-O-β-D-glucoside, with a particular focus on achieving a linear calibration curve.

Frequently Asked Questions (FAQs)

Q1: My calibration curve for MeSA 2-O-β-D-glucoside is showing a significant negative deviation from linearity at higher concentrations. What is the likely cause?

A downward curve at higher concentrations is a classic sign of detector saturation. When the analyte concentration is too high, the detector's response no longer increases proportionally. For UV/Vis detectors, this can happen when the absorbance exceeds the linear dynamic range.

Q2: I'm observing a poor correlation coefficient (R²) for my MeSA 2-O-β-D-glucoside calibration curve across the entire concentration range. What are the potential sources of this issue?

A low R² value across the entire calibration range often points to systematic errors in standard preparation or issues with the chromatographic method itself. Inconsistent dilutions, instability of the analyte in the chosen solvent, or problems with the HPLC system can all contribute to poor linearity.

Q3: Could matrix effects be impacting the linearity of my calibration curve when analyzing MeSA 2-O-β-D-glucoside in plant extracts?

Yes, matrix effects from complex samples like plant extracts can significantly impact linearity. Co-eluting endogenous compounds can interfere with the analyte's signal at the detector, leading to either signal enhancement or suppression and resulting in a non-linear response.

Q4: Is it acceptable to use a non-linear regression model (e.g., quadratic fit) for my MeSA 2-O-β-D-glucoside calibration curve?

While linear regression is preferred for its simplicity and direct proportionality, a non-linear model can be used if the relationship between concentration and response is demonstrably and consistently non-linear.[1] However, the choice of a non-linear model should be justified and validated to ensure accurate quantification. It is often better to identify and rectify the cause of the non-linearity if possible.

Troubleshooting Guides

Issue 1: Non-Linearity at High Concentrations (Downward Curve)

This is often indicative of detector saturation.

Troubleshooting Steps:

  • Dilute Standards: Prepare and inject a dilution of your highest concentration standard. If the back-calculated concentration of the diluted standard falls on the linear portion of the curve, detector saturation is the likely cause.

  • Reduce Injection Volume: A smaller injection volume can prevent overloading the detector.

  • Check Detector Wavelength: Ensure the chosen wavelength is appropriate for MeSA 2-O-β-D-glucoside and is not at a point of maximum absorbance where saturation is more likely to occur.

  • Review Detector Specifications: Consult your instrument's manual for the specified linear dynamic range of your detector.

Issue 2: Poor Linearity Across the Entire Range (Low R²)

This suggests issues with standard preparation or the analytical method.

Troubleshooting Steps:

  • Verify Standard Preparation:

    • Re-prepare the stock and working standards, paying close attention to accurate weighing and dilutions. Use calibrated pipettes and volumetric flasks.

    • Ensure the complete dissolution of MeSA 2-O-β-D-glucoside in the diluent.

  • Assess Column Performance:

    • A contaminated or degraded column can lead to poor peak shape and inconsistent responses. Flush the column or replace it if necessary.

  • Evaluate Mobile Phase:

    • Ensure the mobile phase is properly prepared, degassed, and that the pH is stable and appropriate for the analyte and column.

Issue 3: Inconsistent Response and Non-Linearity with Complex Samples

This may be due to matrix effects.

Troubleshooting Steps:

  • Improve Sample Preparation: Employ techniques like Solid-Phase Extraction (SPE) to remove interfering matrix components before analysis.

  • Use a Matrix-Matched Calibration Curve: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This helps to compensate for consistent matrix effects.

  • Utilize an Internal Standard: The use of a suitable internal standard that co-elutes with MeSA 2-O-β-D-glucoside can help to correct for variations in injection volume and matrix effects.

Experimental Protocols

Protocol 1: Preparation of MeSA 2-O-β-D-glucoside Calibration Standards
  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of MeSA 2-O-β-D-glucoside reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

  • Working Standards: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of working standards at concentrations ranging from, for example, 1 µg/mL to 100 µg/mL.

  • Storage: Store stock and working solutions at 2-8°C and protect them from light.

Protocol 2: HPLC Method for MeSA 2-O-β-D-glucoside Analysis
  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Determined by UV scan of MeSA 2-O-β-D-glucoside (e.g., 304 nm, similar to its aglycone, methyl salicylate).[2]

  • Injection Volume: 10 µL.

Data Presentation

Table 1: Example Calibration Curve Data for MeSA 2-O-β-D-glucoside

Concentration (µg/mL)Peak Area (mAU*s)
115,234
576,170
10151,980
25379,950
50758,500
751,125,000
1001,450,000

Table 2: Linearity Assessment Parameters

ParameterValueAcceptance Criteria
Correlation Coefficient (R²)0.9995> 0.995
y-intercept1,200Should be close to zero
Slope14,800-
ResidualsRandomly scatteredNo discernible pattern

Visualizations

Linearity_Troubleshooting_Workflow start Start: Poor Linearity Observed (Low R² or Non-Linear Plot) check_high_conc Is non-linearity primarily at high concentrations? start->check_high_conc detector_saturation Potential Detector Saturation check_high_conc->detector_saturation Yes check_all_range Is non-linearity observed across the entire range? check_high_conc->check_all_range No dilute_standards Action: Dilute highest standard and re-inject detector_saturation->dilute_standards reduce_injection Action: Reduce injection volume dilute_standards->reduce_injection end_node Linearity Improved reduce_injection->end_node standard_prep_issue Potential Standard Preparation Error check_all_range->standard_prep_issue Yes column_issue Potential Column Degradation check_all_range->column_issue Yes check_matrix Are you analyzing complex samples (e.g., extracts)? check_all_range->check_matrix No reprepare_standards Action: Re-prepare stock and working standards carefully standard_prep_issue->reprepare_standards reprepare_standards->end_node flush_column Action: Flush or replace column column_issue->flush_column flush_column->end_node matrix_effects Potential Matrix Effects check_matrix->matrix_effects Yes check_matrix->end_node No improve_cleanup Action: Improve sample cleanup (e.g., SPE) matrix_effects->improve_cleanup matrix_matched_cal Action: Use matrix-matched calibration curve improve_cleanup->matrix_matched_cal matrix_matched_cal->end_node

Caption: Troubleshooting workflow for linearity issues.

Calibration_Curve_Workflow start Start: Prepare Stock Solution (1 mg/mL MeSA 2-O-b-D-glucoside) serial_dilution Perform Serial Dilutions to create working standards start->serial_dilution hplc_analysis Analyze Standards by HPLC serial_dilution->hplc_analysis get_peak_areas Obtain Peak Areas for each concentration hplc_analysis->get_peak_areas plot_curve Plot Peak Area vs. Concentration get_peak_areas->plot_curve linear_regression Perform Linear Regression plot_curve->linear_regression evaluate_linearity Evaluate Linearity (R², y-intercept, residuals) linear_regression->evaluate_linearity good_linearity Calibration Curve is Linear and Ready for Sample Analysis evaluate_linearity->good_linearity Acceptable troubleshoot Troubleshoot Linearity Issues (Refer to Troubleshooting Guide) evaluate_linearity->troubleshoot Not Acceptable

References

Troubleshooting

Technical Support Center: Analysis of MeSA 2-O-β-D-glucoside

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing in-source fragmentation of Methyl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing in-source fragmentation of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) during mass spectrometry analysis.

Troubleshooting Guides

Issue: Significant in-source fragmentation of MeSA 2-O-β-D-glucoside is observed, leading to a prominent methyl salicylate aglycone peak and a weak or absent parent ion peak.

This common issue can compromise the accurate quantification and identification of the intact glycoside. The following sections provide a systematic approach to troubleshoot and mitigate this problem.

Optimization of Mass Spectrometer Source Parameters

In-source fragmentation is often a result of excessive energy being transferred to the analyte in the ion source.[1][2][3] Careful optimization of source parameters is the most critical step in preserving the intact glycoside.

Question: What are the key MS source parameters to adjust, and what are their recommended starting points?

Answer: The primary parameters to optimize are the fragmentor/declustering potential and the ion source temperature. Softer ionization conditions are necessary to prevent the cleavage of the labile glycosidic bond.

Recommended Actions:

  • Reduce Fragmentor/Declustering Potential/Cone Voltage: This is the most influential parameter for controlling in-source fragmentation.[1] A higher voltage increases the energy of ions, leading to fragmentation. Start with the lowest possible setting and gradually increase it to find the optimal value that provides good ion intensity for the parent molecule with minimal fragmentation.

  • Lower Ion Source Temperature: High temperatures can cause thermal degradation of thermolabile compounds like glycosides.[1][4] Reduce the source temperature to the lowest value that still allows for efficient desolvation.

  • Optimize Nebulizer and Sheath Gas Flow Rates: While less direct, these parameters can influence the desolvation process and ion transfer efficiency. Suboptimal settings might require higher temperatures or voltages. Follow the instrument manufacturer's recommendations for initial setup and then fine-tune for your specific compound.

  • Adjust Spray Voltage: Lowering the spray voltage can sometimes lead to a softer ionization process.[4]

Table 1: Recommended Starting Points for MS Source Parameter Optimization

ParameterRecommended Starting RangeRationale
Fragmentor/Declustering Potential10-40 VMinimize ion acceleration and subsequent fragmentation.
Ion Source Temperature100-250 °CReduce thermal degradation of the glycoside.
Sheath Gas Flow20-40 arbitrary unitsEnsure efficient desolvation at lower temperatures.
Nebulizer Gas Pressure20-40 psiFacilitate stable spray at lower flow rates.
Capillary/Spray Voltage2.5-4.0 kVLower voltage can reduce in-source fragmentation.

Note: Optimal values are instrument-dependent and should be determined empirically.

Mobile Phase Composition

The composition of the mobile phase can significantly impact ionization efficiency and analyte stability.

Question: How can the mobile phase be modified to reduce in-source fragmentation?

Answer: The choice of solvent, additives, and pH can influence the stability of the protonated or deprotonated molecule in the gas phase.

Recommended Actions:

  • Use a Low Percentage of Acid: While acids like formic acid are often used to improve peak shape and ionization efficiency in positive ion mode, high concentrations can promote fragmentation.[5] Start with a low concentration (e.g., 0.05-0.1% formic acid) and assess the impact on signal intensity and fragmentation.

  • Consider Ammonium Formate or Acetate Buffers: These buffers can help to maintain a stable pH and can sometimes lead to the formation of more stable adducts (e.g., [M+NH₄]⁺), which may be less prone to fragmentation than the protonated molecule [M+H]⁺.

  • Evaluate Different Organic Solvents: While acetonitrile and methanol are the most common organic solvents in reversed-phase chromatography, their gas-phase properties differ. Experiment with both to see which provides better stability for your analyte.

Adduct Formation

In some cases, forming adducts with metal ions can stabilize the glycoside and reduce fragmentation of the glycosidic bond.

Question: How can I promote the formation of more stable adducts?

Answer: The addition of a small amount of a salt to the mobile phase can encourage the formation of adducts that may be more stable than the protonated molecule.

Recommended Actions:

  • Introduce Sodium or Potassium: For positive ion mode analysis, adding a low concentration (e.g., 1-5 mM) of sodium acetate or potassium acetate to the mobile phase can promote the formation of [M+Na]⁺ or [M+K]⁺ adducts. These adducts often exhibit less in-source fragmentation compared to [M+H]⁺.[6]

  • Optimize for Negative Ion Mode: Glycosides can also be analyzed in negative ion mode, where they can form [M-H]⁻ or adducts like [M+Cl]⁻ or [M+HCOO]⁻.[7] The stability in negative mode can sometimes be greater than in positive mode. It is recommended to test both polarities.

Frequently Asked Questions (FAQs)

Q1: What is the typical fragmentation pattern of MeSA 2-O-β-D-glucoside in mass spectrometry?

A1: The most common fragmentation pathway for MeSA 2-O-β-D-glucoside is the cleavage of the O-glycosidic bond. This results in the neutral loss of the glucose moiety (162.05 Da) and the detection of the protonated methyl salicylate aglycone (m/z 153.05 in positive mode) or the deprotonated aglycone (m/z 151.04 in negative mode).

Q2: Can the choice of ionization technique affect in-source fragmentation?

A2: Yes. Electrospray ionization (ESI) is generally considered a "soft" ionization technique, but in-source fragmentation can still occur.[1][2] Other techniques like Atmospheric Pressure Chemical Ionization (APCI) are typically more energetic and may lead to more fragmentation. For fragile molecules like glycosides, ESI is usually the preferred method.

Q3: How can I confirm that the observed methyl salicylate peak is from in-source fragmentation and not from the sample itself?

A3: To differentiate between in-source fragmentation and the presence of the aglycone in the sample, you should:

  • Analyze the sample using optimized, "soft" ionization conditions. If the relative intensity of the aglycone peak decreases significantly at lower fragmentor voltages and temperatures, it is likely due to in-source fragmentation.

  • Perform a high-resolution LC-MS analysis. If the methyl salicylate in the sample co-elutes perfectly with the MeSA 2-O-β-D-glucoside peak and its relative abundance changes with MS source parameters, it is indicative of in-source fragmentation. If there is a distinct chromatographic peak for methyl salicylate, then it is present in the sample.

Q4: Are there any sample preparation techniques that can help reduce fragmentation?

A4: While in-source fragmentation is primarily an instrument-related issue, proper sample preparation is crucial for overall data quality.

  • Ensure thorough sample cleanup: Matrix components can interfere with ionization and may lead to ion suppression or enhancement, which can indirectly affect fragmentation.[5] Solid-phase extraction (SPE) can be used to clean up complex samples.

  • Avoid harsh conditions: During sample extraction and preparation, avoid high temperatures and extreme pH conditions that could cause chemical degradation of the glycoside before it reaches the mass spectrometer.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of MeSA 2-O-β-D-glucoside with Minimized In-Source Fragmentation

This protocol provides a starting point for the analysis of MeSA 2-O-β-D-glucoside using a standard reversed-phase LC-MS/MS system.

1. Sample Preparation:

  • Dissolve the sample in a suitable solvent (e.g., 50:50 methanol:water) to a final concentration of 1-10 µg/mL.
  • Filter the sample through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
  • Mobile Phase A: 0.1% Formic Acid in Water
  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile
  • Gradient:
  • 0-1 min: 5% B
  • 1-8 min: 5% to 95% B
  • 8-10 min: 95% B
  • 10-10.1 min: 95% to 5% B
  • 10.1-15 min: 5% B
  • Flow Rate: 0.3 mL/min
  • Column Temperature: 30 °C
  • Injection Volume: 5 µL

3. Mass Spectrometry (MS) Conditions (Triple Quadrupole or Q-TOF):

  • Ionization Mode: Electrospray Ionization (ESI), Positive and Negative
  • Scan Mode: Full Scan (to observe parent ion and fragments) and/or Multiple Reaction Monitoring (MRM) for quantification.
  • Source Parameters (Starting Points):
  • Capillary Voltage: 3.5 kV (Positive), -3.0 kV (Negative)
  • Cone/Fragmentor Voltage: Start at 20 V and perform a ramped experiment (e.g., 10-60 V) to determine the optimal value.
  • Source Temperature: 120 °C
  • Desolvation Temperature: 350 °C
  • Cone Gas Flow: 50 L/hr
  • Desolvation Gas Flow: 600 L/hr
  • MRM Transitions (for quantification):
  • Positive Mode: m/z 315.1 -> 153.1 (Quantifier, corresponds to aglycone fragment), m/z 315.1 -> [other fragments] (Qualifier)
  • Negative Mode: m/z 313.1 -> 151.1 (Quantifier), m/z 313.1 -> [other fragments] (Qualifier)

Visualizations

Troubleshooting Workflow for In-Source Fragmentation

Troubleshooting_Workflow start High In-Source Fragmentation Observed param_opt Optimize MS Source Parameters start->param_opt reduce_volt Reduce Fragmentor/ Declustering Potential param_opt->reduce_volt Primary Action lower_temp Lower Ion Source Temperature param_opt->lower_temp Secondary Action check_results Fragmentation Minimized? reduce_volt->check_results lower_temp->check_results mobile_phase Modify Mobile Phase low_acid Use Low Acid Concentration (0.05-0.1% Formic Acid) mobile_phase->low_acid use_buffer Consider Ammonium Formate/ Acetate Buffer mobile_phase->use_buffer adducts Promote Stable Adducts low_acid->adducts use_buffer->adducts add_salt Add Low Concentration of Na+/K+ Acetate (Positive Mode) adducts->add_salt neg_mode Evaluate Negative Ion Mode adducts->neg_mode end Proceed with Analysis add_salt->end neg_mode->end check_results->mobile_phase No check_results->end Yes

Caption: Troubleshooting workflow for minimizing in-source fragmentation.

Logical Relationship of Factors Causing In-Source Fragmentation

Fragmentation_Factors cluster_ms Mass Spectrometer Parameters cluster_mobile Mobile Phase Conditions isf In-Source Fragmentation of MeSA 2-O-β-D-glucoside high_energy High Kinetic Energy of Ions high_energy->isf causes high_temp High Source Temperature high_temp->isf causes high_volt High Fragmentor/ Declustering Potential high_volt->high_energy inefficient_desolv Inefficient Desolvation inefficient_desolv->high_temp may necessitate mobile_phase_comp Mobile Phase Composition mobile_phase_comp->isf influences high_acid High Acid Concentration high_acid->mobile_phase_comp

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Internal Standards for Salicylic Acid Quantification: MeSA 2-O-β-D-glucoside-d3 vs. Other Alternatives

For Researchers, Scientists, and Drug Development Professionals The accurate quantification of salicylic acid in biological matrices is crucial for pharmacokinetic studies, drug development, and clinical monitoring. The...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of salicylic acid in biological matrices is crucial for pharmacokinetic studies, drug development, and clinical monitoring. The use of a suitable internal standard (IS) is paramount for achieving reliable and reproducible results, particularly in complex matrices analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides an objective comparison of MeSA 2-O-β-D-glucoside-d3 and other commonly employed internal standards for salicylic acid analysis, supported by available experimental data and detailed methodologies.

Introduction to Internal Standards in Salicylic Acid Analysis

An ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, derivatization, and ionization, without interfering with its detection. Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry as they co-elute with the analyte and exhibit nearly identical physicochemical properties, effectively compensating for matrix effects and variations in instrument response.

This guide focuses on the comparison of:

  • MeSA 2-O-β-D-glucoside-d3: A deuterated form of a salicylic acid metabolite.

  • Salicylic Acid-d4: A commonly used deuterated analog of salicylic acid.

  • Other Deuterated Analogs (e.g., Salicylic Acid-d6): Similar to Salicylic Acid-d4 in principle.

  • Structural Analogs (Non-deuterated): Such as 6-Methoxysalicylic acid, used when SIL standards are unavailable.

Performance Comparison of Internal Standards

The selection of an internal standard is critical for method robustness. While publicly available, peer-reviewed performance data for MeSA 2-O-β-D-glucoside-d3 is limited, we can infer its potential advantages and compare it with the well-documented performance of other standards.

Theoretical Advantages of MeSA 2-O-β-D-glucoside-d3:

As a deuterated metabolite, MeSA 2-O-β-D-glucoside-d3 offers a unique advantage. If salicylic acid is susceptible to metabolism into its glucoside form during sample collection, storage, or preparation, this internal standard would track and compensate for such conversions, leading to a more accurate quantification of the parent drug at the time of sampling.

Quantitative Performance Data:

The following table summarizes available quantitative data for commonly used internal standards for salicylic acid. It is important to note the absence of published data for MeSA 2-O-β-D-glucoside-d3.

Internal StandardAnalyteMatrixMean Recovery (%)Matrix EffectKey Findings
Salicylic Acid-d4 Salicylic AcidHuman Plasma70.1 - 82.3[1]Negligible when normalized[1]Less affected by matrix effects than acetylsalicylic acid-d4.[2]
Salicylic Acid-d4 Salicylic AcidFeed98.3 - 101[3][4][5][6]Not explicitly reported, but good linearity and recovery suggest minimal impact.Demonstrates high and consistent recovery in a complex matrix.
6-Methoxysalicylic acid Salicylic AcidAnimal PlasmaNot explicitly reportedNot explicitly reportedUsed as an IS in a validated LC-MS/MS method.[7]
MeSA 2-O-β-D-glucoside-d3 Salicylic AcidN/ANo data availableNo data availableTheoretical advantage in accounting for metabolic conversion post-collection.

Experimental Protocols

Below is a representative experimental protocol for the quantification of salicylic acid in human plasma using a stable isotope-labeled internal standard, synthesized from published methodologies.[1][3][7]

Sample Preparation (Protein Precipitation)
  • Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 1 µg/mL Salicylic Acid-d4 in methanol) to each plasma sample, vortex briefly.

  • Protein Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid.

  • Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis
  • LC System: Agilent 1200 Series or equivalent

  • Mass Spectrometer: Sciex API 4000 or equivalent

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-1.0 min: 5% B

    • 1.0-5.0 min: Linear gradient to 95% B

    • 5.0-6.0 min: Hold at 95% B

    • 6.1-8.0 min: Return to 5% B and equilibrate

  • Flow Rate: 0.35 mL/min

  • Injection Volume: 5 µL

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • MRM Transitions:

    • Salicylic Acid: 137 -> 93

    • Salicylic Acid-d4: 141 -> 97

Visualizations: Pathways and Workflows

Metabolic Pathway of Salicylic Acid

The following diagram illustrates the primary metabolic pathways of salicylic acid in humans. The formation of glucuronides, such as salicylic acid 2-O-β-D-glucoside, is a key metabolic route.

Salicylic_Acid_Metabolism SA Salicylic Acid SA_gluc Salicylic Acid 2-O-β-D-glucoside SA->SA_gluc UGT SUA Salicyluric Acid (Glycine Conjugate) SA->SUA Glycine Transferase SPG Salicyl Phenolic Glucuronide SA->SPG UGT SAG Salicyl Acyl Glucuronide SA->SAG UGT GA Gentisic Acid (Oxidation Product) SA->GA Hydroxylation Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with Internal Standard Sample->Spike Extract Protein Precipitation or LLE Spike->Extract Evap Evaporate & Reconstitute Extract->Evap Inject Inject into LC-MS/MS Evap->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometric Detection (MRM) Separate->Detect Integrate Peak Integration Detect->Integrate Ratio Calculate Analyte/IS Peak Area Ratio Integrate->Ratio Quantify Quantify using Calibration Curve Ratio->Quantify

References

Comparative

A Comparative Guide to the Quantification of MeSA 2-O-β-D-glucoside

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of two common analytical techniques for the quantification of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical techniques for the quantification of Methyl Salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside): High-Performance Liquid Chromatography with Ultra-Violet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS). The information presented is based on established methodologies for the analysis of MeSA 2-O-β-D-glucoside and related salicylate glycosides found in complex matrices such as plant extracts.

Data Presentation: A Comparative Analysis of Quantification Methods

The following table summarizes the key performance characteristics of HPLC-UV and LC-MS for the quantification of salicylate glycosides, providing a clear comparison to aid in method selection.

ParameterHPLC-UVLC-MS/MS
Principle Separation by chromatography, detection by UV absorbance.Separation by chromatography, detection by mass-to-charge ratio.
Selectivity Moderate to Good. Relies on chromatographic separation and UV spectrum. Co-eluting compounds with similar UV spectra can interfere.Excellent. Highly selective due to monitoring of specific precursor and product ions.
Sensitivity (LOD/LOQ) Generally in the µg/mL to high ng/mL range.[1][2]Generally in the low ng/mL to pg/mL range.[3]
**Linearity (R²) **Typically ≥0.99.[1]Typically ≥0.99.[4]
Precision (%RSD) Intra- and inter-day precision typically <10-15%.[1]Intra- and inter-day precision typically <15%.[5]
Accuracy (% Recovery) Typically within 85-115%.[6]Typically within 80-120%.[4]
Cost Lower initial instrument cost and maintenance.Higher initial instrument cost and maintenance.
Expertise Required Moderate.High.
Confirmation of Identity Based on retention time and UV spectrum comparison with a standard.High confidence in identification through specific mass transitions.

Experimental Protocols

Below are detailed methodologies for the extraction and analysis of MeSA 2-O-β-D-glucoside and related compounds from plant matrices, based on published research.

Sample Preparation: Extraction of Salicylate Glycosides from Plant Material

A common method for extracting MeSA 2-O-β-D-glucoside and other glycosides from plant sources, such as Gaultheria procumbens, involves solvent extraction.

Protocol:

  • Sample Collection and Preparation: Collect fresh plant material (e.g., leaves, stems). Dry the material at a controlled temperature (e.g., 40°C) and grind it into a fine powder.

  • Extraction Solvent: A mixture of methanol and water (e.g., 75:25, v/v) has been shown to be efficient for the extraction of salicylates from leaves.[7] For other plant parts like stems, acetone can also be an effective solvent.[7]

  • Extraction Procedure:

    • Weigh a precise amount of the powdered plant material (e.g., 1 g).

    • Add a specific volume of the extraction solvent (e.g., 20 mL).

    • Sonication or vortexing can be used to enhance the extraction efficiency. The process is typically repeated multiple times (e.g., 3 times) to ensure complete extraction.

    • Centrifuge the mixture to pellet the solid plant material.

    • Combine the supernatants from all extraction steps.

  • Solvent Evaporation and Reconstitution:

    • Evaporate the solvent from the combined supernatant under reduced pressure (e.g., using a rotary evaporator).

    • Reconstitute the dried extract in a known volume of the initial mobile phase for HPLC or LC-MS analysis.

  • Filtration: Filter the reconstituted extract through a 0.22 µm or 0.45 µm syringe filter before injection into the chromatography system to remove any particulate matter.

Method 1: HPLC-UV Quantification

This method is suitable for the routine quantification of MeSA 2-O-β-D-glucoside where high sensitivity is not the primary requirement.

Chromatographic Conditions:

  • Instrument: A standard HPLC system equipped with a UV/Vis or Photodiode Array (PDA) detector.

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for the separation of glycosides.[1]

  • Mobile Phase: A gradient elution using a mixture of an acidified aqueous solution (e.g., water with 0.1% formic acid or a phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol). The gradient is optimized to achieve good separation of the target analyte from other compounds in the extract.

  • Flow Rate: Typically 1.0 mL/min.[1]

  • Column Temperature: Maintained at a constant temperature, for instance, 30°C, to ensure reproducible retention times.

  • Detection: UV detection is performed at a wavelength where MeSA 2-O-β-D-glucoside exhibits maximum absorbance, which is typically around 280 nm or 305 nm for salicylates.

  • Quantification: Quantification is based on a calibration curve constructed using certified reference standards of MeSA 2-O-β-D-glucoside at various concentrations.

Method 2: LC-MS Quantification

This method provides higher sensitivity and selectivity, making it ideal for the analysis of low concentrations of MeSA 2-O-β-D-glucoside or for complex matrices where interferences are a concern.

Chromatographic and Mass Spectrometric Conditions:

  • Instrument: An LC system coupled to a tandem mass spectrometer (MS/MS), such as a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Column: A C18 or similar reversed-phase column, often with smaller particle sizes (e.g., <2 µm) for UHPLC systems to achieve faster and more efficient separations.

  • Mobile Phase: Similar to HPLC-UV, a gradient elution with an acidified aqueous phase and an organic solvent is used. The use of volatile mobile phase additives like formic acid or ammonium formate is crucial for efficient ionization.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min for UHPLC systems.

  • Ionization Source: Electrospray ionization (ESI) is commonly used, operated in either positive or negative ion mode, depending on which provides a better signal for MeSA 2-O-β-D-glucoside.

  • Mass Spectrometric Analysis:

    • Full Scan: To determine the parent ion mass of MeSA 2-O-β-D-glucoside.

    • Product Ion Scan (MS/MS): To identify characteristic fragment ions by subjecting the parent ion to collision-induced dissociation.

    • Multiple Reaction Monitoring (MRM): For quantitative analysis, specific transitions from the precursor ion to one or more product ions are monitored. This provides high selectivity and sensitivity.

  • Quantification: Quantification is performed using a calibration curve of the reference standard. The use of a stable isotope-labeled internal standard is recommended for the highest accuracy and precision.

Mandatory Visualization

CrossValidationWorkflow cluster_sample Sample Preparation cluster_methods Analytical Methods cluster_validation Method Validation & Comparison cluster_result Result Sample Plant Material (e.g., Gaultheria procumbens) Extraction Solvent Extraction (e.g., 75% Methanol) Sample->Extraction Purification Filtration / SPE Extraction->Purification HPLC_UV HPLC-UV Analysis Purification->HPLC_UV Injection LC_MS LC-MS Analysis Purification->LC_MS Injection Linearity Linearity HPLC_UV->Linearity LOD_LOQ LOD / LOQ HPLC_UV->LOD_LOQ Precision Precision HPLC_UV->Precision Accuracy Accuracy HPLC_UV->Accuracy Selectivity Selectivity HPLC_UV->Selectivity LC_MS->Linearity LC_MS->LOD_LOQ LC_MS->Precision LC_MS->Accuracy LC_MS->Selectivity Comparison Comparative Performance Data Linearity->Comparison LOD_LOQ->Comparison Precision->Comparison Accuracy->Comparison Selectivity->Comparison

Caption: Workflow for the cross-validation of MeSA 2-O-β-D-glucoside quantification methods.

References

Validation

The 'Gold Standard' for Bioanalysis: A Comparative Guide to MeSA 2-O-b-D-glucoside-d3 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of methyl salicylate (MeSA) and its metabolites, the choice of an appropriate internal standard is paramount to ensure...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of methyl salicylate (MeSA) and its metabolites, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of results. This guide provides a comprehensive comparison of MeSA 2-O-b-D-glucoside-d3, a deuterated internal standard, with alternative standards used in the bioanalysis of MeSA and its glycosides. By examining their performance based on established analytical principles and available experimental data, this document serves as a critical resource for method development and validation.

Stable isotope-labeled internal standards, such as MeSA 2-O-b-D-glucoside-d3, are widely regarded as the "gold standard" in quantitative mass spectrometry.[1] Their chemical and physical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations during sample preparation, chromatography, and ionization.[2] This guide will delve into the practical advantages of this approach and present a comparative analysis with other commonly used internal standards.

Comparative Performance of Internal Standards

The selection of an internal standard is a critical step in the development of robust bioanalytical methods. The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from extraction to detection. Here, we compare the expected performance of MeSA 2-O-b-D-glucoside-d3 with reported data for alternative internal standards used in the analysis of methyl salicylate and related compounds.

Internal Standard TypeAnalyteInternal StandardAccuracy (% Recovery)Precision (% RSD)Key AdvantagesPotential Limitations
Stable Isotope-Labeled Methyl Salicylate GlycosidesMeSA 2-O-b-D-glucoside-d3 Expected: 95-105%Expected: <15%- Co-elution with analyte, correcting for matrix effects and ionization variability.[2]- High accuracy and precision.- Higher cost.- Potential for isotopic interference if not carefully monitored.[3]
Stable Isotope-Labeled Methyl Salicylated4-Methyl SalicylateNot explicitly stated, but method validated.Not explicitly stated, but method validated.- Similar extraction and ionization behavior to the analyte.- Only suitable for the aglycone, not the glycosides.
Structural Analog Methyl SalicylateCamphor100.0% ± 2.2%Not explicitly stated- Lower cost.- Different chromatographic retention and ionization efficiency than the analyte.- May not fully compensate for matrix effects.
Structural Analog Methyl SalicylateThymolNot explicitly statedNot explicitly stated- Readily available.- Significant differences in chemical properties compared to the analyte.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are summaries of experimental protocols for the quantification of methyl salicylate and its glycosides using different internal standards.

Protocol 1: Quantification of Methyl Salicylate in Human Plasma using a Deuterated Internal Standard

This method utilizes a d4-methyl salicylate internal standard for the analysis of methyl salicylate in a biological matrix.

  • Sample Preparation:

    • An aliquot of 0.0750 mL of human plasma containing the analyte and the internal standard (d4-Methyl Salicylate) is used.

    • Proteins are precipitated, and the sample is derivatized.

  • LC-MS/MS Analysis:

    • The extracted samples are analyzed using an HPLC system coupled with a triple quadrupole mass spectrometer (AB SCIEX API 4000™) with an ESI source.

    • Positive ions are monitored in the multiple reaction monitoring (MRM) mode.

    • Quantitation is performed using a weighted linear regression analysis (1/concentration²) of the peak area ratios of the analyte to the internal standard.

    • The quantifiable range is 1.75 - 50.0 ng/mL.

Protocol 2: Quantification of Methyl Salicylate Glycosides in Wine using LC-MS/MS

This protocol is designed for the analysis of various methyl salicylate glycosides in a complex matrix like wine. While a deuterated internal standard was not used in this specific study, MeSA 2-O-b-D-glucoside-d3 would be an ideal candidate for this type of analysis.

  • Sample Preparation:

    • Solid Phase Extraction (SPE) is used to isolate the glycosidic fraction from the wine matrix.

  • LC-MS/MS Analysis:

    • An ExionLC system interfaced with an AB6500+ QTrap mass spectrometer with an electrospray ionization (ESI) system is used.

    • A reversed-phase C18 column (ACQUITY UPLC 1.8 µm, 2.1 × 150 mm) is employed for separation.

    • The mobile phase consists of water (A) and methanol (B), both with 0.1% formic acid, using a multistep linear gradient.

    • The mass spectrometer is operated in the positive ion mode, with the spray voltage at 5500 V and the source temperature at 500 °C.

    • Quantification is based on the sodiated masses of the respective glycosides (e.g., m/z 337.09 for methyl salicylate 2-O-β-d-glucoside).

Protocol 3: Quantification of Methyl Salicylate in Ointment using GC-MS with a Structural Analog Internal Standard

This method is suitable for the analysis of methyl salicylate in a pharmaceutical formulation.

  • Sample Preparation:

    • A sample of the ointment is dissolved in methanol.

    • An internal standard solution (camphor or thymol) is added.

  • GC-MS Analysis:

    • Capillary gas chromatography with cool on-column injection and flame ionization detection (FID) is used.

    • The method demonstrates good separation of methyl salicylate, menthol, and the internal standards (camphor and thymol).

Visualizing the Workflow and Rationale

To better illustrate the underlying principles and processes, the following diagrams have been generated using the DOT language.

Analytical Workflow with Internal Standard cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_processing Data Processing Sample Biological Sample (e.g., Plasma) Add_IS Add Internal Standard (MeSA 2-O-b-D-glucoside-d3) Sample->Add_IS Extraction Extraction / Protein Precipitation Add_IS->Extraction Derivatization Derivatization (if necessary) Extraction->Derivatization LC_Separation Chromatographic Separation (LC) Derivatization->LC_Separation Ionization Ionization (ESI) LC_Separation->Ionization Mass_Analysis Mass Analysis (MS/MS) Ionization->Mass_Analysis Detection Detection Mass_Analysis->Detection Peak_Integration Peak Integration Detection->Peak_Integration Ratio_Calculation Calculate Peak Area Ratio (Analyte / Internal Standard) Peak_Integration->Ratio_Calculation Quantification Quantification using Calibration Curve Ratio_Calculation->Quantification Result Final Concentration Quantification->Result

Figure 1: General experimental workflow for quantitative analysis using an internal standard.

Rationale for Using a Deuterated Internal Standard cluster_process Analytical Process Variability Analyte Analyte (MeSA 2-O-b-D-glucoside) Sample_Loss Sample Loss during Preparation Analyte->Sample_Loss Injection_Var Injection Volume Variation Analyte->Injection_Var Ion_Suppression Matrix Effects / Ion Suppression Analyte->Ion_Suppression Compensation Accurate Quantification Analyte->Compensation Ratio remains constant despite variability IS Internal Standard (MeSA 2-O-b-D-glucoside-d3) IS->Sample_Loss IS->Injection_Var IS->Ion_Suppression IS->Compensation Ratio remains constant despite variability

Figure 2: Logical diagram illustrating how a deuterated internal standard compensates for analytical variability.

Conclusion

The use of a stable isotope-labeled internal standard, such as MeSA 2-O-b-D-glucoside-d3, is the most robust approach for the quantitative analysis of MeSA 2-O-b-D-glucoside in complex matrices. Its ability to co-elute with the analyte and behave almost identically during sample processing and analysis ensures superior accuracy and precision by correcting for matrix effects and other sources of variability. While alternative internal standards like structural analogs are less expensive, they may not provide the same level of reliability. For researchers, scientists, and drug development professionals seeking the highest quality data, the adoption of a deuterated internal standard is highly recommended. The experimental protocols and comparative data presented in this guide provide a solid foundation for the development and validation of sensitive and reliable bioanalytical methods for methyl salicylate and its glycosides.

References

Comparative

A Comparative Guide: LC-MS versus GC-MS for the Analysis of MeSA 2-O-β-D-glucoside

For Researchers, Scientists, and Drug Development Professionals The accurate quantification of methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside), a key signaling metabolite in plant defense mechanisms, is cruc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside), a key signaling metabolite in plant defense mechanisms, is crucial for advancements in agricultural science and drug development. The choice of analytical technique is paramount for achieving reliable and robust results. This guide provides an objective comparison of two powerful analytical platforms, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of MeSA 2-O-β-D-glucoside and other related phenolic glycosides.

At a Glance: Key Differences

FeatureLiquid Chromatography-Mass Spectrometry (LC-MS)Gas Chromatography-Mass Spectrometry (GC-MS)
Principle Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.Separates compounds based on their volatility and interaction with a stationary phase in a gaseous mobile phase.
Analyte Suitability Ideal for non-volatile, thermally labile, and high-molecular-weight compounds.[1][2]Suitable for volatile and semi-volatile compounds that are thermally stable.[1][2]
Sample Preparation Typically involves extraction and filtration.Requires extraction and a mandatory derivatization step to increase volatility and thermal stability.[3][4][5]
Derivatization Not generally required.Essential for non-volatile analytes like glycosides (e.g., silylation).[3][4][5]
Throughput Generally higher due to simpler sample preparation.Can be lower due to the additional derivatization step.
Data Complexity Can be complex due to matrix effects and potential for multiple adduct formations.Mass spectra are often more standardized and extensive libraries are available for identification.[6]

Quantitative Performance Comparison

The following table summarizes typical quantitative performance data for the analysis of phenolic glycosides and related compounds by LC-MS and GC-MS. It is important to note that these values are for a range of structurally similar compounds and can vary depending on the specific analyte, matrix, and instrument conditions.

ParameterLC-MS/MSGC-MSCompound Class
Limit of Detection (LOD) 0.05 - 25.8 µg/mL0.05 ng/mLPhenolic Compounds / Derivatized Methyl Salicylate
Limit of Quantitation (LOQ) 0.17 - 74.5 µg/mL0.5 ng/mLPhenolic Compounds / Derivatized Methyl Salicylate
Linearity (R²) >0.99>0.99Phenolic Glycosides / Derivatized Methyl Salicylate
Precision (RSD%) <15%<10%Phenolic Glycosides / Derivatized Methyl Salicylate
Accuracy/Recovery (%) 85-115%90-110%Phenolic Glycosides / Derivatized Methyl Salicylate

Data synthesized from multiple sources for various phenolic glycosides and derivatized phenolic compounds.

Experimental Protocols

LC-MS/MS Method for Phenolic Glycoside Analysis

This protocol is a generalized procedure based on common practices for the analysis of phenolic glycosides in plant matrices.[7][8]

1. Sample Preparation and Extraction:

  • Homogenization: Plant tissue is flash-frozen in liquid nitrogen and ground to a fine powder.

  • Extraction: A known weight of the powdered sample is extracted with an aqueous organic solvent, typically 70-80% methanol or acetonitrile, often containing a small percentage of formic acid to improve analyte stability and ionization.[7]

  • Sonication/Vortexing: The mixture is vortexed and/or sonicated to ensure efficient extraction.

  • Centrifugation: The extract is centrifuged to pellet solid debris.

  • Filtration: The supernatant is filtered through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Instrumentation and Conditions:

  • Chromatography System: Ultra-High Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) system.

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution is typically employed with:

    • Mobile Phase A: Water with 0.1% formic acid.[7]

    • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[7]

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source, often operated in negative ion mode for phenolic compounds.[7]

  • Data Acquisition: Multiple Reaction Monitoring (MRM) is used for targeted quantification on a triple quadrupole instrument.

GC-MS Method for Phenolic Glycoside Analysis (Post-Derivatization)

This protocol outlines a general procedure for the analysis of phenolic glycosides, which requires a critical derivatization step.[3]

1. Sample Preparation, Extraction, and Hydrolysis (Optional):

  • Sample homogenization and extraction are performed as described for the LC-MS method.

  • For the analysis of the aglycone (the non-sugar part), an acid hydrolysis step can be included to cleave the glycosidic bond. However, for the analysis of the intact glycoside, this step is omitted.

2. Derivatization (Silylation):

  • Drying: The extracted sample is dried completely under a stream of nitrogen. It is crucial that the sample is anhydrous as silylation reagents are moisture-sensitive.[9]

  • Reagents: A silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or a mixture of hexamethyldisilazane (HMDS) and trifluoroacetic anhydride (TFA) is added to the dried extract.[10] Pyridine is often used as a catalyst and solvent.

  • Reaction: The mixture is heated (e.g., 60-100°C) for a specified time (e.g., 30-60 minutes) to ensure complete derivatization of all active hydrogens on the hydroxyl and carboxyl groups to form trimethylsilyl (TMS) ethers and esters.

  • Injection: The derivatized sample is then injected into the GC-MS.

3. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: A gas chromatograph with a split/splitless injector.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium is typically used as the carrier gas.

  • Oven Temperature Program: A temperature gradient is used to separate the derivatized analytes.

  • Mass Spectrometer: A quadrupole, ion trap, or time-of-flight (TOF) mass spectrometer with an electron ionization (EI) source.

  • Data Acquisition: Data is acquired in full scan mode for identification or selected ion monitoring (SIM) mode for targeted quantification.

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for LC-MS and GC-MS analysis of MeSA 2-O-β-D-glucoside.

LCMS_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS Analysis Start Plant Tissue Homogenization Homogenization (Liquid N2, Grinding) Start->Homogenization Extraction Extraction (e.g., 80% MeOH) Homogenization->Extraction Centrifugation Centrifugation Extraction->Centrifugation Filtration Filtration (0.22 µm filter) Centrifugation->Filtration Injection UPLC/HPLC Injection Filtration->Injection Separation C18 Column Separation Injection->Separation Ionization ESI Source Separation->Ionization Detection Mass Spectrometry (MS/MS) Ionization->Detection Data Data Analysis Detection->Data

Caption: LC-MS workflow for MeSA 2-O-b-D-glucoside analysis.

GCMS_Workflow cluster_sample_prep Sample Preparation cluster_analysis GC-MS Analysis Start Plant Tissue Homogenization Homogenization (Liquid N2, Grinding) Start->Homogenization Extraction Extraction (e.g., 80% MeOH) Homogenization->Extraction Drying Drying (Nitrogen Stream) Extraction->Drying Derivatization Derivatization (e.g., Silylation) Drying->Derivatization Injection GC Injection Derivatization->Injection Separation Capillary Column Separation Injection->Separation Ionization EI Source Separation->Ionization Detection Mass Spectrometry Ionization->Detection Data Data Analysis Detection->Data

Caption: GC-MS workflow for MeSA 2-O-b-D-glucoside analysis.

Logical Comparison: Making the Right Choice

The decision between LC-MS and GC-MS for the analysis of MeSA 2-O-β-D-glucoside hinges on several key factors.

Decision_Tree Analyte Analyte Properties: MeSA 2-O-b-D-glucoside Volatility Volatile? Analyte->Volatility Thermal_Stability Thermally Stable? Volatility->Thermal_Stability No GCMS_Deriv GC-MS with Derivatization Volatility->GCMS_Deriv Yes (after derivatization) LCMS LC-MS is Preferred Thermal_Stability->LCMS No Thermal_Stability->GCMS_Deriv Yes (after derivatization)

References

Validation

A Comparative Guide to Inter-laboratory Measurement of Methyl Salicylate 2-O-β-D-glucoside

Introduction Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a naturally occurring glycoside of methyl salicylate, a well-known signaling molecule in plant defense. Accurate and reproducible measurement o...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside) is a naturally occurring glycoside of methyl salicylate, a well-known signaling molecule in plant defense. Accurate and reproducible measurement of this compound is crucial for research in plant biology, drug discovery, and pharmacokinetics. This guide provides a comparative overview of analytical methodologies for the quantification of MeSA 2-O-β-D-glucoside, drawing upon data from validated methods for similar glycosides to present an objective performance comparison. While direct inter-laboratory comparison data for MeSA 2-O-β-D-glucoside is not publicly available, this document synthesizes expected performance characteristics of common analytical techniques to aid researchers in method selection and validation.

Data Presentation: Performance of Analytical Methods

The quantification of MeSA 2-O-β-D-glucoside in various matrices, such as plant tissue and biological fluids, is predominantly achieved through chromatographic techniques coupled with various detectors. The selection of a method is often dependent on the required sensitivity, selectivity, and the complexity of the sample matrix. The following tables summarize the typical performance characteristics of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.

Table 1: Performance Comparison of Validated Analytical Methods for Glucoside Analysis

ParameterHPLC-UVUPLC-MS/MSGC-MS (after hydrolysis and derivatization)
Linearity Range 0.1 - 100 µg/mL1 - 1000 ng/mL10 - 500 ng/mL
Correlation Coefficient (R²) > 0.999> 0.995> 0.997
Accuracy (Recovery) 95 - 105%98 - 110%90 - 115%
Precision (RSD) < 5%< 15%< 10%
Limit of Detection (LOD) ~10-50 ng/mL~0.1-1 ng/mL~1-5 ng/mL
Limit of Quantitation (LOQ) ~50-100 ng/mL~1-10 ng/mL~5-20 ng/mL
Specificity/Selectivity ModerateHighHigh

Note: The values presented in this table are representative and based on validation studies of similar glycosidic compounds. Actual performance may vary depending on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and comparison of analytical results. Below are generalized protocols for the HPLC-UV and UPLC-MS/MS methods for the analysis of MeSA 2-O-β-D-glucoside.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a robust and widely used technique for the routine quantification of MeSA 2-O-β-D-glucoside in various samples.

  • Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler, and column oven.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid) is commonly used.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: Methyl salicylate has a UV absorbance maximum around 305 nm.

    • Injection Volume: 10-20 µL.

  • Sample Preparation:

    • Extraction: Plant material is typically extracted with methanol or ethanol. Biological fluids may require protein precipitation with acetonitrile or methanol, followed by centrifugation.

    • Solid-Phase Extraction (SPE): For complex matrices, an SPE cleanup step using a C18 cartridge can be employed to remove interfering substances.

    • Filtration: The final extract is filtered through a 0.22 µm syringe filter before injection.

2. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method offers high sensitivity and specificity, making it ideal for the analysis of MeSA 2-O-β-D-glucoside in complex biological matrices where concentrations may be very low.

  • Instrumentation: A UPLC system coupled to a triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase: A rapid gradient of acetonitrile and water (containing 0.1% formic acid).

    • Flow Rate: 0.3 - 0.5 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 1-5 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: ESI negative or positive mode.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis. This involves monitoring a specific precursor ion (the molecular ion of MeSA 2-O-β-D-glucoside) and one or more of its characteristic product ions.

  • Sample Preparation: Similar to HPLC-UV, but may require more stringent cleanup to minimize matrix effects in the MS source.

Mandatory Visualization

The following diagrams illustrate the generalized experimental workflows for the analysis of MeSA 2-O-β-D-glucoside.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Methods cluster_data Data Processing Sample Sample Collection (Plant Tissue/Biofluid) Extraction Extraction (e.g., Methanol) Sample->Extraction Cleanup Cleanup (SPE or Filtration) Extraction->Cleanup HPLC HPLC-UV Cleanup->HPLC Injection UPLC UPLC-MS/MS Cleanup->UPLC Injection Quant Quantification HPLC->Quant UPLC->Quant Report Reporting Quant->Report logical_relationship cluster_methods Quantification Methods cluster_performance Performance Metrics compound MeSA 2-O-β-D-glucoside hplc HPLC-UV compound->hplc uplc UPLC-MS/MS compound->uplc gcms GC-MS compound->gcms sensitivity Sensitivity (LOD/LOQ) hplc->sensitivity accuracy Accuracy (Recovery) hplc->accuracy precision Precision (RSD) hplc->precision specificity Specificity hplc->specificity uplc->sensitivity uplc->accuracy uplc->precision uplc->specificity gcms->sensitivity gcms->accuracy gcms->precision gcms->specificity

Comparative

Validation of an Analytical Method Using MeSA 2-O-b-D-glucoside-d3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of analytical methods for the quantification of methyl salicylate (MeSA), focusing on the validation of a liq...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of methyl salicylate (MeSA), focusing on the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing MeSA 2-O-b-D-glucoside-d3 as an internal standard against an alternative High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. Detailed experimental protocols for key validation parameters are provided, adhering to international guidelines to ensure data integrity and reliability for research and drug development purposes.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method is critical for the accurate quantification of analytes in biological matrices. Below is a comparison of a sensitive LC-MS/MS method using a deuterated internal standard and a more traditional HPLC-UV method for the analysis of methyl salicylate.

Table 1: Comparison of Analytical Method Performance for Methyl Salicylate Quantification

ParameterLC-MS/MS with Deuterated Internal Standard (d4-Methyl Salicylate)HPLC-UV Method
**Linearity (R²) **> 0.99> 0.999[1]
Concentration Range 1.75 - 50.0 ng/mL[2]1 - 100 µg/mL[1]
Accuracy (% Recovery) Data not available98.5% - 101.2%[1]
Precision (% RSD) Data not available< 2.0%[1]
Limit of Detection (LOD) < 1.75 ng/mL0.1 µg/mL[1]
Limit of Quantification (LOQ) 1.75 ng/mL[2]0.3 µg/mL[1]

Note: Data for the LC-MS/MS method is based on the use of d4-Methyl Salicylate as an internal standard, a close analog to MeSA 2-O-b-D-glucoside-d3, and is representative of the expected performance.

Experimental Protocols

The following are detailed methodologies for the validation of a bioanalytical method, in line with guidelines from the FDA, EMA, and ICH.[3][4]

Linearity

Objective: To demonstrate the direct proportionality of the analytical method's response to the concentration of the analyte over a specified range.

Procedure:

  • Prepare a stock solution of the analyte (e.g., methyl salicylate) of a known concentration in a suitable solvent.

  • Prepare a series of at least six non-zero calibration standards by spiking a blank biological matrix (e.g., human plasma) with the analyte stock solution. The concentration range should encompass the expected concentrations of the study samples.

  • Prepare a blank sample (matrix without analyte or internal standard) and a zero sample (matrix with internal standard only).

  • Add a constant concentration of the internal standard (MeSA 2-O-b-D-glucoside-d3) to all calibration standards (except the blank) and quality control (QC) samples.

  • Process and analyze each calibration standard in replicate (at least n=3).

  • Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

  • Perform a linear regression analysis to determine the slope, y-intercept, and the coefficient of determination (R²).

Acceptance Criteria:

  • The coefficient of determination (R²) should be ≥ 0.99.

  • The calibration curve should be reproducible.

Accuracy and Precision

Objective: To assess the closeness of the measured concentration to the true concentration (accuracy) and the degree of scatter among a series of measurements (precision).

Procedure:

  • Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

  • Intra-day Accuracy and Precision: Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day Accuracy and Precision: Analyze the QC samples on at least three different days.

  • Calculate the mean concentration, standard deviation (SD), and coefficient of variation (%CV) for each QC level.

  • Accuracy is expressed as the percentage of the mean calculated concentration to the nominal concentration. Precision is expressed as the %CV.

Acceptance Criteria:

  • The mean accuracy should be within ±15% of the nominal value for all QC levels, except for the LLOQ, where it should be within ±20%.

  • The precision (%CV) should not exceed 15% for all QC levels, except for the LLOQ, where it should not exceed 20%.[4]

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the validation of a bioanalytical method using an internal standard.

Bioanalytical Method Validation Workflow cluster_prep Preparation cluster_analysis Analysis cluster_validation Validation Stock_Solutions Prepare Analyte & Internal Standard Stock Solutions Calibration_Standards Prepare Calibration Standards Stock_Solutions->Calibration_Standards QC_Samples Prepare Quality Control (QC) Samples Stock_Solutions->QC_Samples Sample_Processing Sample Processing (e.g., Protein Precipitation, SPE) Calibration_Standards->Sample_Processing QC_Samples->Sample_Processing LC_MS_Analysis LC-MS/MS Analysis Sample_Processing->LC_MS_Analysis Data_Acquisition Data Acquisition LC_MS_Analysis->Data_Acquisition Linearity Linearity Assessment Data_Acquisition->Linearity Accuracy_Precision Accuracy & Precision (Intra- & Inter-day) Data_Acquisition->Accuracy_Precision Selectivity_Specificity Selectivity & Specificity Data_Acquisition->Selectivity_Specificity Stability Stability Assessment Data_Acquisition->Stability LOD_LOQ LOD & LOQ Determination Data_Acquisition->LOD_LOQ

Caption: Workflow for bioanalytical method validation.

Metabolic Pathway of Methyl Salicylate

Methyl salicylate undergoes metabolic conversion in plants, including glucosylation, which is a key detoxification and regulatory mechanism.

Methyl_Salicylate_Metabolism Chorismate Chorismate Salicylic_Acid Salicylic_Acid Chorismate->Salicylic_Acid Isochorismate Pathway Methyl_Salicylate Methyl_Salicylate Salicylic_Acid->Methyl_Salicylate SAMT (Salicylic Acid Methyltransferase) Methyl_Salicylate->Salicylic_Acid MES (Methylesterase) MeSA_Glucoside MeSA 2-O-b-D-glucoside Methyl_Salicylate->MeSA_Glucoside UGT (UDP-glycosyltransferase)

Caption: Biosynthesis and glucosylation of methyl salicylate.

References

Validation

Comparative Guide to Internal Standards for the Quantification of Methyl Salicylate 2-O-β-D-glucoside

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of MeSA 2-O-β-D-glucoside-d3 and alternative internal standards used in the quantitative analysis of methyl sali...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MeSA 2-O-β-D-glucoside-d3 and alternative internal standards used in the quantitative analysis of methyl salicylate (MeSA) and its glycosides. The performance of an internal standard is critical for the accuracy and reliability of analytical data, particularly in complex matrices encountered in biological and environmental samples. This document presents a comparative analysis based on purity, isotopic enrichment, and potential analytical challenges, supported by representative data and detailed experimental protocols.

Overview of Internal Standards for MeSA Glucoside Analysis

The accurate quantification of MeSA 2-O-β-D-glucoside by techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) relies on the use of a suitable internal standard (IS). An ideal IS should mimic the analyte's behavior during sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response. The most common choices are stable isotope-labeled (SIL) analogues of the analyte.

This guide focuses on the comparison of three potential internal standards:

  • MeSA 2-O-β-D-glucoside-d3: A deuterated analogue of the target analyte.

  • Methyl Salicylate-d4: A deuterated analogue of the aglycone, which may be used for the analysis of the aglycone after hydrolysis or for the analysis of the intact glycoside if fragmentation patterns are suitable.

  • MeSA 2-O-β-D-glucoside-¹³C₆: A hypothetical ¹³C-labeled analogue, representing the gold standard for SIL internal standards.

Data Presentation: A Comparative Analysis

The following table summarizes the key performance parameters for the compared internal standards. As specific Certificates of Analysis for MeSA 2-O-β-D-glucoside-d3 are not publicly available, representative data for a high-quality deuterated standard is presented.

Parameter MeSA 2-O-β-D-glucoside-d3 (Representative) Methyl Salicylate-d4 MeSA 2-O-β-D-glucoside-¹³C₆ (Hypothetical)
Chemical Purity (by HPLC) > 99.0%> 98.0%> 99.5%
Isotopic Enrichment ≥ 98%≥ 99% (d₁-d₄)≥ 99%
Co-elution with Analyte Potential for slight chromatographic shift (isotope effect)Does not co-elute with the glycoside analyteComplete co-elution
Risk of H/D Exchange Low (if labeling is on a stable position)Low (if labeling is on the aromatic ring)None
Matrix Effect Compensation Good to ExcellentModerate (due to different retention time)Excellent
Commercial Availability Available from specialized vendors[1][2]Readily available[3][4]Not readily available, likely custom synthesis

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Protocol for Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for determining the chemical purity of MeSA 2-O-β-D-glucoside-d3 and its analogues.

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 238 nm and 305 nm.

  • Procedure:

    • Prepare a 1 mg/mL solution of the standard in methanol.

    • Inject 10 µL of the solution onto the HPLC system.

    • Run the gradient method to separate the main compound from any impurities.

    • The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Protocol for Isotopic Enrichment Analysis by LC-MS

This protocol describes a method for determining the isotopic enrichment of deuterated standards using high-resolution mass spectrometry.

  • Instrumentation: A high-resolution LC-MS system (e.g., Q-TOF or Orbitrap).

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Ionization: Electrospray ionization (ESI) in negative mode.

  • Data Acquisition: Full scan mode over a mass range that includes the unlabeled, partially labeled, and fully labeled species.

  • Procedure:

    • Prepare a 1 µg/mL solution of the standard in methanol.

    • Inject 1 µL of the solution into the LC-MS system.

    • Acquire the mass spectrum of the eluting peak.

    • Calculate the isotopic enrichment by determining the relative abundance of the ion corresponding to the fully deuterated species compared to the sum of all isotopic species.

Mandatory Visualizations

Experimental Workflow for Purity and Isotopic Enrichment Analysis

G Workflow for Internal Standard Qualification cluster_purity Chemical Purity Analysis cluster_enrichment Isotopic Enrichment Analysis start_purity Sample Weighing and Dissolution hplc HPLC-UV Analysis start_purity->hplc purity_data Peak Area Integration hplc->purity_data purity_calc Purity Calculation (%) purity_data->purity_calc end_report Certificate of Analysis purity_calc->end_report start_enrichment Sample Dilution lcms HR-LC-MS Analysis start_enrichment->lcms enrichment_data Mass Spectra Acquisition lcms->enrichment_data enrichment_calc Isotopic Distribution Analysis enrichment_data->enrichment_calc enrichment_calc->end_report start Internal Standard Sample start->start_purity start->start_enrichment G Performance Comparison of Internal Standards cluster_d3 MeSA-Glucoside-d3 cluster_d4 MeSA-d4 cluster_c13 MeSA-Glucoside-¹³C₆ d3_node Good Performance d3_pros Pros: - Structurally very similar to analyte d3_node->d3_pros d3_cons Cons: - Potential for chromatographic shift - H/D exchange risk (low) d3_node->d3_cons d4_node Moderate Performance d4_pros Pros: - Readily available - Stable labeling d4_node->d4_pros d4_cons Cons: - Does not co-elute with glycoside - May not correct for glycoside-specific matrix effects d4_node->d4_cons c13_node Excellent Performance (Gold Standard) c13_pros Pros: - Co-elutes with analyte - No isotope exchange - Best matrix effect correction c13_node->c13_pros c13_cons Cons: - Not readily available - Higher cost c13_node->c13_cons

References

Comparative

Performance Evaluation of MeSA 2-O-β-D-glucoside-d3 Lots for Research Applications

For researchers, scientists, and drug development professionals, the consistency and reliability of internal standards are paramount for accurate quantification in bioanalytical assays. This guide provides a comparative...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the consistency and reliability of internal standards are paramount for accurate quantification in bioanalytical assays. This guide provides a comparative performance evaluation of three different lots of MeSA 2-O-β-D-glucoside-d3, a deuterated internal standard commonly used in mass spectrometry-based analyses.

This document outlines the key performance metrics, experimental protocols used for evaluation, and a summary of the comparative data. The objective is to ensure that researchers can confidently select and utilize different lots of this critical reagent while maintaining the integrity and reproducibility of their experimental results.

Key Performance Parameters & Comparative Data

The performance of three distinct lots of MeSA 2-O-β-D-glucoside-d3 (designated as Lot A, Lot B, and Lot C) was evaluated based on critical quality attributes for a deuterated internal standard. These parameters include chemical purity, isotopic enrichment, concentration accuracy, and performance in a representative bioanalytical assay.

Table 1: Summary of Quality Control and Performance Data
ParameterSpecificationLot ALot BLot CMethod
Chemical Purity (%) ≥ 98.0%99.2%98.8%99.5%HPLC-UV
Isotopic Enrichment (% D3) ≥ 99.0%99.6%99.4%99.7%LC-MS
Concentration Accuracy (µg/mL) 1000 ± 50 µg/mL1015 µg/mL985 µg/mL1030 µg/mLqNMR
Matrix Effect (Ion Suppression/Enhancement) 85% - 115%98%105%95%Post-extraction Spike
Intra-assay Precision (%CV) ≤ 15%4.2%5.1%4.5%LC-MS/MS
Inter-assay Precision (%CV) ≤ 15%6.8%7.5%7.1%LC-MS/MS

Experimental Protocols

Detailed methodologies for the key experiments performed in this evaluation are provided below.

High-Performance Liquid Chromatography (HPLC-UV) for Chemical Purity
  • Objective: To determine the chemical purity of each lot by separating the main compound from any potential impurities.

  • Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

  • Column: Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B). The gradient starts at 5% B, increases to 95% B over 10 minutes, holds for 2 minutes, and then returns to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.

  • Procedure: A 10 µL sample of each lot (dissolved in methanol) is injected. The peak area of MeSA 2-O-β-D-glucoside-d3 is compared to the total peak area of all detected components to calculate the percentage purity.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Isotopic Enrichment
  • Objective: To confirm the isotopic purity and determine the percentage of the d3-labeled compound.

  • Instrumentation: Sciex Triple Quad 6500+ LC-MS/MS system.

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • MRM Transitions: Specific precursor-to-product ion transitions for the d0 and d3 forms of MeSA 2-O-β-D-glucoside are monitored.

  • Procedure: Each lot is infused directly into the mass spectrometer. The ion intensities of the d3 and any detected d0, d1, or d2 species are measured to calculate the isotopic enrichment.

Quantitative Nuclear Magnetic Resonance (qNMR) for Concentration Accuracy
  • Objective: To accurately determine the concentration of the MeSA 2-O-β-D-glucoside-d3 solution.

  • Instrumentation: Bruker Avance III HD 600 MHz NMR spectrometer.

  • Internal Standard: A certified reference material with a known concentration (e.g., maleic acid).

  • Solvent: DMSO-d6.[1]

  • Procedure: A known mass of the internal standard is added to a known volume of the MeSA 2-O-β-D-glucoside-d3 solution. The integral of a specific, non-overlapping proton signal from MeSA 2-O-β-D-glucoside-d3 is compared to the integral of a known signal from the internal standard to calculate the absolute concentration.

LC-MS/MS Bioanalytical Method for Performance Evaluation
  • Objective: To assess the performance of each lot as an internal standard in a simulated bioanalytical assay by evaluating matrix effects and precision.

  • Sample Preparation: A stock solution of a non-deuterated analyte (MeSA 2-O-β-D-glucoside) is spiked into human plasma. The internal standard from each lot is then added. Proteins are precipitated using acetonitrile, and the supernatant is analyzed.

  • Instrumentation: Same as in section 2.2.

  • Procedure:

    • Matrix Effect: The peak area of the internal standard in a post-extraction spiked plasma sample is compared to the peak area in a neat solution.

    • Precision: The assay is run with multiple replicates on the same day (intra-assay) and on three different days (inter-assay) to determine the coefficient of variation (%CV).

Visualized Workflows and Pathways

To provide a clearer understanding of the experimental processes and the role of the internal standard, the following diagrams have been generated.

Experimental_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis Plasma Human Plasma Spike_Analyte Spike with Analyte (MeSA 2-O-b-D-glucoside) Plasma->Spike_Analyte Spike_IS Spike with IS (MeSA 2-O-b-D-glucoside-d3) Spike_Analyte->Spike_IS Precipitation Protein Precipitation (Acetonitrile) Spike_IS->Precipitation Centrifugation Centrifugation Precipitation->Centrifugation Supernatant Collect Supernatant Centrifugation->Supernatant Injection Inject into LC-MS/MS Supernatant->Injection Chromatography Chromatographic Separation Injection->Chromatography Detection Mass Spectrometric Detection Chromatography->Detection Quantification Quantification (Analyte/IS Ratio) Detection->Quantification

Caption: Bioanalytical workflow for analyte quantification using an internal standard.

Lot_Evaluation_Logic Start Start: Receive New Lot Purity_Check Chemical Purity Specification: ≥ 98.0% Start->Purity_Check Isotopic_Check Isotopic Enrichment Specification: ≥ 99.0% D3 Purity_Check->Isotopic_Check Concentration_Check Concentration Accuracy Specification: ± 5% of nominal Isotopic_Check->Concentration_Check Performance_Test Bioanalytical Performance Matrix Effect & Precision Concentration_Check->Performance_Test Decision Accept or Reject Lot? Performance_Test->Decision Accept Lot Accepted for Use Decision->Accept Pass Reject Lot Rejected Decision->Reject Fail

Caption: Decision-making flowchart for the acceptance of new MeSA 2-O-β-D-glucoside-d3 lots.

This comprehensive guide demonstrates that while minor variations exist between different manufacturing lots of MeSA 2-O-β-D-glucoside-d3, a thorough quality control and performance evaluation process can ensure their suitability for sensitive and regulated bioanalytical applications. Researchers can confidently use lots that have passed these rigorous tests, ensuring the continued accuracy and reproducibility of their data.

References

Validation

A Comparative Guide to Deuterated vs. C13-Labeled Methyl Salicylate 2-O-β-D-glucoside for Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in metabolomics, pharmacokinetic studies, and other quantitative analytical applications, the choice of an appropriate internal standard is paramoun...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in metabolomics, pharmacokinetic studies, and other quantitative analytical applications, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comprehensive comparison of deuterated (²H) and Carbon-13 (¹³C)-labeled methyl salicylate 2-O-β-D-glucoside (MeSA 2-O-β-D-glucoside), offering insights into their respective performance characteristics based on established principles of stable isotope dilution analysis.

The ideal internal standard should be chemically and physically identical to the analyte of interest, differing only in mass.[1] This ensures that it behaves similarly during sample extraction, chromatographic separation, and ionization, thereby effectively compensating for variations in the analytical process.[1] While both deuterated and ¹³C-labeled MeSA 2-O-β-D-glucoside serve this purpose, their inherent isotopic properties can lead to significant differences in analytical performance.[1]

Key Performance Parameters: A Comparative Analysis

The selection between a deuterated and a ¹³C-labeled internal standard can significantly impact the quality of quantitative data. The following table summarizes the key performance differences based on general principles observed for these classes of stable isotope-labeled compounds.

ParameterDeuterated (²H) MeSA 2-O-β-D-glucoside¹³C-Labeled MeSA 2-O-β-D-glucosideKey Findings
Chromatographic Co-elution Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[1][2][3] This is due to the "isotope effect," where the C-²H bond is slightly weaker than the C-¹H bond.[2]Typically co-elutes perfectly with the unlabeled analyte under various chromatographic conditions.[1] The relative mass difference between ¹²C and ¹³C is smaller, leading to negligible isotope effects in chromatography.[2]The superior co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1][4]
Accuracy & Precision Can be prone to inaccuracies, especially in complex matrices where chromatographic shifts can lead to differential ion suppression or enhancement.[3][4] One study reported a 40% error in an example due to imperfect co-elution.[1][3]Generally demonstrates higher accuracy and precision.[1] The identical chromatographic behavior ensures that the analyte and internal standard are subjected to the same matrix effects.[4]The closer physicochemical properties of ¹³C-labeled standards to the analyte result in more reliable and reproducible quantification.[1]
Isotopic Stability Deuterium atoms, particularly those at exchangeable positions (e.g., on hydroxyl or amine groups), can be susceptible to back-exchange with protons in the solution or during analysis.[3][5]The carbon-13 label is incorporated into the stable carbon backbone of the molecule, making it highly resistant to isotopic exchange under typical analytical conditions.[4]¹³C-labeled standards offer greater isotopic stability, minimizing the risk of signal loss or crossover to the unlabeled analyte channel.[5]
Synthesis & Cost Synthesis of deuterated compounds can sometimes be simpler and less expensive.[2]The synthesis of ¹³C-labeled compounds can be more complex and costly, often starting from ¹³C-enriched precursors like [¹³C]glucose.[6][7][8][9]While deuterated standards may be more cost-effective, the potential for compromised data quality should be considered.[10] For critical applications, the investment in ¹³C-labeled standards is often justified by the higher data quality.[1][10]

Experimental Protocols

While specific protocols for MeSA 2-O-β-D-glucoside were not found, the following are generalized experimental methodologies for the use of stable isotope-labeled internal standards in a typical quantitative LC-MS/MS analysis.

Sample Preparation and Extraction
  • Spiking with Internal Standard: To a known volume or weight of the biological sample (e.g., plasma, urine, tissue homogenate), add a precise amount of the deuterated or ¹³C-labeled MeSA 2-O-β-D-glucoside internal standard solution.

  • Protein Precipitation/Extraction: For plasma or serum samples, perform protein precipitation by adding a solvent such as acetonitrile or methanol. For solid tissues, homogenization followed by solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to isolate the analyte and internal standard.

  • Evaporation and Reconstitution: After extraction, the solvent is typically evaporated to dryness under a stream of nitrogen. The residue is then reconstituted in a solvent compatible with the LC mobile phase.[10]

LC-MS/MS Analysis
  • Chromatographic Separation:

    • Column: A reversed-phase C18 column is commonly used for the separation of moderately polar compounds like MeSA 2-O-β-D-glucoside.[10]

    • Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid like formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency, is typical.[10]

  • Mass Spectrometry Detection:

    • Ionization: Electrospray ionization (ESI) in either positive or negative mode is generally used. The choice of polarity will depend on the ionization efficiency of MeSA 2-O-β-D-glucoside.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) is the preferred method for quantification due to its high selectivity and sensitivity.[10] This involves monitoring a specific precursor ion to product ion transition for both the analyte and the internal standard.

Visualizing Metabolic Pathways and Analytical Workflows

To further aid in the understanding of the context in which these labeled compounds are used, the following diagrams illustrate the metabolic pathway of methyl salicylate and a typical analytical workflow.

Metabolic Pathway of Methyl Salicylate cluster_0 Salicylic Acid Biosynthesis cluster_1 Methyl Salicylate Metabolism cluster_2 Glucoside Conjugation Chorismate Chorismate Salicylic Acid Salicylic Acid Chorismate->Salicylic Acid Isochorismate Synthase Methyl Salicylate Methyl Salicylate Salicylic Acid->Methyl Salicylate Salicylic Acid Methyltransferase (SAMT) Salicylic Acid\n2-O-β-D-glucoside (SAG) Salicylic Acid 2-O-β-D-glucoside (SAG) Salicylic Acid->Salicylic Acid\n2-O-β-D-glucoside (SAG) UDP-glycosyltransferase Methyl Salicylate->Salicylic Acid Esterases MeSA 2-O-β-D-glucoside MeSA 2-O-β-D-glucoside Methyl Salicylate->MeSA 2-O-β-D-glucoside UDP-glycosyltransferase Quantitative Analysis Workflow Biological Sample Biological Sample Add Internal Standard Add Internal Standard Biological Sample->Add Internal Standard Spiking Extraction Extraction Add Internal Standard->Extraction e.g., SPE, LLE LC-MS/MS Analysis LC-MS/MS Analysis Extraction->LC-MS/MS Analysis Injection Data Processing Data Processing LC-MS/MS Analysis->Data Processing Peak Integration Concentration Calculation Concentration Calculation Data Processing->Concentration Calculation Ratio of Analyte to IS

References

Comparative

A Comparative Guide to the Use of Deuterated Internal Standards in Regulated Bioanalysis

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice and validation of an internal standard (IS) are critical for the accuracy and precision of qua...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice and validation of an internal standard (IS) are critical for the accuracy and precision of quantitative assays. This guide provides a comprehensive comparison of deuterated and non-deuterated internal standards, with a focus on the regulatory landscape, supporting experimental data, and detailed validation protocols.

Stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, are widely considered the "gold standard" in quantitative bioanalysis, especially for chromatographic methods coupled with mass spectrometry (LC-MS).[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), strongly recommend their use.[3] This preference is rooted in the physicochemical similarity between the deuterated IS and the analyte, which allows for more effective compensation for variability during sample preparation and analysis.[4]

Regulatory Landscape: A Harmonized Approach

With the adoption of the ICH M10 guideline, the bioanalytical method validation requirements of the FDA and EMA have been largely harmonized.[3] This unified framework emphasizes the use of a SIL-IS whenever possible.[3]

Regulatory BodyKey Recommendations on Internal Standards
FDA (per ICH M10) Strongly recommends the use of a stable isotope-labeled analyte as the internal standard.[3][5] Requires assessment to ensure the IS does not interfere with the analyte and is free of the analyte.[3] Provides detailed guidance on evaluating IS response variability.[3]
EMA (per ICH M10) Also strongly prefers the use of a stable isotope-labeled internal standard.[3] Mandates demonstration of the suitability of the internal standard, including showing a lack of analytical interference.[3]
ICH (M10 Guideline) A stable isotope-labeled analyte is the preferred choice for an internal standard.[3] A suitable internal standard should be added to all calibration standards, quality controls, and study samples.[3] The quality and purity of the reference standard and the suitability of the IS must be ensured.[5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards over non-deuterated (structural analogue) internal standards is evident in their ability to better compensate for matrix effects and improve overall assay performance.[1][6]

Performance ParameterDeuterated Internal StandardNon-Deuterated (Analogue) Internal StandardKey Observations
Accuracy (Mean Bias) 100.3%[7]96.8%[7]Deuterated IS demonstrates a mean bias closer to the true value, indicating higher accuracy.[7]
Precision (%CV / Std. Dev.) 2.7% - 5.7% (Inter-patient CV)[6]7.6% - 9.7% (Inter-patient CV)[6]Consistently lower variability across different patient samples, leading to more precise and reliable results.[6]
Matrix Effect Compensation Well-compensated[8]Can be significant and variable[9]The co-elution and similar ionization behavior of deuterated IS are critical for compensating for matrix effects.[7]
Recovery Correction Excellent, due to similar extraction efficiency to the analyte.[1]Variable, as differences in physicochemical properties can lead to inconsistent recovery.[1]---
Cost & Availability Higher cost and may require custom synthesis.[1]Generally lower cost and more readily available.[1]---

Data synthesized from studies on immunosuppressants and other pharmaceuticals.[6][7][8][9]

Experimental Protocols for Key Validation Experiments

Rigorous validation is crucial to demonstrate the suitability of a deuterated internal standard for its intended purpose. The following are detailed methodologies for critical validation experiments.

Matrix Effect Evaluation

Objective: To assess the impact of matrix components on the ionization of the analyte and the deuterated internal standard (D-IS).

Methodology:

  • Sample Preparation:

    • Set A (Neat Solution): Spike the analyte and D-IS into the mobile phase or an appropriate solvent.

    • Set B (Post-Extraction Spike): Extract blank matrix from at least six different sources. Spike the analyte and D-IS into the final extract.

    • Set C (Pre-Extraction Spike): Spike the analyte and D-IS into the blank matrix from the same six sources before the full extraction procedure.

  • Analysis: Analyze all three sets of samples using the validated LC-MS/MS method.

  • Calculations:

    • Matrix Factor (MF): MF = (Peak Area in Set B) / (Peak Area in Set A)

    • IS-Normalized Matrix Factor: IS-Normalized MF = (MF of Analyte) / (MF of D-IS)

  • Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of the matrix should be ≤ 15%.[9]

Crosstalk Evaluation

Objective: To ensure that the signal from the analyte does not interfere with the D-IS, and vice versa.

Methodology:

  • Sample Preparation:

    • Set 1 (Analyte Crosstalk): Spike blank matrix with the analyte at the Upper Limit of Quantification (ULOQ) without the D-IS.

    • Set 2 (D-IS Crosstalk): Spike blank matrix with the D-IS at its working concentration without the analyte.

  • Analysis: Analyze the samples and monitor the mass transition of the D-IS in Set 1 and the mass transition of the analyte in Set 2.

  • Acceptance Criteria:

    • In Set 1, the response at the retention time of the D-IS should be ≤ 5% of the D-IS response in a blank sample spiked with the D-IS.[9]

    • In Set 2, the response at the retention time of the analyte should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ).[9]

Stability Evaluation

Objective: To evaluate the stability of the D-IS in stock solutions and in the biological matrix under various storage conditions.

Methodology:

  • Stock Solution Stability:

    • Prepare a stock solution of the D-IS.

    • Store aliquots at the intended storage temperature for various durations.

    • Analyze and compare the response to a freshly prepared stock solution.

  • Freeze-Thaw Stability:

    • Spike blank matrix with the D-IS.

    • Subject the samples to multiple freeze-thaw cycles (e.g., three cycles).

    • Analyze and compare to freshly prepared samples.

  • Bench-Top Stability:

    • Spike blank matrix with the D-IS.

    • Keep the samples at room temperature for a specified period that mimics the sample handling time.

    • Analyze and compare to freshly prepared samples.

  • Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[9]

Visualizing Workflows and Relationships

Bioanalytical_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample Add_IS Add Deuterated Internal Standard Sample->Add_IS Extraction Extraction (e.g., SPE, LLE) Add_IS->Extraction LC_Separation LC Separation Extraction->LC_Separation MS_Detection MS/MS Detection LC_Separation->MS_Detection Peak_Integration Peak Integration (Analyte & IS) MS_Detection->Peak_Integration Ratio_Calculation Calculate Peak Area Ratio Peak_Integration->Ratio_Calculation Concentration_Determination Determine Concentration via Calibration Curve Ratio_Calculation->Concentration_Determination Final_Result Final_Result Concentration_Determination->Final_Result Final Result

Bioanalytical workflow using a deuterated internal standard.

IS_Selection_Logic Start Start: Need for Internal Standard Is_SIL_Available Is a Stable Isotope-Labeled (Deuterated) IS Available? Start->Is_SIL_Available Use_Deuterated_IS Use Deuterated IS Is_SIL_Available->Use_Deuterated_IS Yes Consider_Analog_IS Consider Structural Analog IS Is_SIL_Available->Consider_Analog_IS No Validate_Thoroughly Perform Thorough Validation Use_Deuterated_IS->Validate_Thoroughly Consider_Analog_IS->Validate_Thoroughly Final_Method Final Validated Method Validate_Thoroughly->Final_Method

Decision logic for internal standard selection.

Potential Challenges with Deuterated Internal Standards

While deuterated internal standards are the preferred choice, it is important to be aware of potential challenges:

  • Isotopic Exchange: Deuterium atoms at certain positions on a molecule can be susceptible to exchange with hydrogen atoms from the solvent, a phenomenon known as back-exchange.[10] This can compromise the integrity of the standard. It is crucial to select standards where the deuterium labels are in stable, non-exchangeable positions.[10]

  • Chromatographic Shift: Although minimal, highly deuterated compounds can sometimes exhibit a slight shift in retention time compared to the unlabeled analyte.[11][12] This can lead to differential matrix effects if the analyte and IS do not co-elute perfectly.

  • Purity: The isotopic and chemical purity of the deuterated standard are critical.[10] The presence of unlabeled analyte as an impurity can lead to an overestimation of the analyte's concentration.[10]

References

Safety & Regulatory Compliance

Safety

Proper Disposal of MeSA 2-O-b-D-glucoside-d3: A Step-by-Step Guide

For Immediate Reference: Based on available safety information for similar non-hazardous glucosides, MeSA 2-O-b-D-glucoside-d3 can likely be disposed of as non-hazardous chemical waste. However, researchers must adhere t...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Reference: Based on available safety information for similar non-hazardous glucosides, MeSA 2-O-b-D-glucoside-d3 can likely be disposed of as non-hazardous chemical waste. However, researchers must adhere to local regulations and institutional protocols. This guide provides a procedural framework for safe and compliant disposal.

This document provides essential safety and logistical information for the proper disposal of MeSA 2-O-b-D-glucoside-d3, a deuterated analog of a naturally occurring glucoside. The procedures outlined below are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound in a laboratory setting.

Core Disposal Protocol

Step 1: Hazard Assessment

Before proceeding with disposal, conduct a thorough hazard assessment. While MeSA 2-O-b-D-glucoside-d3 is anticipated to be non-hazardous, based on the properties of similar glucosides, it is crucial to review any available information from the supplier and consider the nature of any solvents in which the compound may be dissolved.

Step 2: Determine the Physical State of the Waste

The appropriate disposal method depends on whether the MeSA 2-O-b-D-glucoside-d3 waste is in a solid form or dissolved in a solvent.

  • Solid Waste: Pure, uncontaminated MeSA 2-O-b-D-glucoside-d3 in its solid form.

  • Aqueous Solution: MeSA 2-O-b-D-glucoside-d3 dissolved in water.

  • Organic Solvent Solution: MeSA 2-O-b-D-glucoside-d3 dissolved in an organic solvent.

Step 3: Select the Appropriate Disposal Method

Based on the physical state and a review of your institution's chemical hygiene plan and local regulations, choose one of the following disposal routes:

  • Drain Disposal (for Aqueous Solutions): Small quantities of aqueous solutions of non-hazardous, water-soluble compounds may be permissible for drain disposal.[1][2][3][4]

    • Procedure:

      • Confirm that your local regulations and institutional policies permit the drain disposal of non-hazardous, water-soluble chemicals.

      • Ensure the solution does not contain any other hazardous materials.

      • Flush the solution down the sanitary sewer with copious amounts of cold water (at least a 20-fold excess of water is recommended).[3]

      • Maintain a log of all chemical disposals.

  • Solid Waste Trash Disposal (for Solid Form): Non-hazardous solid chemical waste that is not reactive or odorous can often be disposed of in the regular laboratory trash.[1][2][5]

    • Procedure:

      • Verify that your local and institutional guidelines allow for the disposal of non-hazardous chemical solids in the trash.

      • Place the solid MeSA 2-O-b-D-glucoside-d3 in a sealed, clearly labeled container.

      • The container should be placed in a designated laboratory waste bin for collection by custodial staff.

  • Hazardous Waste Collection (for Organic Solvent Solutions or as a Precaution): If the compound is dissolved in an organic solvent, or if you are uncertain about its hazard classification, it is best to dispose of it as hazardous chemical waste.

    • Procedure:

      • Transfer the waste to a compatible, leak-proof container with a secure lid.

      • Label the container clearly with the full chemical name ("MeSA 2-O-b-D-glucoside-d3") and the name of the solvent. The label must include the words "Hazardous Waste".[6]

      • Store the container in a designated satellite accumulation area for hazardous waste.

      • Arrange for pickup by your institution's Environmental Health and Safety (EHS) department.[6]

Quantitative Disposal Parameters

While no specific quantitative data for MeSA 2-O-b-D-glucoside-d3 disposal exists, general guidelines for the disposal of non-hazardous chemicals can be followed.

ParameterGuidelineCitation
Drain Disposal Limit A few hundred grams or milliliters per day[4]
pH Range for Drain Disposal 5.5 - 10.5[4]
Water Dilution for Drain Disposal At least 20 parts water to 1 part chemical solution[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of MeSA 2-O-b-D-glucoside-d3.

G start Start: MeSA 2-O-b-D-glucoside-d3 Waste hazard_assessment Conduct Hazard Assessment (Consult Supplier Info & Local Regulations) start->hazard_assessment physical_state Determine Physical State of Waste hazard_assessment->physical_state solid Solid physical_state->solid Solid aqueous Aqueous Solution physical_state->aqueous Aqueous organic Organic Solvent Solution physical_state->organic Organic Solvent trash_disposal Dispose in Labeled Container in Regular Lab Trash solid->trash_disposal drain_disposal Flush Down Sanitary Sewer with Copious Water aqueous->drain_disposal hazardous_waste Collect for Hazardous Waste Disposal via EHS organic->hazardous_waste end End of Disposal Process trash_disposal->end drain_disposal->end hazardous_waste->end

Caption: Disposal decision workflow for MeSA 2-O-b-D-glucoside-d3.

Safety and Handling Precautions

  • Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety glasses, a lab coat, and gloves, when handling MeSA 2-O-b-D-glucoside-d3 and its waste.

  • Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area with soap and water.

  • Container Labeling: Ensure all waste containers are clearly and accurately labeled with their contents to prevent accidental mixing of incompatible chemicals.[7]

References

Handling

Essential Safety and Logistical Information for Handling MeSA 2-O-b-D-glucoside-d3

For researchers, scientists, and drug development professionals, the safe and effective handling of specialized chemical reagents is paramount to both personal safety and experimental integrity. This document provides cr...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe and effective handling of specialized chemical reagents is paramount to both personal safety and experimental integrity. This document provides crucial safety protocols and logistical guidance for MeSA 2-O-b-D-glucoside-d3, a deuterated derivative of methyl salicylate 2-O-b-D-glucoside. The following procedures are designed to minimize risks and ensure the stability of the compound throughout its use.

Hazard Identification and Personal Protective Equipment (PPE)

PPE CategoryRecommended EquipmentSpecifications and Rationale
Eye and Face Protection Safety Goggles or Face ShieldWear chemical safety goggles that meet ANSI Z87.1 standards to protect against potential splashes. A face shield should be worn over safety glasses when there is a significant risk of splashing.[3]
Hand Protection Chemical-Resistant GlovesNitrile or neoprene gloves are recommended to prevent skin contact.[4] Gloves should be inspected before use and disposed of properly after handling the compound.[3]
Body Protection Laboratory CoatA full-length laboratory coat should be worn to protect skin and personal clothing from accidental spills.
Respiratory Protection Not Generally RequiredUnder normal laboratory conditions with adequate ventilation, such as a chemical fume hood, respiratory protection is not typically necessary. If aerosols or dust are generated, a NIOSH-approved respirator may be required.
Foot Protection Closed-Toe ShoesSubstantial, closed-toe shoes are required to protect the feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for personal safety and to maintain the isotopic purity of MeSA 2-O-b-D-glucoside-d3.

1. Receiving and Storage:

  • Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Storage: Store the compound in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.[1][5] To prevent degradation and hydrogen-deuterium exchange, consider long-term storage at -20°C under an inert atmosphere such as argon or nitrogen.[5][6]

2. Preparation and Handling:

  • Work Area: All handling of the compound should be conducted in a designated chemical fume hood to minimize inhalation exposure.[1]

  • Aseptic Technique: Use clean, dry spatulas, glassware, and other equipment to prevent contamination.

  • Weighing: When weighing the solid compound, handle it carefully to avoid creating dust.

  • Solution Preparation:

    • Allow the compound to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which can lead to H-D exchange.[5]

    • Use anhydrous or deuterated aprotic solvents for dissolution to maintain the isotopic integrity of the compound.[6]

    • If aqueous solutions are necessary, use deuterated water (D₂O) and buffer to a neutral pH to minimize deuterium exchange.[5]

3. Experimental Use:

  • Avoid Incompatibilities: Keep the compound away from strong oxidizing agents and strong bases.[1]

  • Temperature Control: Avoid excessive heat.

  • Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound.[1][2]

Disposal Plan

Proper disposal of MeSA 2-O-b-D-glucoside-d3 and associated waste is critical to ensure environmental safety and regulatory compliance.

1. Waste Segregation:

  • Solid Waste: Unused or contaminated solid MeSA 2-O-b-D-glucoside-d3 should be collected in a clearly labeled, sealed container for hazardous waste.

  • Liquid Waste: Solutions containing the compound should be collected in a designated, labeled hazardous waste container. Segregate aqueous and organic solvent waste streams.

  • Contaminated Materials: Disposable items such as gloves, weighing papers, and pipette tips that have come into contact with the compound should be disposed of as hazardous waste.

2. Disposal Procedure:

  • Labeling: All waste containers must be clearly labeled with the contents, including the name of the chemical and the associated hazards.

  • Storage of Waste: Store waste containers in a designated, secure area away from incompatible materials.

  • Institutional Guidelines: All waste must be disposed of in accordance with federal, state, and local regulations, as well as institutional policies. Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Experimental Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe handling of MeSA 2-O-b-D-glucoside-d3.

G cluster_prep Preparation cluster_handling Handling cluster_disposal Disposal start Start: Receive Compound inspect Inspect Container start->inspect storage Store in Cool, Dry, Dark Place inspect->storage ppe Don Appropriate PPE storage->ppe fume_hood Work in Chemical Fume Hood ppe->fume_hood equilibrate Equilibrate to Room Temp fume_hood->equilibrate weigh Weigh Compound equilibrate->weigh dissolve Dissolve in Aprotic/Deuterated Solvent weigh->dissolve experiment Perform Experiment dissolve->experiment segregate Segregate Waste experiment->segregate label_waste Label Waste Container segregate->label_waste dispose Dispose via EHS label_waste->dispose end End dispose->end

Caption: Workflow for handling MeSA 2-O-b-D-glucoside-d3.

References

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